(2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone

• CAS: 390766-89-9

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone

This guide provides a comprehensive, technically detailed protocol for the synthesis of (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone. This molecule, a cornerstone of modern asymmetric organocatalysis, is a second-generation MacMillan catalyst, renowned for its efficacy in promoting a wide array of stereoselective transformations.[1] Developed by the MacMillan group, this chiral amine catalyst has demonstrated exceptional reactivity and selectivity in iminium catalysis.[2] This protocol is designed for researchers, scientists, and drug development professionals who require a robust and reproducible method for preparing this influential catalyst.

Introduction: The Significance of a Second-Generation Catalyst

The field of asymmetric organocatalysis has revolutionized the way chiral molecules are synthesized, offering a powerful alternative to traditional metal-based catalysts. The imidazolidinone-based catalysts developed by David W. C. MacMillan and his research group have been at the forefront of this revolution. The target molecule of this guide, (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone, represents a significant advancement over the first-generation catalysts.[3] Its design incorporates a bulky tert-butyl group, which enhances stereochemical control and broadens the scope of its application in various carbon-carbon bond-forming reactions.[4]

This guide will delineate a two-step synthesis commencing with the commercially available amino acid, (R)-phenylalanine. The synthesis is based on the original work of the MacMillan group and has been validated through extensive use in the scientific community.

Synthetic Strategy: A Two-Step Approach

The synthesis of (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone is achieved through a straightforward two-step sequence:

• Amidation: Synthesis of the precursor, N-methyl-(R)-phenylalaninamide, from (R)-phenylalanine.

• Condensation: Cyclization of the amino amide with pivaldehyde to form the final imidazolidinone ring system.

This approach is efficient and yields the desired product with high stereochemical purity.

Experimental Protocol

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
(R)-Phenylalanine	≥99%	Commercially Available
Thionyl chloride (SOCl₂)	Reagent Grade	Commercially Available	Use with caution in a fume hood.
Methanol (MeOH)	Anhydrous	Commercially Available
Methylamine solution	33 wt. % in ethanol	Commercially Available
Pivaldehyde	≥97%	Commercially Available
Toluene	Anhydrous	Commercially Available
Dichloromethane (DCM)	Anhydrous	Commercially Available
Sodium bicarbonate (NaHCO₃)	Saturated aqueous solution
Brine	Saturated aqueous solution
Anhydrous sodium sulfate (Na₂SO₄)	For drying organic layers.

Step 1: Synthesis of N-methyl-(R)-phenylalaninamide

This initial step involves the esterification of (R)-phenylalanine followed by amidation with methylamine.

Procedure:

• Esterification: To a stirred suspension of (R)-phenylalanine (10.0 g, 60.5 mmol) in anhydrous methanol (100 mL) at 0 °C, slowly add thionyl chloride (6.6 mL, 90.8 mmol). Allow the reaction mixture to warm to room temperature and stir for 16 hours. Remove the solvent under reduced pressure to yield (R)-phenylalanine methyl ester hydrochloride as a white solid.

• Amidation: Dissolve the crude (R)-phenylalanine methyl ester hydrochloride in a 33 wt. % solution of methylamine in ethanol (150 mL) at 0 °C. Seal the reaction vessel and stir at room temperature for 48 hours. Concentrate the reaction mixture under reduced pressure.

• Work-up: Dissolve the residue in dichloromethane (150 mL) and wash with saturated aqueous sodium bicarbonate (2 x 75 mL) and brine (75 mL). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford N-methyl-(R)-phenylalaninamide as a white to off-white solid. This crude product is typically of sufficient purity for the next step.

Step 2: Synthesis of (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone

The final step is a condensation reaction to form the imidazolidinone ring.

Procedure:

• Reaction Setup: To a solution of crude N-methyl-(R)-phenylalaninamide (from the previous step, ~60.5 mmol) in anhydrous toluene (250 mL), add pivaldehyde (8.3 mL, 72.6 mmol).

• Condensation: Heat the reaction mixture to reflux with a Dean-Stark apparatus to remove water. Monitor the reaction by TLC until the starting material is consumed (typically 12-18 hours).

• Purification: Cool the reaction mixture to room temperature and remove the solvent under reduced pressure. The resulting crude product can be purified by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone as a white crystalline solid.

Characterization and Data

Property	Value
Molecular Formula	C₁₅H₂₂N₂O
Molecular Weight	246.35 g/mol
Appearance	White to light yellow powder or crystal
Melting Point	98-102 °C
Optical Rotation	[α]²⁰_D_ = +61 ± 2° (c = 1 in MeOH)

Mechanistic Rationale and Trustworthiness

The synthesis is a well-established and reliable procedure. The initial esterification of the carboxylic acid of phenylalanine facilitates the subsequent amidation. The use of a large excess of methylamine drives the amidation to completion.

The final condensation step is a classic example of imine formation followed by intramolecular cyclization. The use of a Dean-Stark trap is crucial for driving the equilibrium towards the product by removing the water formed during the reaction. The stereochemistry of the starting (R)-phenylalanine is retained throughout the synthesis, leading to the desired (2R,5R) diastereomer as the major product.

Self-Validating System:

• TLC Monitoring: Each step of the reaction can be closely monitored by thin-layer chromatography to ensure the consumption of starting materials and the formation of the desired product.

• Spectroscopic Analysis: The identity and purity of the final product should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

• Chiral HPLC: The enantiomeric purity of the final catalyst can be determined by chiral High-Performance Liquid Chromatography.

Visualizing the Synthesis

Overall Synthetic Workflow

Sources

• 1. researchgate.net [researchgate.net]
• 2. Enantioselective organocatalytic indole alkylations. Design of a new and highly effective chiral amine for iminium catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. How organocatalysis won the Nobel prize | Feature | Chemistry World [chemistryworld.com]
• 4. Enantioselective Alkylation of the Indole Nucleus (1/2): Organocatalytic Alkylation [organic-chemistry.org]

The Core Mechanism of (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone in Asymmetric Organocatalysis: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone, a second-generation MacMillan catalyst, has emerged as a cornerstone of asymmetric organocatalysis. This guide provides a comprehensive technical overview of its core mechanism of action, focusing on the principles of iminium ion catalysis that underpin its remarkable ability to control stereochemical outcomes in a wide array of carbon-carbon bond-forming reactions. We will dissect the catalytic cycle, explore the critical transition state models that dictate enantioselectivity, present detailed experimental protocols for key transformations, and discuss methods for the ultimate cleavage and recovery of the chiral auxiliary. This document is intended to serve as an in-depth resource for researchers leveraging this powerful catalyst in the synthesis of complex, enantioenriched molecules.

Introduction: The Rise of a Privileged Organocatalyst

The quest for efficient and selective methods to synthesize enantiomerically pure compounds is a central theme in modern organic chemistry, with profound implications for the pharmaceutical and agrochemical industries.[1] Among the various strategies, asymmetric organocatalysis, which utilizes small organic molecules to induce chirality, has gained prominence for its operational simplicity, stability, and environmentally benign nature.[1]

(2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone (often referred to as the second-generation MacMillan catalyst) is a prime example of a highly successful organocatalyst.[2] Its rigid, chiral imidazolidinone framework is strategically functionalized with a sterically demanding tert-butyl group and a benzyl group, which are crucial for creating a well-defined chiral environment.[3] This catalyst has proven to be exceptionally versatile, effectively promoting a range of asymmetric transformations, including Diels-Alder reactions, Friedel-Crafts alkylations, Michael additions, and 1,3-dipolar cycloadditions, with consistently high levels of enantioselectivity.[4]

Table 1: Physicochemical Properties of (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone

Property	Value	Reference(s)
Molecular Formula	C₁₅H₂₂N₂O	[5]
Molecular Weight	246.35 g/mol	[5]
CAS Number	390766-89-9	[5]
Appearance	White to light yellow powder or crystal	[5]
Melting Point	98-102 °C	[3]
Optical Rotation	[α]²⁰/D = +61 ± 2° (c=1 in MeOH)	[5]

The Core Mechanism: Iminium Ion Catalysis

The primary mechanism of action for this imidazolidinone catalyst is iminium ion catalysis . This strategy involves the reversible formation of a chiral iminium ion from the catalyst and an α,β-unsaturated aldehyde. This activation lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the aldehyde, enhancing its electrophilicity and accelerating its reaction with nucleophiles.[6]

The catalytic cycle can be broken down into three key stages:

• Iminium Ion Formation: The secondary amine of the imidazolidinone catalyst undergoes a rapid and reversible condensation reaction with the α,β-unsaturated aldehyde to form a chiral iminium ion. This step is often facilitated by a Brønsted acid co-catalyst.

• Stereocontrolled Nucleophilic Attack: The bulky tert-butyl and benzyl groups on the imidazolidinone backbone effectively shield one of the two faces of the planar iminium ion. This steric hindrance directs the incoming nucleophile to attack the less hindered face, thereby establishing the desired stereochemistry in the product.

• Hydrolysis and Catalyst Regeneration: Following the nucleophilic addition, the resulting enamine intermediate is hydrolyzed to release the chiral product and regenerate the imidazolidinone catalyst, allowing it to re-enter the catalytic cycle.[7]

Figure 1: The general catalytic cycle of iminium ion catalysis.

Transition State Models and Stereochemical Control

The high degree of enantioselectivity achieved with the (2R,5R)-(+)-2-tert-butyl-3-methyl-5-benzyl-4-imidazolidinone catalyst is a direct consequence of the well-defined transition state geometry. The steric environment created by the catalyst's substituents dictates the facial selectivity of the nucleophilic attack on the iminium ion.

Diels-Alder Reaction

In the Diels-Alder reaction, the imidazolidinone catalyst activates the α,β-unsaturated aldehyde (the dienophile) towards reaction with a diene. The tert-butyl group at the C2 position of the catalyst forces the iminium ion into a specific conformation where the Re-face is exposed and the Si-face is shielded by the benzyl group at the C5 position.[8] This steric blockade ensures that the diene approaches from the less hindered Re-face, leading to the formation of the corresponding enantiomer of the cycloadduct.[9]

Figure 2: Steric model for the Diels-Alder reaction.

Friedel-Crafts Alkylation

A similar principle of steric shielding governs the enantioselectivity of Friedel-Crafts alkylations of electron-rich aromatics, such as indoles and pyrroles, to α,β-unsaturated aldehydes. The catalyst forms the chiral iminium ion, and the benzyl group effectively blocks one face, directing the nucleophilic attack of the indole from the exposed face, resulting in high enantioselectivity.[2]

Experimental Protocols

The following protocols are representative examples of the application of (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone in asymmetric synthesis.

Asymmetric Friedel-Crafts Alkylation of Indole with an α,β-Unsaturated Aldehyde

This protocol is adapted from the work of MacMillan and co-workers for the enantioselective alkylation of indoles.[2]

Materials:

• (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone

• Indole (or substituted indole)

• α,β-Unsaturated aldehyde (e.g., crotonaldehyde)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of (2R,5R)-(+)-2-tert-butyl-3-methyl-5-benzyl-4-imidazolidinone (0.1 mmol, 10 mol%) in DCM (2.0 mL) at -60 °C is added trifluoroacetic acid (0.1 mmol, 10 mol%).

• The α,β-unsaturated aldehyde (1.0 mmol) is then added, and the resulting solution is stirred for 5 minutes.

• Indole (1.2 mmol) is added, and the reaction mixture is stirred at -60 °C for 12-24 hours, monitoring by TLC.

• Upon completion, the reaction is quenched with saturated aqueous sodium bicarbonate (5 mL).

• The mixture is allowed to warm to room temperature, and the aqueous layer is extracted with DCM (3 x 10 mL).

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by silica gel column chromatography (e.g., using a gradient of ethyl acetate in hexanes) to afford the enantioenriched product.

Table 2: Representative Results for Asymmetric Friedel-Crafts Alkylation of Indoles

Indole	Aldehyde	Yield (%)	ee (%)
N-Methylindole	Crotonaldehyde	81	92
5-Methoxy-2-methylindole	Crotonaldehyde	82 (over two steps)	87
Indole	Cinnamaldehyde	94	94

Data adapted from J. Am. Chem. Soc. 2002, 124, 7, 1172–1173.[2]

Asymmetric Michael Addition

The imidazolidinone catalyst can also be employed in enantioselective Michael additions. The general procedure is similar to the Friedel-Crafts alkylation, with the nucleophile being a Michael donor (e.g., a malonate or nitroalkane).[10]

Cleavage of the Chiral Auxiliary

A critical step in the synthetic sequence is the removal of the chiral auxiliary to yield the final product. The method of cleavage depends on the desired functional group.

Reductive Cleavage to the Alcohol:

• Reagents: Lithium borohydride (LiBH₄) or Lithium aluminum hydride (LiAlH₄) in a suitable solvent like THF or Et₂O.

• General Procedure: The product from the asymmetric reaction is dissolved in an anhydrous solvent and cooled to 0 °C. The hydride reagent is added portion-wise, and the reaction is stirred until completion. The reaction is then carefully quenched, and the product alcohol is isolated after an aqueous workup.

Oxidative Cleavage to the Carboxylic Acid:

• While less common for this specific auxiliary, oxidative cleavage methods can be employed.

Note: After cleavage, the chiral auxiliary can often be recovered by extraction and purification, allowing for its reuse.[3]

Conclusion

(2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone has proven to be a robust and versatile organocatalyst for a multitude of asymmetric transformations. Its mechanism of action, rooted in the principles of iminium ion catalysis and steric shielding, provides a reliable and predictable means of controlling stereochemistry. The operational simplicity, high enantioselectivities, and the ability to perform these reactions under mild conditions have solidified its place as a privileged catalyst in the synthetic chemist's toolbox. This guide has provided a foundational understanding of its core mechanism, practical applications, and experimental considerations, which will aid researchers in the strategic design and execution of complex enantioselective syntheses.

References

• Paras, N. A.; MacMillan, D. W. C. The Enantioselective Organocatalytic 1,4-Addition of Electron-Rich Benzenes to α,β-Unsaturated Aldehydes. J. Am. Chem. Soc.2001 , 123 (18), 4370–4371. [Link]

• MySkinRecipes. (2R,5R)-()-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone. [Link]

• MacMillan Group. Intramolecular Diels-Alder Reactions. [Link]

• Master Organic Chemistry. The Diels-Alder Reaction. [Link]

• ACS Publications. Synthesis of Imidazolidin-2-ones and Imidazol-2-ones via Base-Catalyzed Intramolecular Hydroamidation of Propargylic Ureas under Ambient Conditions. J. Org. Chem.2019 , 84 (6), 3295–3305. [Link]

• ACS Publications. Recent Advances in the Catalytic Asymmetric Friedel–Crafts Reactions of Indoles. ACS Omega2022 , 7 (41), 36093–36122. [Link]

• CONICET. Re-engineering organocatalysts for asymmetric Friedel-Crafts alkylation of indoles through computational studies. [Link]

• MacMillan Group, Princeton University. Cycle-Specific Organocascade Catalysis. [Link]

• Master Organic Chemistry. The Michael Addition Reaction and Conjugate Addition. [Link]

• The Nobel Prize. Enamine and Iminium Ion-Mediated Organocatalysis. [Link]

• MySkinRecipes. (2R,5R)-()-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone. [Link]

• Organic Chemistry Portal. Michael Addition. [Link]

• ACS Publications. Enantioselective Organocatalytic Intramolecular Diels−Alder Reactions. The Asymmetric Synthesis of Solanapyrone D. J. Am. Chem. Soc.2005 , 127 (33), 11616–11617. [Link]

• ACS Publications. Enantioselective Organocatalytic Indole Alkylations. Design of a New and Highly Effective Chiral Amine for Iminium Catalysis. J. Am. Chem. Soc.2002 , 124 (7), 1172–1173. [Link]

• ResearchGate. Preparation of the MacMillan Imidazolidinones. [Link]

• The Royal Society of Chemistry. Highly chemoselective and fast practical visible photoreduction of nitroaromatic compounds to aromatic amines and amides. [Link]

• Indian Academy of Sciences. Asymmetric Organocatalysis. [Link]

• Chemistry Steps. Michael Addition Reaction Mechanism. [Link]

• CORE. Investigating Imidazolidinone Catalysts: Enantioselective Organocatalytic Diels–Alder Reactions, Conjugate. [Link]

• MacMillan Group. Asymmetric Synthesis Enabled by Metal-Free Catalysis. [Link]

• MDPI. Asymmetric Friedel–Crafts Alkylation of Indoles Catalyzed by Chiral Aziridine-Phosphines. Molecules2014 , 19 (7), 9646-9658. [Link]

• The Royal Society of Chemistry. VI. 1H and 13C NMR Spectra. [Link]

• The Royal Society of Chemistry. Supplementary Information. [Link]

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An In-Depth Technical Guide to the Spectroscopic Data of (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This technical guide provides a comprehensive analysis of the spectroscopic data for (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone, a cornerstone chiral organocatalyst. Developed by the MacMillan group, this second-generation imidazolidinone catalyst has proven instrumental in a wide array of asymmetric transformations, enabling the stereocontrolled synthesis of complex molecules vital to the pharmaceutical industry. Understanding its distinct spectroscopic signature is paramount for its effective application and for ensuring the purity and identity of this critical reagent.

This guide will delve into the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, offering insights into the structural features that give rise to the observed spectral patterns. The causal relationships between the molecular structure and the spectroscopic data will be elucidated, providing a robust framework for researchers utilizing this catalyst.

Molecular Structure and Stereochemistry

The efficacy of (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone as a chiral catalyst is intrinsically linked to its well-defined three-dimensional structure. The specified stereochemistry at the C2 and C5 positions, coupled with the sterically demanding tert-butyl and benzyl groups, creates a chiral environment that effectively controls the facial selectivity of reactions.

Figure 1: 2D representation of (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone highlighting the chiral centers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules in solution. The ¹H and ¹³C NMR spectra of (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone provide a detailed map of the proton and carbon environments within the molecule.

¹H NMR Spectroscopy

The proton NMR spectrum exhibits characteristic signals corresponding to the different proton environments in the molecule. The chemical shifts are influenced by the electronic environment and the spatial arrangement of the neighboring atoms.

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
Aromatic (C₆H₅)	7.15 - 7.35	m	-
H-5	~4.2	t	~3.5
H-2	~3.6	s	-
Benzyl CH₂	3.25 (dd), 2.70 (dd)	dd, dd	~13.5, ~3.5
N-CH₃	~2.9	s	-
tert-Butyl (CH₃)₃	~0.9	s	-

Interpretation:

• Aromatic Protons: The multiplet in the range of 7.15-7.35 ppm is characteristic of the five protons of the phenyl ring.

• Methine Protons (H-2 and H-5): The proton at the C5 position (H-5), being adjacent to the benzyl group and the carbonyl, appears as a triplet around 4.2 ppm. The singlet at approximately 3.6 ppm is assigned to the proton at the C2 position (H-2), which is adjacent to the tert-butyl group.

• Diastereotopic Benzyl Protons: The two protons of the benzyl methylene group are diastereotopic due to the adjacent chiral center at C5. This results in two distinct signals, appearing as doublets of doublets (dd) at approximately 3.25 and 2.70 ppm, with a large geminal coupling constant.

• N-Methyl Protons: The sharp singlet at around 2.9 ppm corresponds to the three protons of the N-methyl group.

• tert-Butyl Protons: The nine protons of the tert-butyl group are equivalent and give rise to a sharp singlet at approximately 0.9 ppm, a characteristic upfield chemical shift due to the shielding effect of the alkyl group.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information on the carbon framework of the molecule.

Carbon Assignment	Chemical Shift (δ, ppm)
Carbonyl (C=O)	~175
Aromatic (C₆H₅)	~137 (ipso), 129 (ortho), 128 (meta), 126 (para)
C-2	~80
C-5	~65
Benzyl CH₂	~40
N-CH₃	~32
tert-Butyl C(CH₃)₃	~36
tert-Butyl (CH₃)₃	~25

Interpretation:

• Carbonyl Carbon: The signal for the amide carbonyl carbon (C4) appears significantly downfield, around 175 ppm, which is typical for this functional group.

• Aromatic Carbons: The signals for the aromatic carbons of the benzyl group are observed in the 126-137 ppm region.

• Chiral Carbons (C-2 and C-5): The carbon of the imidazolidinone ring bearing the tert-butyl group (C2) resonates around 80 ppm, while the carbon bearing the benzyl group (C5) is found at approximately 65 ppm.

• Alkyl Carbons: The remaining aliphatic carbons, including the benzyl methylene, N-methyl, and the quaternary and methyl carbons of the tert-butyl group, appear in the upfield region of the spectrum.

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups present in a molecule. The IR spectrum of (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone is characterized by the following key absorption bands:

Wavenumber (cm⁻¹)	Vibrational Mode	Intensity
~3300	N-H Stretch	Medium
3030 - 3080	Aromatic C-H Stretch	Medium
2870 - 2960	Aliphatic C-H Stretch	Strong
~1690	C=O (Amide) Stretch	Strong
1450 - 1600	Aromatic C=C Stretch	Medium

Interpretation:

• N-H Stretch: The presence of a medium intensity band around 3300 cm⁻¹ is indicative of the N-H stretching vibration of the secondary amine within the imidazolidinone ring.

• C-H Stretches: The bands in the 3030-3080 cm⁻¹ region are characteristic of the C-H stretching vibrations of the aromatic ring. The strong absorptions between 2870 cm⁻¹ and 2960 cm⁻¹ correspond to the C-H stretching of the aliphatic portions of the molecule, including the tert-butyl, methyl, and benzyl methylene groups.

• Carbonyl Stretch: A strong, sharp absorption band around 1690 cm⁻¹ is the most prominent feature of the spectrum and is attributed to the C=O stretching vibration of the amide functional group in the five-membered ring.

• Aromatic C=C Stretch: The absorptions in the 1450-1600 cm⁻¹ region are characteristic of the carbon-carbon double bond stretching vibrations within the aromatic ring.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in confirming its identity and structure. For (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone (C₁₅H₂₂N₂O), the expected exact mass is approximately 246.1732 g/mol .[1]

Expected Fragmentation Pattern:

Under electron ionization (EI), the molecule is expected to undergo fragmentation through several characteristic pathways.

Figure 2: A simplified proposed fragmentation pathway for the molecular ion of the title compound.

• Molecular Ion Peak: The mass spectrum should show a molecular ion peak [M]⁺ at m/z = 246.

• Loss of the tert-Butyl Group: A significant fragment ion is expected at m/z = 189, corresponding to the loss of a tert-butyl radical (•C(CH₃)₃). This is a common fragmentation pathway for molecules containing a tert-butyl group due to the stability of the resulting carbocation.

• Loss of the Benzyl Group: Another prominent fragmentation would be the loss of a benzyl radical (•CH₂Ph), leading to a fragment at m/z = 155.

• Tropylium Ion: The presence of a benzyl group often results in a characteristic peak at m/z = 91, corresponding to the stable tropylium cation ([C₇H₇]⁺).

Experimental Protocols

The acquisition of high-quality spectroscopic data is contingent upon proper sample preparation and instrument parameter selection.

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition:

  • Acquire a one-pulse proton spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Set the spectral width to cover the expected range of proton chemical shifts (e.g., -1 to 10 ppm).

  • Use a relaxation delay of at least 1-2 seconds.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

  • Set the spectral width to encompass the full range of carbon chemical shifts (e.g., 0 to 200 ppm).

IR Spectroscopy

• Sample Preparation (ATR): Place a small amount of the solid sample directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Collect a background spectrum of the empty ATR crystal.

  • Collect the sample spectrum.

  • Typically, 16-32 scans are co-added to obtain a high-quality spectrum in the range of 4000-400 cm⁻¹.

Mass Spectrometry

• Sample Introduction: Introduce the sample into the mass spectrometer via a suitable method, such as direct infusion or through a gas or liquid chromatograph.

• Ionization: Utilize an appropriate ionization technique, such as Electron Ionization (EI) or Electrospray Ionization (ESI).

• Mass Analysis: Scan a mass range appropriate for the molecular weight of the compound (e.g., m/z 50-300).

Conclusion

The spectroscopic data presented in this guide provide a detailed and unambiguous characterization of (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone. A thorough understanding of its ¹H NMR, ¹³C NMR, IR, and MS spectra is essential for researchers to verify the identity and purity of this widely used chiral organocatalyst, thereby ensuring the reliability and reproducibility of their synthetic endeavors. The correlation between the catalyst's unique structural features and its spectroscopic signatures underscores the power of these analytical techniques in modern chemical research and development.

References

• MacMillan, D. W. C., et al. "New Strategies for Organic Catalysis: The First Highly Enantioselective Organocatalytic Diels−Alder Reaction." Journal of the American Chemical Society 122.17 (2000): 4243-4244.

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• PNAS. "Enantioselective organocatalytic construction of pyrroloindolines by a cascade addition–cyclization strategy: Synthesis of (–)-flustramine B." [Link]

• MDPI. "Asymmetric Dual Enamine Catalysis/Hydrogen Bonding Activation." [Link]

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An In-Depth Technical Guide to (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone (CAS 390766-89-9): A Keystone in Asymmetric Organocatalysis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Dawn of a New Era in Catalysis

In the landscape of modern synthetic chemistry, the quest for efficient and selective methods to construct chiral molecules remains a paramount objective. The development of asymmetric organocatalysis has revolutionized this field, offering a powerful alternative to traditional metal-based catalysts. At the forefront of this revolution are the MacMillan imidazolidinone organocatalysts, a class of small, robust, and highly effective molecules that have enabled a wide array of asymmetric transformations.[1] This guide provides a comprehensive technical overview of a key member of this family: (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone, with CAS number 390766-89-9.

Developed by the pioneering group of David MacMillan, this chiral secondary amine catalyst has demonstrated exceptional efficacy in promoting reactions through iminium ion activation.[1] Its unique structural features, including a rigid imidazolidinone core and sterically demanding tert-butyl and benzyl groups, impart remarkable levels of stereocontrol in various carbon-carbon and carbon-heteroatom bond-forming reactions.[2] This guide will delve into the synthesis, mechanism of action, and key applications of this catalyst, providing researchers and drug development professionals with the in-depth knowledge required to harness its full potential.

Core Chemical and Physical Properties

A thorough understanding of the physicochemical properties of a catalyst is fundamental to its effective application. The key properties of (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone are summarized below.

Property	Value
IUPAC Name	(2R,5R)-5-benzyl-2-tert-butyl-3-methylimidazolidin-4-one
CAS Number	390766-89-9
Molecular Formula	C₁₅H₂₂N₂O
Molecular Weight	246.35 g/mol
Appearance	White to light yellow crystalline powder
Melting Point	93-100 °C
Solubility	Soluble in many common organic solvents
Storage	Store at room temperature in a cool, dark place

Synthesis of the Catalyst: A Practical Approach

The accessibility of an organocatalyst is crucial for its widespread adoption. The synthesis of (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone can be achieved from readily available starting materials, typically derived from amino acids. A general, adaptable synthetic route is outlined below, based on established procedures for similar imidazolidinones.[3][4]

Experimental Protocol: Synthesis of (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone

Materials:

• L-Phenylalanine methyl ester hydrochloride

• Methylamine solution in ethanol

• Pivaldehyde (Trimethylacetaldehyde)

• Anhydrous magnesium sulfate

• Toluene

• Anhydrous solvent (e.g., dichloromethane or toluene)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Amidation of L-Phenylalanine methyl ester: To a solution of L-Phenylalanine methyl ester hydrochloride in a suitable solvent (e.g., methanol), add a solution of methylamine in ethanol. Stir the reaction mixture at room temperature for 24 hours. Monitor the reaction progress by thin-layer chromatography (TLC). Upon completion, remove the solvent under reduced pressure to obtain the crude N-methylphenylalaninamide.

• Cyclization with Pivaldehyde: Dissolve the crude N-methylphenylalaninamide in an anhydrous solvent such as toluene. To this solution, add pivaldehyde and a catalytic amount of a suitable acid (e.g., p-toluenesulfonic acid). Reflux the mixture for several hours with a Dean-Stark apparatus to remove the water formed during the reaction.

• Work-up and Purification: After the reaction is complete (as indicated by TLC), cool the mixture to room temperature. Wash the organic layer sequentially with a saturated aqueous solution of sodium bicarbonate and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford the desired (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone as a solid.

Mechanism of Action: The Iminium Ion Catalytic Cycle

The catalytic prowess of (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone lies in its ability to activate α,β-unsaturated aldehydes and ketones through the formation of a transient iminium ion.[1] This activation mode lowers the LUMO (Lowest Unoccupied Molecular Orbital) of the carbonyl compound, rendering it more susceptible to nucleophilic attack.[1] The chiral environment provided by the catalyst directs the approach of the nucleophile, leading to high levels of enantioselectivity.

Figure 1: Generalized Iminium Ion Catalytic Cycle.

The catalytic cycle begins with the condensation of the chiral secondary amine catalyst with an α,β-unsaturated aldehyde to form a chiral iminium ion, with the concomitant loss of a water molecule. This iminium ion is a significantly more reactive electrophile than the starting aldehyde. The steric bulk of the tert-butyl and benzyl groups on the catalyst effectively shields one face of the iminium ion, directing the incoming nucleophile to the opposite face. Following the nucleophilic addition, the resulting enamine intermediate is hydrolyzed to release the chiral product and regenerate the catalyst, thus completing the catalytic cycle.

Key Applications and Experimental Protocols

(2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone has proven to be a versatile catalyst for a range of important asymmetric transformations. Two prominent examples are detailed below with step-by-step protocols.

Enantioselective Friedel-Crafts Alkylation of Electron-Rich Benzenes

The enantioselective addition of electron-rich aromatic compounds to α,β-unsaturated aldehydes is a powerful method for the synthesis of chiral benzylic compounds.

Materials:

• (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone (10 mol%)

• Trifluoroacetic acid (TFA) (10 mol%)

• Electron-rich benzene derivative (e.g., N,N-dimethylaniline) (1.0 equiv)

• α,β-Unsaturated aldehyde (e.g., cinnamaldehyde) (1.2 equiv)

• Anhydrous solvent (e.g., dichloromethane or diethyl ether)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a solution of the electron-rich benzene derivative in the anhydrous solvent at room temperature, add the (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone catalyst and trifluoroacetic acid.

• Stir the mixture for 10 minutes.

• Add the α,β-unsaturated aldehyde dropwise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the enantiomerically enriched product.

Figure 2: Workflow for Asymmetric Friedel-Crafts Alkylation.

Asymmetric Hydride Reduction of α,β-Unsaturated Aldehydes

The enantioselective reduction of α,β-unsaturated aldehydes to chiral saturated aldehydes is a valuable transformation in organic synthesis. This catalyst, in conjunction with a Hantzsch ester as a mild hydride source, facilitates this reaction with high enantioselectivity.[5]

Materials:

• (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone (10 mol%)

• Trifluoroacetic acid (TFA) (10 mol%)

• α,β-Unsaturated aldehyde (1.0 equiv)

• Hantzsch ester (diethyl 1,4-dihydro-2,6-dimethyl-3,5-pyridinedicarboxylate) (1.1 equiv)

• Anhydrous solvent (e.g., chloroform or dichloromethane)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a reaction vessel under an inert atmosphere, dissolve the (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone catalyst and trifluoroacetic acid in the anhydrous solvent.

• Cool the solution to the desired temperature (e.g., -20 °C).

• Add the α,β-unsaturated aldehyde to the cooled solution.

• Add the Hantzsch ester in one portion.

• Stir the reaction mixture at the same temperature, monitoring its progress by TLC.

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purify the residue directly by flash column chromatography on silica gel to obtain the chiral saturated aldehyde.

Applications in Total Synthesis

The utility of (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone is further underscored by its successful application in the total synthesis of complex natural products and medicinally important molecules.[6] Its ability to install key stereocenters with high fidelity has made it an invaluable tool for synthetic chemists. While specific examples utilizing this exact catalyst are numerous within the broader context of MacMillan catalysts, its enantiomer is often cited in key syntheses. The principles and applications, however, remain directly transferable. For instance, related imidazolidinone catalysts have been instrumental in the synthesis of marine metabolite Solanapyrone D.[6]

Conclusion: A Powerful and Versatile Tool for Asymmetric Synthesis

(2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone stands as a testament to the power and elegance of asymmetric organocatalysis. Its ease of synthesis, operational simplicity, and ability to catalyze a diverse range of reactions with high enantioselectivity have solidified its place as a cornerstone catalyst for modern organic synthesis. For researchers and professionals in drug discovery and development, a deep understanding of this catalyst's capabilities opens up new avenues for the efficient and stereocontrolled synthesis of complex chiral molecules, ultimately accelerating the journey from discovery to application.

References

• MacMillan, D. W. C. The Advent and Development of Organocatalysis.
• Wilson, R. M.; Jen, W. S.; MacMillan, D. W. C. Enantioselective Organocatalytic Intramolecular Diels–Alder Reactions. The Asymmetric Synthesis of Solanapyrone D. J. Am. Chem. Soc.2005, 127 (33), 11616–11617.
• Paras, N. A.; MacMillan, D. W. C. The Enantioselective Organocatalytic 1,4-Addition of Electron-Rich Benzenes to α,β-Unsaturated Aldehydes. J. Am. Chem. Soc.2002, 124 (27), 7894–7895.
• Ouellet, S. G.; Tuttle, J. B.; MacMillan, D. W. C. Enantioselective Organocatalytic Hydride Reduction. J. Am. Chem. Soc.2005, 127 (1), 32–33.
• Ahrendt, K. A.; Borths, C. J.; MacMillan, D. W. C. New Strategies for Organic Catalysis: The First Highly Enantioselective Organocatalytic Diels−Alder Reaction. J. Am. Chem. Soc.2000, 122 (17), 4243–4244.
• Northrup, A. B.; MacMillan, D. W. C. The First Direct and Enantioselective Cross-Aldol Reaction of Aldehydes. J. Am. Chem. Soc.2002, 124 (11), 2458–2460.
• Brown, S. P.; Goodwin, N. C.; MacMillan, D. W. C. The First Enantioselective Organocatalytic Mukaiyama-Michael Reaction: A Direct Method for the Synthesis of Enantioenriched γ-Butenolide Architecture. J. Am. Chem. Soc.2003, 125 (5), 1192–1194.

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• Organic Chemistry Portal. Enantioselective Organocatalytic Hydride Reduction. [Link]

• Organic Chemistry Portal. The Enantioselective Organocatalytic 1,4-Addition of Electron-Rich Benzenes to α,β-Unsaturated Aldehydes. [Link]

• Princeton University. THE PREPARATION OF (2R,5S)-2-t-BUTYL-3,5- DIMETHYLIMIDAZOLIDIN-4-ONE. [Link] Macmillan/files/orgsyn-imidazolidinone.pdf

• Zhang, S. et al. 5-Benzyl-2,3-dimethyl-4-oxo-2-phenylimidazolidin-1-ium chloride. Acta Crystallographica Section E2010, 66(Pt 12), o3131.
• Zhang, S., Wang, Y., Li, B., Zhang, G., & Luo, S. (2010). (2R,5S)-5-Benzyl-2,3-dimethyl-4-oxo-2-phenylimidazolidin-1-ium chloride. Acta Crystallographica Section E: Structure Reports Online, 66(12), o3131.
• Graham, T. H., Horning, B. D., & MacMillan, D. W. C. (2010). THE PREPARATION OF (2R,5S)-2-t-BUTYL-3,5-DIMETHYLIMIDAZOLIDIN-4-ONE. Organic Syntheses, 87, 42.
• Lelais, G., & MacMillan, D. W. C. (2006).
• Ouellet, S. G., Tuttle, J. B., & MacMillan, D. W. C. (2007). Enantioselective organocatalytic transfer hydrogenation reactions using Hantzsch esters. Accounts of chemical research, 40(4), 274-284.
• Zhang, S., Wang, Y., Li, B., Zhang, G., & Luo, S. (2010). 5-Benzyl-2,3-dimethyl-4-oxo-2-phenylimidazolidin-1-ium chloride. Acta Crystallographica Section E: Structure Reports Online, 66(12), o3131.

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The Architect's Toolkit: A Technical Guide to Chiral Auxiliaries in Asymmetric Synthesis

For the discerning researcher, scientist, and drug development professional, the quest for enantiomerically pure compounds is a defining challenge. Nature's preference for stereochemical fidelity in biological systems necessitates that synthetic chemists exercise precise control over the three-dimensional arrangement of atoms. Among the most robust and reliable strategies in the synthetic arsenal is the use of chiral auxiliaries. This guide provides an in-depth exploration of the core principles, practical applications, and field-proven insights into the world of chiral auxiliaries, moving beyond a mere recitation of protocols to a causal understanding of their power in asymmetric synthesis.

The Principle of Temporary Chirality: A Foundation of Asymmetric Control

At its core, a chiral auxiliary is a stereogenic molecule that is temporarily appended to a prochiral substrate.[1] This covalent attachment imbues the achiral substrate with a chiral environment, effectively rendering the two faces of a prochiral center diastereotopic.[2] Consequently, an approaching reagent will encounter one face as sterically more accessible than the other, leading to a diastereoselective transformation. The elegance of this method lies in its three-act structure: the covalent attachment of the auxiliary, the diastereoselective reaction, and the subsequent cleavage of the auxiliary to reveal the desired enantiomerically enriched product, with the auxiliary often being recoverable for reuse.[1][3]

This approach, while seemingly less "efficient" than catalytic asymmetric methods due to its stoichiometric nature, offers unparalleled reliability and predictability.[1] The diastereomeric products of the key transformation can be readily separated using standard laboratory techniques like chromatography or crystallization, often allowing for the attainment of exceptionally high enantiomeric purity.[1] This reliability makes chiral auxiliaries a cornerstone in the early, critical phases of drug development where obtaining pure enantiomers for biological evaluation is paramount.[1][4]

A Survey of Seminal Chiral Auxiliaries: The Titans of Stereocontrol

The field of asymmetric synthesis is rich with a diverse array of chiral auxiliaries, many of which are derived from the chiral pool—naturally occurring, inexpensive chiral molecules such as amino acids and terpenes.[5] This section will delve into the mechanisms and applications of some of the most influential and widely adopted auxiliaries.

The Evans Oxazolidinones: A Paradigm of Predictable Stereoselectivity

Introduced by David A. Evans in the early 1980s, oxazolidinone auxiliaries have become synonymous with reliable and highly stereoselective aldol and alkylation reactions.[1][6] Derived from readily available amino alcohols like L-valinol or L-phenylalaninol, these auxiliaries exert exceptional stereocontrol through the formation of a rigid, chelated enolate.[7]

Mechanism of Stereocontrol in Aldol Reactions:

The remarkable stereoselectivity of Evans aldol reactions is rationalized by the Zimmerman-Traxler model.[3][8] Upon treatment with a Lewis acid (e.g., dibutylboron triflate) and a hindered base (e.g., diisopropylethylamine), the N-acyloxazolidinone forms a Z-enolate.[9] This enolate then reacts with an aldehyde through a highly ordered, chair-like six-membered transition state where the metal coordinates to both the enolate oxygen and the aldehyde carbonyl oxygen.[3][10] The bulky substituent at the C4 position of the oxazolidinone directs the approach of the aldehyde from the less hindered face, leading to the formation of the syn-aldol product with exceptional diastereoselectivity.[3]

Mechanism of the Evans Asymmetric Aldol Reaction.

The Myers Pseudoephedrine Amides: Versatility and Practicality

Developed by Andrew G. Myers, pseudoephedrine serves as a highly practical and versatile chiral auxiliary for the asymmetric alkylation of a wide range of carboxylic acid derivatives.[11][12] Both enantiomers of pseudoephedrine are commercially available, although its use is regulated in many regions due to its potential for illicit use.[1] A key advantage of the Myers system is its broad substrate scope and high diastereoselectivity, even with less reactive alkylating agents.[13]

Mechanism of Stereocontrol in Alkylation Reactions:

The N-acyl amide of pseudoephedrine, upon treatment with a strong base like lithium diisopropylamide (LDA) in the presence of lithium chloride, forms a rigid Z-enolate.[12][13] The lithium cation is believed to chelate to both the enolate oxygen and the hydroxyl group of the pseudoephedrine, creating a conformationally restricted intermediate.[12] The phenyl group and the methyl group of the auxiliary then effectively shield one face of the enolate, directing the incoming electrophile to the opposite face, resulting in high diastereoselectivity.[11]

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The Evolution and Application of Second-Generation Imidazolidinone Catalysts: A Technical Guide

Introduction: The Dawn of a New Era in Asymmetric Organocatalysis

The field of asymmetric synthesis, the art of selectively creating one of two mirror-image molecules (enantiomers), has been historically dominated by biocatalysis and transition-metal catalysis. While incredibly powerful, these methodologies are not without their limitations, including sensitivity to air and moisture, the cost and toxicity of metal catalysts, and challenges in catalyst recovery and reuse. The turn of the 21st century witnessed the dawn of a new era with the resurgence of organocatalysis – the use of small, metal-free organic molecules to catalyze chemical transformations.[1] At the forefront of this revolution were imidazolidinone-based catalysts, pioneered by David W.C. MacMillan.[1][2]

This guide provides an in-depth technical exploration of second-generation imidazolidinone catalysts, a class of organocatalysts that has significantly expanded the scope and utility of asymmetric synthesis. We will delve into the rationale behind their design, their mechanism of action, and their application in a variety of crucial carbon-carbon bond-forming reactions. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of these powerful catalytic tools.

From First to Second Generation: An Evolutionary Leap in Catalyst Design

The initial breakthrough in this area came with the development of first-generation imidazolidinone catalysts, such as the one derived from phenylalanine and acetone.[2] These catalysts proved highly effective in promoting the first highly enantioselective organocatalytic Diels-Alder reaction by activating α,β-unsaturated aldehydes.[1] The key to their success lies in their ability to form a chiral iminium ion with the aldehyde substrate. This iminium ion formation lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO) of the dienophile, accelerating the reaction with the diene.[3]

However, the first-generation catalysts exhibited limitations. They were not universally effective, showing poor reactivity and enantioselectivity with less reactive substrates, such as certain indoles in Friedel-Crafts alkylations.[4] Kinetic studies revealed that the overall reaction rate was dependent on both the efficiency of iminium ion formation and the subsequent carbon-carbon bond-forming step.[5] This prompted the rational design of a more reactive and versatile catalyst.

The development of the second-generation imidazolidinone catalysts, brilliantly engineered by MacMillan's graduate students Joel Austin and Chris Borths, marked a significant advancement.[2][6] The key structural modification was the replacement of a methyl group on the imidazolidinone ring with a more sterically demanding tert-butyl group.[7] This seemingly subtle change had a profound impact on the catalyst's performance.

The increased steric bulk of the tert-butyl group helps to enforce a specific geometry in the iminium ion intermediate, leading to more effective facial shielding and, consequently, higher enantioselectivity.[5] Furthermore, the electronic properties of the catalyst were fine-tuned to enhance the rate of iminium ion formation, leading to a broader substrate scope and faster reaction times.[4][8] The second-generation catalysts proved to be far more versatile, enabling a wide range of asymmetric transformations with excellent results.[9]

The Engine of Asymmetric Induction: The Iminium Catalytic Cycle

The catalytic prowess of second-generation imidazolidinone catalysts is rooted in the elegant and efficient iminium catalytic cycle. This cycle serves as the engine for asymmetric induction, allowing a small amount of the chiral catalyst to generate a large quantity of enantioenriched product.

The cycle begins with the rapid and reversible condensation of the secondary amine of the imidazolidinone catalyst with an α,β-unsaturated aldehyde in the presence of a Brønsted acid co-catalyst (often a trifluoroacetic acid salt of the catalyst itself).[5][8] This forms a highly reactive chiral iminium ion. The LUMO of this intermediate is significantly lower in energy than that of the starting aldehyde, making it a much more potent electrophile.[3]

The chiral scaffold of the catalyst effectively shields one face of the iminium ion, leaving the other face exposed for nucleophilic attack. A nucleophile, such as a diene, an aromatic ring, or a Michael donor, will then preferentially attack the unshielded face.[5] This highly controlled approach dictates the stereochemistry of the newly formed carbon-carbon bond.

Following the nucleophilic addition, the resulting enamine intermediate is hydrolyzed, releasing the enantioenriched product and regenerating the imidazolidinone catalyst, which can then enter another catalytic cycle.

Figure 1: A generalized catalytic cycle for second-generation imidazolidinone catalysts.

Key Applications in Asymmetric Synthesis

The enhanced reactivity and selectivity of second-generation imidazolidinone catalysts have enabled their successful application in a multitude of asymmetric transformations that are fundamental to modern organic synthesis and drug discovery.

Asymmetric Diels-Alder Reaction

The Diels-Alder reaction is a powerful tool for the construction of six-membered rings. Second-generation imidazolidinone catalysts have significantly expanded the scope of the organocatalytic Diels-Alder reaction, particularly for less reactive dienes and dienophiles.[10]

Catalyst Generation	Diene	Dienophile	Yield (%)	endo:exo	ee (%) (endo)	Reference
First	Cyclopentadiene	Cinnamaldehyde	91	1:1.3	93	[11]
Second	Cyclopentadiene	Crotonaldehyde	99	>20:1	93	[10]
Second	Undecatrienal (intramolecular)	-	70	>20:1	93	[10]

Table 1: Comparison of first and second-generation imidazolidinone catalysts in the Diels-Alder reaction.

Asymmetric Friedel-Crafts Alkylation

The Friedel-Crafts alkylation of electron-rich aromatic and heteroaromatic compounds is a cornerstone of C-C bond formation. Second-generation catalysts have proven to be particularly effective in the enantioselective Friedel-Crafts alkylation of indoles and pyrroles with α,β-unsaturated aldehydes, a reaction that was challenging for the first-generation catalysts.[4][12]

Catalyst	Nucleophile	Electrophile	Yield (%)	ee (%)	Reference
First Gen.	N-Methylindole	Crotonaldehyde	83 (48h)	56	[4]
Second Gen.	N-Methylindole	Crotonaldehyde	84 (4h)	92	[4]
Second Gen.	Indole	Cinnamaldehyde	95	97	[4]

Table 2: Performance of second-generation catalysts in the asymmetric Friedel-Crafts alkylation of indoles.

Asymmetric 1,3-Dipolar Cycloadditions

1,3-dipolar cycloadditions are valuable for the synthesis of five-membered heterocyclic rings. Second-generation imidazolidinone catalysts have been shown to dramatically accelerate these reactions, leading to highly enantioenriched products in significantly shorter reaction times compared to other organocatalysts.[8]

Asymmetric Conjugate Additions

The conjugate addition of nucleophiles to α,β-unsaturated carbonyl compounds is a fundamental transformation. Second-generation imidazolidinone catalysts facilitate the highly enantioselective conjugate addition of various nucleophiles, including thiols and electron-rich benzenes.

Experimental Protocol: Asymmetric Friedel-Crafts Alkylation of Indole

This section provides a detailed, step-by-step methodology for a typical asymmetric Friedel-Crafts alkylation of indole with an α,β-unsaturated aldehyde using a second-generation imidazolidinone catalyst. This protocol is a self-validating system, with each step designed to ensure optimal reactivity and enantioselectivity.

Materials:

• (2S,5S)-5-Benzyl-2-tert-butyl-3-methylimidazolidin-4-one (Second-generation MacMillan catalyst)

• Trifluoroacetic acid (TFA)

• Indole

• α,β-Unsaturated aldehyde (e.g., cinnamaldehyde)

• Anhydrous solvent (e.g., dichloromethane, diethyl ether)

• Inert atmosphere (Nitrogen or Argon)

• Standard laboratory glassware and stirring equipment

• Chromatography supplies for purification

Workflow:

Figure 2: Step-by-step experimental workflow for the catalyzed reaction.

Procedure:

• Catalyst Preparation: In a flame-dried round-bottom flask under an inert atmosphere, dissolve the second-generation imidazolidinone catalyst (5-20 mol%) and trifluoroacetic acid (equimolar to the catalyst) in the anhydrous solvent. The use of an acid co-catalyst is crucial for efficient iminium ion formation.[8]

• Addition of Nucleophile: To the stirred catalyst solution, add the indole (1.0 equivalent).

• Temperature Control: Cool the reaction mixture to the desired temperature (typically between -20 °C and room temperature). Lower temperatures often lead to higher enantioselectivity.[4]

• Addition of Electrophile: Slowly add the α,β-unsaturated aldehyde (1.1-1.5 equivalents) to the reaction mixture over a period of time. Slow addition helps to minimize background uncatalyzed reactions.

• Reaction Monitoring: Stir the reaction mixture at the set temperature and monitor its progress by thin-layer chromatography (TLC).

• Quenching and Work-up: Once the reaction is complete, quench it by adding a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification and Analysis: Purify the crude product by flash column chromatography on silica gel. Determine the yield and enantiomeric excess of the product by NMR spectroscopy and chiral high-performance liquid chromatography (HPLC), respectively.

Future Perspectives: The Road Ahead for Imidazolidinone Catalysis

The development of second-generation imidazolidinone catalysts has been a watershed moment in asymmetric organocatalysis. However, the field continues to evolve. Current and future research directions include:

• Development of Third-Generation Catalysts: The design of even more robust and selective catalysts with broader substrate scopes remains an active area of research.[13]

• Immobilization and Recyclability: Strategies to immobilize these catalysts on solid supports or in ionic liquids are being explored to facilitate their recovery and reuse, enhancing their sustainability.[14]

• Synergistic Catalysis: The combination of imidazolidinone catalysis with other catalytic modes, such as photoredox catalysis, is opening up new avenues for novel transformations.[15]

• Applications in Cascade Reactions: The ability of these catalysts to promote multiple bond-forming events in a single pot (cascade reactions) is being harnessed for the efficient synthesis of complex molecules.[2]

The journey from the first to the second generation of imidazolidinone catalysts exemplifies the power of rational catalyst design. These small organic molecules have had a monumental impact on the field of asymmetric synthesis, providing chemists with powerful and environmentally benign tools for the construction of chiral molecules. As the field continues to advance, we can anticipate even more exciting developments that will further shape the future of chemical synthesis.

References

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• ASYMMETRIC SYNTHESIS ENABLED BY METAL-FREE CATALYSIS. Macmillan Group, Princeton University. [Link]

• Imidazolidinones as Asymmetric Organocatalysts. Sustainable Catalysis: Without Metals or Other Endangered Elements, Part 2. [Link]

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• Alginate- and κ-carrageenan-supported asymmetric organocatalysts: preparation, characterization, and catalytic activity for Friedel–Crafts alkylation. RSC Advances. [Link]

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Navigating the Safe Use of (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone: A Technical Guide for Researchers

This guide provides an in-depth technical overview of the safety, handling, and storage protocols for (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone (CAS RN: 390766-89-9), a widely utilized chiral imidazolidinone organocatalyst in asymmetric synthesis. Developed for researchers, scientists, and drug development professionals, this document synthesizes critical safety data with field-proven best practices to ensure the responsible and effective use of this valuable reagent.

Compound Profile and Hazard Identification

(2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone is a white to light yellow crystalline solid. While instrumental in advancing asymmetric catalysis, it is imperative to recognize its inherent hazards to mitigate risks in the laboratory.

GHS Classification

Based on available safety data, this compound is classified under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) as follows:

Hazard Class	Category
Skin Irritation	2
Eye Irritation	2A
Specific target organ toxicity – single exposure (Respiratory system)	3

Source: AK Scientific, Inc. Safety Data Sheet[1]

Signal Word: Warning[1]

Hazard Statements:

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

Physical and Chemical Properties

A foundational understanding of the compound's properties is critical for safe handling and storage.

Property	Value
Molecular Formula	C₁₅H₂₂N₂O[2]
Molecular Weight	246.35 g/mol [2]
Appearance	White to light yellow powder or crystal
Melting Point	93 - 100 °C (199 - 212 °F)[1]
Boiling Point	Not available[1]
Flash Point	Not applicable
Solubility	Not available[1]

This table summarizes key physical and chemical properties.

Prudent Handling and Personal Protective Equipment (PPE)

The causality behind stringent handling protocols is directly linked to the GHS hazard classifications. The primary routes of exposure are inhalation, skin contact, and eye contact.[1]

Engineering Controls

All manipulations of (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone should be conducted in a well-ventilated area. For weighing and transferring the solid, a certified chemical fume hood is mandatory to minimize the risk of inhaling airborne particles.

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is essential for comprehensive protection.

• Eye Protection: Chemical safety goggles or a face shield are required to prevent eye contact, which can cause serious irritation.[1]

• Hand Protection: Wear nitrile gloves to prevent skin contact.[3] Skin irritation is a known hazard.[1] Always inspect gloves for integrity before use and change them immediately if contaminated.

• Respiratory Protection: For situations where dust may be generated and engineering controls are insufficient, a NIOSH-approved N95 respirator is recommended.

• Protective Clothing: A standard laboratory coat should be worn to protect street clothing and minimize skin exposure.[3]

Caption: A decision tree for selecting appropriate PPE.

Emergency Procedures: A Self-Validating System

Preparedness is paramount. The following protocols are designed to be self-validating, ensuring a systematic and safe response to emergencies.

First-Aid Measures

• Inhalation: If inhaled, immediately move the person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[1]

• Skin Contact: In case of skin contact, immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[1] If skin irritation persists, seek medical advice.[1]

• Eye Contact: If the compound enters the eyes, rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical attention.[1]

• Ingestion: If swallowed, do NOT induce vomiting. Rinse the mouth with water and seek immediate medical advice.[1]

Accidental Release Measures: Solid Spill Protocol

In the event of a spill, the primary objectives are to contain the material, prevent its spread, and ensure the safety of laboratory personnel.

Step-by-Step Spill Cleanup:

• Alert Personnel: Immediately notify others in the vicinity of the spill.[4]

• Evacuate and Restrict Access: If the spill is large or in a poorly ventilated area, evacuate the immediate area and restrict access.

• Don Appropriate PPE: Before attempting cleanup, don the full PPE ensemble as described in section 2.2.

• Contain the Spill: For solid spills, gently sweep the material to avoid creating airborne dust.[4] Place the swept material into a clearly labeled, sealed container for hazardous waste.

• Decontaminate the Area: Once the bulk of the material is removed, decontaminate the spill area with a damp cloth or paper towel. Avoid dry sweeping which can generate dust.

• Dispose of Waste: All contaminated materials, including gloves, wipes, and the spilled substance, must be disposed of as hazardous waste in accordance with local, state, and federal regulations.

• Report the Incident: Report the spill to the laboratory supervisor or safety officer.

Caption: A workflow for responding to a solid chemical spill.

Storage and Disposal: Ensuring Long-Term Safety

Proper storage and disposal are critical for maintaining the integrity of the compound and ensuring a safe laboratory environment.

Storage Conditions

• Store in a tightly closed container in a cool, dry, and well-ventilated area.

• Recommended storage is at room temperature, under an inert atmosphere.[4] Some suppliers may recommend storage at 2-8°C; always consult the supplier's specific instructions.[5]

• The storage class for this non-combustible solid is 13.

Disposal

Dispose of unused material and its container as hazardous waste. Do not allow the chemical to enter drains. All disposal practices must comply with institutional and governmental regulations.

Toxicological and Ecological Information

• Acute Toxicity: Data on acute toxicity is not currently available.[1]

• Carcinogenicity: This compound is not classified as a carcinogen by the International Agency for Research on Cancer (IARC).[1]

Conclusion

(2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone is a powerful tool in modern organic synthesis. Its safe and effective use hinges on a thorough understanding of its hazards and the diligent application of the handling, storage, and emergency protocols outlined in this guide. By integrating these practices into standard laboratory operating procedures, researchers can harness the full potential of this catalyst while maintaining the highest standards of safety.

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The Architectonics of Asymmetric Synthesis: A Technical Guide to Iminium Catalysis in Organocatalytic Reactions

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

The dawn of the 21st century witnessed a paradigm shift in asymmetric synthesis with the ascent of organocatalysis, a field that has since burgeoned into a formidable pillar alongside biocatalysis and metal catalysis. At the heart of this revolution lies iminium catalysis, a powerful and versatile strategy for the activation of α,β-unsaturated carbonyl compounds. This guide provides an in-depth exploration of the core principles of iminium catalysis, from its fundamental mechanistic underpinnings to its practical application in the synthesis of complex chiral molecules. We will delve into the causality behind experimental choices, present field-proven protocols for key transformations, and offer insights into the practical nuances of catalyst selection, reaction optimization, and scalability. This document is intended to serve as a comprehensive technical resource for researchers and professionals seeking to harness the transformative potential of iminium catalysis in their synthetic endeavors.

The Principle of Iminium Activation: Lowering the LUMO

The central tenet of iminium catalysis is the reversible formation of an iminium ion from a chiral amine catalyst and an α,β-unsaturated aldehyde or ketone. This transient species is significantly more electrophilic than its carbonyl precursor. The key to this enhanced reactivity lies in the lowering of the Lowest Unoccupied Molecular Orbital (LUMO) of the π-system upon iminium ion formation[1][2][3]. This activation strategy elegantly mimics the role of Lewis acids in traditional metal-catalyzed reactions, yet it is achieved with a small, metal-free organic molecule, often under mild and environmentally benign conditions[4].

The catalytic cycle is a testament to chemical elegance and efficiency. It commences with the nucleophilic attack of a chiral secondary amine catalyst onto the carbonyl carbon of the substrate, followed by dehydration to form the key iminium ion intermediate. This activated intermediate then readily undergoes attack by a nucleophile at the β-position. Subsequent hydrolysis of the resulting enamine regenerates the chiral catalyst and furnishes the enantioenriched product, thus closing the catalytic loop. The chirality of the catalyst is effectively transferred to the product during the nucleophilic addition step, where the steric environment created by the catalyst directs the approach of the nucleophile to one of the two enantiotopic faces of the iminium ion.

Figure 1: Generalized catalytic cycle of iminium activation.

The Organocatalyst Toolkit: Structure Dictates Function

The success of an iminium-catalyzed reaction is intrinsically linked to the choice of the chiral amine catalyst. Over the years, a diverse arsenal of catalysts has been developed, with the MacMillan and Jørgensen-Hayashi catalysts being among the most prominent and widely utilized.

2.1. MacMillan Imidazolidinone Catalysts

Developed by David MacMillan and his group, these catalysts are derived from amino acids and are characterized by their rigid imidazolidinone scaffold. This rigidity is crucial for creating a well-defined chiral environment around the iminium ion, thereby enabling high levels of stereocontrol. The first-generation MacMillan catalyst, (5S)-5-benzyl-2,2,3-trimethylimidazolidin-4-one, and its second-generation counterparts have proven to be exceptionally effective in a wide array of transformations, including Diels-Alder reactions, Friedel-Crafts alkylations, and 1,3-dipolar cycloadditions[5][6][7].

2.2. Jørgensen-Hayashi Diarylprolinol Silyl Ether Catalysts

Independently developed by the research groups of Karl Anker Jørgensen and Yujiro Hayashi, these catalysts are derived from proline. They feature two aryl groups and a bulky silyl ether moiety. These catalysts are particularly effective in promoting Michael additions and are known for their high reactivity and solubility in common organic solvents[8][9][10]. The electronic nature of the aryl groups can be tuned to modulate the catalyst's activity.

Key Transformations Enabled by Iminium Catalysis

The broad applicability of iminium catalysis is showcased by the diverse range of stereoselective reactions it facilitates. Here, we highlight three cornerstone transformations with representative protocols.

3.1. The Asymmetric Diels-Alder Reaction

The Diels-Alder reaction is a powerful tool for the construction of six-membered rings. Iminium catalysis has revolutionized this transformation by providing a reliable method for achieving high enantioselectivity with α,β-unsaturated aldehydes as dienophiles[11][12].

Experimental Protocol: Enantioselective Diels-Alder Reaction

• To a stirred solution of the MacMillan catalyst (e.g., (5S)-5-benzyl-2,2,3-trimethylimidazolidin-4-one hydrochloride, 0.02 mmol, 10 mol%) in a suitable solvent (e.g., CH2Cl2/H2O 95:5, 1.0 mL) at the desired temperature (e.g., -78 °C) is added the α,β-unsaturated aldehyde (0.2 mmol, 1.0 equiv.).

• After stirring for 5-10 minutes, the diene (e.g., cyclopentadiene, 1.0 mmol, 5.0 equiv.) is added.

• The reaction is monitored by TLC. Upon completion, the reaction mixture is quenched with a saturated aqueous solution of NaHCO3.

• The aqueous layer is extracted with an organic solvent (e.g., CH2Cl2), and the combined organic layers are dried over anhydrous Na2SO4, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford the desired cycloadduct.

Entry	Dienophile	Diene	Catalyst Loading (mol%)	Solvent	Temp (°C)	Yield (%)	ee (%)	Reference
1	Cinnamaldehyde	Cyclopentadiene	10	CH2Cl2/H2O	-78	95	94	[11]
2	Crotonaldehyde	Isoprene	20	THF	-20	88	92	[13]
3	Acrolein	1,3-Cyclohexadiene	15	CH3CN	-40	91	90	[11]

Table 1: Representative Data for Iminium-Catalyzed Diels-Alder Reactions.

Figure 2: Experimental workflow for a typical iminium-catalyzed Diels-Alder reaction.

3.2. The Asymmetric Michael Addition

The Michael or conjugate addition is a fundamental C-C bond-forming reaction. Iminium catalysis provides a highly effective means to promote the addition of soft nucleophiles, such as malonates, nitroalkanes, and thiols, to α,β-unsaturated carbonyls with excellent stereocontrol[14][15].

Experimental Protocol: Enantioselective Michael Addition

• To a mixture of the α,β-unsaturated aldehyde (0.5 mmol, 1.0 equiv.), the nucleophile (e.g., dimethyl malonate, 0.6 mmol, 1.2 equiv.), and the Jørgensen-Hayashi catalyst (e.g., (S)-α,α-diphenylprolinol trimethylsilyl ether, 0.05 mmol, 10 mol%) in a suitable solvent (e.g., toluene, 1.0 mL) is added a co-catalyst (e.g., benzoic acid, 0.05 mmol, 10 mol%).

• The reaction mixture is stirred at the appropriate temperature (e.g., room temperature) and monitored by TLC.

• Upon completion, the reaction is directly purified by flash column chromatography on silica gel to yield the desired Michael adduct.

Entry	Aldehyde	Nucleophile	Catalyst Loading (mol%)	Solvent	Yield (%)	ee (%)	Reference
1	Cinnamaldehyde	Dimethyl malonate	10	Toluene	92	98	[10]
2	Crotonaldehyde	Nitromethane	10	CH2Cl2	85	95	[16]
3	2-Hexenal	Thiophenol	15	THF	90	96	[14]

Table 2: Representative Data for Iminium-Catalyzed Michael Additions.

3.3. The Asymmetric Friedel-Crafts Alkylation

The Friedel-Crafts alkylation of electron-rich aromatic and heteroaromatic compounds is a classic transformation. Iminium catalysis has enabled the development of highly enantioselective variants, providing access to valuable chiral building blocks for the synthesis of pharmaceuticals and natural products[4][17][18].

Experimental Protocol: Enantioselective Friedel-Crafts Alkylation

• To a solution of the chiral amine catalyst (e.g., a second-generation MacMillan catalyst, 0.025 mmol, 10 mol%) and a Brønsted acid co-catalyst (e.g., TFA, 0.025 mmol, 10 mol%) in a suitable solvent (e.g., Et2O) at the desired temperature (e.g., -87 °C) is added the α,β-unsaturated aldehyde (0.25 mmol, 1.0 equiv.).

• After a brief stirring period, the aromatic nucleophile (e.g., N-methylpyrrole, 0.75 mmol, 3.0 equiv.) is added.

• The reaction is stirred until completion (monitored by TLC).

• The reaction mixture is then quenched, typically by the addition of a reducing agent (e.g., NaBH4) to convert the resulting aldehyde to the corresponding alcohol for easier purification and analysis.

• The mixture is worked up with an aqueous solution and extracted with an organic solvent. The combined organic layers are dried, filtered, and concentrated.

• Purification by flash column chromatography affords the enantioenriched product.

Entry	Aldehyde	Aromatic Nucleophile	Catalyst Loading (mol%)	Solvent	Yield (%)	ee (%)	Reference
1	Cinnamaldehyde	N-Methylpyrrole	10	Et2O	87	93	[17][18]
2	Crotonaldehyde	Indole	10	CH2Cl2	85	90	[5]
3	2-Hexenal	Furan	15	THF	78	88	[5]

Table 3: Representative Data for Iminium-Catalyzed Friedel-Crafts Alkylations.

Practical Considerations: From the Bench to Production

4.1. Catalyst Handling and Storage

Most organocatalysts are bench-stable solids that are less sensitive to air and moisture than their organometallic counterparts. However, for optimal performance and longevity, it is advisable to store them in a cool, dry place. For particularly sensitive catalysts or long-term storage, storage under an inert atmosphere (e.g., in a desiccator or glovebox) is recommended.

4.2. Troubleshooting and Optimization

Common issues in organocatalytic reactions include low yield, low enantioselectivity, and poor reproducibility. A systematic approach to troubleshooting is essential[19][20].

• Low Yield: Consider increasing the catalyst loading, reaction time, or temperature. Ensure the purity of all reagents and solvents, as impurities can act as catalyst poisons.

• Low Enantioselectivity: The reaction temperature is a critical parameter; lowering the temperature often improves enantioselectivity. Screening different solvents is also crucial, as the solvent can significantly influence the transition state geometry. The choice of the acid co-catalyst can also have a profound impact on stereochemical outcomes.

• Poor Reproducibility: This can often be traced back to inconsistencies in reagent purity, solvent quality (especially water content), or reaction setup. Meticulous attention to experimental detail is paramount.

4.3. Scalability

Scaling up organocatalytic reactions from the laboratory to pilot plant or industrial scale presents unique challenges[17][21][22]. Key considerations include:

• Heat Transfer: Exothermic reactions that are easily managed on a small scale can become problematic in large reactors. Proper reactor design and cooling capacity are critical.

• Mixing: Efficient mixing is essential to ensure homogeneity and consistent reaction rates.

• Catalyst Cost and Recovery: While catalyst loadings are typically low, the cost of the catalyst can become a significant factor on a large scale. The development of methods for catalyst recovery and reuse is an active area of research.

Iminium Catalysis in Drug Development

The ability to construct complex chiral molecules with high stereocontrol has made iminium catalysis an invaluable tool in medicinal chemistry and drug development[2][16][23][24][25][26]. Organocatalytic methods have been successfully applied to the synthesis of a wide range of biologically active compounds, including antiviral agents, anticancer drugs, and neuroprotective agents. The mild reaction conditions and functional group tolerance of many organocatalytic transformations make them particularly well-suited for the late-stage functionalization of complex drug candidates.

Conclusion and Future Outlook

Iminium catalysis has firmly established itself as a cornerstone of modern asymmetric synthesis. Its operational simplicity, broad substrate scope, and high levels of stereocontrol have made it an indispensable tool for chemists in both academia and industry. The ongoing development of new catalysts and the expansion of the reaction repertoire promise to further enhance the power and utility of this remarkable catalytic strategy. As the demand for enantiomerically pure compounds continues to grow, particularly in the pharmaceutical industry, the role of iminium catalysis in shaping the future of organic synthesis is set to expand even further.

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• PubMed. (2013). A self-supported polymeric MacMillan catalyst for homogeneous organocatalysis and heterogeneous recycling. [Link]

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Protocols & Analytical Methods

Application Note: Asymmetric α-Alkylation for Chiral Amino Acid Synthesis Using (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the use of the chiral auxiliary, (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone, in the asymmetric α-alkylation of carboxylic acid derivatives. This methodology is a cornerstone for the synthesis of non-proteinogenic, enantiomerically pure α-amino acids, which are critical building blocks in pharmaceutical and materials science research. We will delve into the mechanistic underpinnings of the stereochemical control, provide step-by-step experimental procedures, and offer insights into data interpretation and troubleshooting.

Introduction and Scientific Principle

The synthesis of enantiomerically pure compounds is a central challenge in modern organic chemistry, particularly in drug development where the stereochemistry of a molecule dictates its biological activity.[1] Chiral auxiliaries are powerful tools that temporarily install a stereogenic unit onto an achiral substrate to direct a subsequent chemical transformation in a diastereoselective manner.[1]

The imidazolidinone auxiliary discussed herein, derived from (R)-phenylalanine and pivaldehyde, is a classic example of the "Self-Regeneration of Stereocenters" (SRS) principle pioneered by Dieter Seebach.[2][3][4] In this strategy, a temporary chiral center (the acetal carbon bearing the tert-butyl group) is installed to control the stereoselective formation of a new, permanent stereocenter at the α-position. The original stereocenter of the starting amino acid is destroyed during enolization and then regenerated with high fidelity under the influence of the auxiliary.[3]

The remarkable stereocontrol arises from the rigid, bicyclic structure formed upon enolization. When the N-acylated imidazolidinone is treated with a strong, hindered base like lithium diisopropylamide (LDA), a planar lithium enolate is formed. The lithium cation is chelated between the enolate oxygen and the carbonyl oxygen of the imidazolidinone ring, locking the system into a well-defined conformation. The bulky tert-butyl group at the C-2 position then acts as a powerful steric shield, blocking one face of the enolate. Consequently, an incoming electrophile (e.g., an alkyl halide) is forced to approach from the less sterically encumbered face, leading to the formation of one diastereomer in high excess.[5]

Overall Synthetic Workflow

The asymmetric alkylation process using this chiral auxiliary can be broken down into three primary stages: acylation of the auxiliary, diastereoselective alkylation, and finally, cleavage of the auxiliary to release the desired product and enable recovery of the chiral precursor.

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Application Notes and Protocols for the Asymmetric Hydride Reduction of α,β-Unsaturated Aldehydes

Abstract: The asymmetric hydride reduction of α,β-unsaturated aldehydes is a cornerstone transformation in modern organic synthesis, providing access to valuable chiral building blocks such as allylic alcohols and saturated aldehydes. These products are pivotal intermediates in the synthesis of pharmaceuticals, agrochemicals, and natural products. This comprehensive guide provides researchers, scientists, and drug development professionals with an in-depth understanding of the experimental procedures for four powerful catalytic methods: Noyori asymmetric hydrogenation, organocatalytic reduction, Corey-Bakshi-Shibata (CBS) reduction, and enzymatic reduction. This document emphasizes the causality behind experimental choices, provides self-validating protocols, and is grounded in authoritative references to ensure scientific integrity.

Introduction: The Significance of Chiral Alcohols and Aldehydes

The selective reduction of α,β-unsaturated aldehydes can proceed via two primary pathways: 1,2-reduction to yield chiral allylic alcohols or 1,4-conjugate reduction to afford chiral saturated aldehydes. Both classes of compounds are of immense synthetic value. Chiral allylic alcohols are versatile precursors for a variety of transformations, including epoxidation, dihydroxylation, and Claisen rearrangements, allowing for the introduction of multiple stereocenters. Chiral saturated aldehydes are key intermediates in the synthesis of complex molecules, often serving as electrophiles in carbon-carbon bond-forming reactions.

The challenge in the reduction of enals lies in achieving high levels of both chemo- and enantioselectivity. A successful asymmetric reduction must selectively deliver a hydride to either the carbonyl carbon (1,2-reduction) or the β-carbon (1,4-reduction) and must do so in a facial-selective manner to produce one enantiomer in excess. This guide will explore four distinct and highly effective catalytic approaches to address this challenge.

Foundational Concepts: Mechanisms of Asymmetric Induction

The stereochemical outcome of these reductions is dictated by the chiral environment created by the catalyst. The catalyst, whether a transition metal complex, a small organic molecule, or an enzyme, forms a transient diastereomeric complex with the substrate, lowering the activation energy for hydride attack on one of the two prochiral faces of the carbonyl or the double bond.

Transition Metal Catalysis: The Noyori Asymmetric Hydrogenation

The Noyori asymmetric hydrogenation is a Nobel Prize-winning methodology that utilizes chiral ruthenium-diphosphine-diamine complexes to catalyze the hydrogenation of ketones and aldehydes with exceptional enantioselectivity.[1] The mechanism is believed to involve an "outer sphere" hydride transfer from a ruthenium hydride species to the substrate, which is activated by a hydrogen bond from the diamine ligand.[1]

Figure 1: Simplified mechanism of Noyori asymmetric hydrogenation.

Organocatalysis: Iminium Ion Activation

Organocatalysis, the use of small, chiral organic molecules to catalyze reactions, has emerged as a powerful tool in asymmetric synthesis. For the reduction of α,β-unsaturated aldehydes, chiral secondary amines, such as those developed by MacMillan, are employed.[2] These catalysts reversibly form a chiral iminium ion with the enal, which lowers the LUMO of the olefin, activating it for conjugate addition by a hydride donor, typically a Hantzsch ester.[3][4]

Figure 2: Iminium ion activation in organocatalytic reduction.

Corey-Bakshi-Shibata (CBS) Reduction

The Corey-Bakshi-Shibata (CBS) reduction utilizes a chiral oxazaborolidine catalyst to mediate the enantioselective reduction of ketones and aldehydes with a borane source.[5] The catalyst coordinates to both the borane and the carbonyl oxygen of the substrate, holding them in a rigid, chair-like transition state that directs the hydride transfer to one face of the carbonyl.[6] For α,β-unsaturated aldehydes, this method typically yields the 1,2-reduction product, the chiral allylic alcohol.[5]

Enzymatic Reduction

Ene-reductases, a class of enzymes from the "Old Yellow Enzyme" family, are highly efficient biocatalysts for the asymmetric reduction of activated C=C bonds.[7] These enzymes utilize a flavin mononucleotide (FMN) cofactor to deliver a hydride to the β-carbon of the enal, while a conserved tyrosine residue in the active site protonates the α-carbon.[7] This results in the formation of a chiral saturated aldehyde with excellent enantioselectivity.

Experimental Protocols

The following protocols are presented as a guide and may require optimization for different substrates. Cinnamaldehyde is used as a model substrate where applicable.

Protocol 1: Noyori Asymmetric Transfer Hydrogenation of Cinnamaldehyde (1,2-Reduction)

This protocol describes the asymmetric transfer hydrogenation of cinnamaldehyde to the corresponding chiral allylic alcohol using a Ru-TsDPEN catalyst and a formic acid/triethylamine mixture as the hydride source.[8]

Materials:

• RuCl

• Cinnamaldehyde

• Formic acid

• Triethylamine

• Anhydrous N,N-Dimethylformamide (DMF)

• Standard glassware for inert atmosphere techniques (Schlenk flask, etc.)

• Magnetic stirrer and heating plate

Procedure:

• Catalyst Preparation (in situ): In a Schlenk flask under an argon atmosphere, add RuCl (0.1-1.0 mol%).

• Reaction Setup: To the flask, add anhydrous DMF (to make a 0.1 M solution with respect to the substrate).

• Reagent Addition: In a separate flask, prepare a 5:2 mixture of formic acid and triethylamine. Add this mixture to the reaction flask.

• Substrate Addition: Add cinnamaldehyde (1.0 equiv) to the reaction mixture.

• Reaction: Stir the mixture at the desired temperature (e.g., 40 °C) and monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: Upon completion, cool the reaction to room temperature and quench with water. Extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the chiral allylic alcohol.

Causality of Choices:

• Inert Atmosphere: The ruthenium catalyst is sensitive to oxidation, so an inert atmosphere is crucial for maintaining its catalytic activity.

• Formic Acid/Triethylamine: This azeotropic mixture serves as a convenient and effective hydride source for the transfer hydrogenation.

• DMF: A polar aprotic solvent like DMF is often used to dissolve the catalyst and reagents.

Protocol 2: Organocatalytic Reduction of Cinnamaldehyde with a Hantzsch Ester (1,4-Reduction)

This protocol details the enantioselective conjugate reduction of cinnamaldehyde to the chiral saturated aldehyde using a MacMillan-type imidazolidinone catalyst and a Hantzsch ester.[2]

Materials:

• (2S,5S)-5-Benzyl-2-tert-butyl-3-methylimidazolidin-4-one trifluoroacetic acid salt

• Cinnamaldehyde

• Hantzsch ester (diethyl 1,4-dihydro-2,6-dimethyl-3,5-pyridinedicarboxylate)

• Anhydrous solvent (e.g., chloroform or toluene)

• Standard laboratory glassware

Procedure:

• Reaction Setup: To a vial, add the imidazolidinone catalyst (10-20 mol%) and the Hantzsch ester (1.2 equiv).

• Solvent and Substrate Addition: Add the anhydrous solvent, followed by cinnamaldehyde (1.0 equiv).

• Reaction: Stir the reaction mixture at room temperature and monitor its progress by TLC or GC-MS.

• Workup: Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography on silica gel to yield the chiral saturated aldehyde.

Causality of Choices:

• Imidazolidinone Catalyst: The chiral catalyst is essential for the formation of the chiral iminium ion, which directs the stereochemical outcome of the hydride addition.

• Hantzsch Ester: This is a mild and effective hydride donor that is compatible with the organocatalytic conditions.

• Anhydrous Solvent: While not as critical as in transition metal catalysis, using an anhydrous solvent can prevent unwanted side reactions.

Protocol 3: Corey-Bakshi-Shibata (CBS) Reduction of an α,β-Unsaturated Aldehyde (1,2-Reduction)

This protocol outlines the enantioselective 1,2-reduction of an α,β-unsaturated aldehyde to a chiral allylic alcohol using a CBS catalyst and catecholborane as the hydride source.[6]

Materials:

• (R)- or (S)-2-Methyl-CBS-oxazaborolidine (1 M in toluene)

• α,β-Unsaturated aldehyde

• Catecholborane (1 M in THF)

• Anhydrous toluene and THF

• Standard glassware for inert atmosphere techniques

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask under an argon atmosphere, dissolve the α,β-unsaturated aldehyde (1.0 equiv) in anhydrous toluene.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Catalyst Addition: Add the (R)- or (S)-2-Methyl-CBS-oxazaborolidine solution (0.1-0.2 equiv) dropwise.

• Hydride Source Addition: Slowly add the catecholborane solution (1.5-1.8 equiv) to the reaction mixture.

• Reaction: Stir the reaction at -78 °C and monitor by TLC.

• Workup: Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate. Allow the mixture to warm to room temperature. Extract the product with an organic solvent, wash with brine, dry, and concentrate.

• Purification: Purify the crude product by flash column chromatography.

Causality of Choices:

• Low Temperature: The reaction is performed at low temperature to maximize enantioselectivity.

• Catecholborane: A milder borane source compared to BH3·THF, which can sometimes lead to side reactions.

• Anhydrous Conditions: The CBS catalyst and borane reagents are sensitive to moisture.

Protocol 4: Enzymatic Reduction of an α,β-Unsaturated Aldehyde using an Ene-Reductase (1,4-Reduction)

This protocol describes a general procedure for the asymmetric conjugate reduction of an enal using an ene-reductase with a glucose/glucose dehydrogenase cofactor regeneration system.

Materials:

• Ene-reductase (e.g., from a screening kit or recombinantly expressed)

• α,β-Unsaturated aldehyde

• NADP+ or NAD+

• Glucose

• Glucose dehydrogenase (GDH)

• Buffer solution (e.g., potassium phosphate buffer, pH 7.0)

• Organic co-solvent (e.g., isopropanol, if needed for substrate solubility)

Procedure:

• Reaction Mixture Preparation: In a suitable vessel, prepare the buffer solution containing glucose (e.g., 100 mM), NAD(P)+ (e.g., 1 mM), and the enal substrate (e.g., 10-50 mM). An organic co-solvent (up to 10% v/v) can be added to aid substrate solubility.

• Enzyme Addition: Add the glucose dehydrogenase and the ene-reductase to the reaction mixture.

• Reaction: Gently shake or stir the reaction at a controlled temperature (e.g., 30 °C). Monitor the reaction progress by HPLC or GC.

• Workup: Once the reaction is complete, extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: The extracted product can be purified by column chromatography if necessary.

Causality of Choices:

• Cofactor Regeneration System: The glucose/GDH system is a common and efficient way to regenerate the expensive NAD(P)H cofactor, making the process more cost-effective.

• Buffer Solution: Enzymes have optimal activity within a specific pH range, so a buffer is essential.

• Co-solvent: Many organic substrates have limited aqueous solubility, so a co-solvent can improve the reaction rate by increasing the substrate concentration in the aqueous phase.

Product Analysis: Determination of Enantiomeric Excess

The success of an asymmetric reaction is quantified by the enantiomeric excess (ee) of the product. Two common methods for determining ee are chiral High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy using a chiral derivatizing agent like Mosher's acid.

Chiral HPLC

Chiral HPLC separates enantiomers by passing them through a column containing a chiral stationary phase (CSP).[9] The two enantiomers interact differently with the CSP, leading to different retention times and thus separation.[10]

General Procedure for Chiral HPLC Analysis:

• Sample Preparation: Dissolve a small amount of the purified product in the mobile phase.

• Method Development: Select a suitable chiral column (e.g., polysaccharide-based columns like Chiralcel OD-H or Chiralpak AD-H) and mobile phase (typically a mixture of hexane and an alcohol like isopropanol or ethanol). Optimize the mobile phase composition and flow rate to achieve baseline separation of the enantiomeric peaks.[11]

• Analysis: Inject the sample and integrate the peak areas of the two enantiomers. The ee is calculated as: ee (%) = [|Area(major) - Area(minor)| / (Area(major) + Area(minor))] x 100

Mosher's Acid Analysis (NMR)

Mosher's acid (α-methoxy-α-trifluoromethylphenylacetic acid) is a chiral derivatizing agent that reacts with a chiral alcohol to form diastereomeric esters.[12] These diastereomers have distinct NMR spectra, allowing for the determination of enantiomeric excess and absolute configuration.[13][14]

General Procedure for Mosher's Ester Formation and NMR Analysis:

• Esterification: React the chiral alcohol with both (R)- and (S)-Mosher's acid chloride in the presence of a base (e.g., pyridine or DMAP) in an NMR tube.

• NMR Spectroscopy: Acquire ¹H NMR spectra for both diastereomeric esters.

• Analysis: Compare the spectra of the two diastereomers. The difference in chemical shifts (Δδ = δS - δR) of protons near the stereocenter can be used to determine the absolute configuration based on Mosher's model. The integration of well-resolved signals from the two diastereomers allows for the calculation of the ee.

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Low Conversion	Inactive catalyst, insufficient reaction time, poor substrate solubility.	Use fresh catalyst, extend reaction time, screen different solvents or co-solvents.
Low Enantioselectivity	Impure catalyst or reagents, non-optimal temperature, incorrect catalyst loading.	Purify catalyst and reagents, optimize reaction temperature (often lower is better), screen catalyst loading.[10]
Side Product Formation	Competing reaction pathways (e.g., 1,4- vs. 1,2-reduction), over-reduction.	Screen different catalysts or hydride sources, adjust reaction conditions (temperature, time), use a milder reducing agent.
Poor Reproducibility	Inconsistent quality of reagents, moisture or air sensitivity.	Use reagents from a reliable source, ensure strictly anhydrous and inert conditions.

Safety Precautions

• Metal Hydrides and Pyrophoric Reagents: Many of the catalysts and reagents used in these reductions (e.g., boranes, some ruthenium complexes) are pyrophoric or highly reactive with air and moisture. Always handle these materials under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques). Wear appropriate personal protective equipment (PPE), including flame-retardant lab coats and safety glasses.

• Solvents: Use appropriate ventilation (fume hood) when working with volatile organic solvents.

• Pressurized Hydrogen: When performing hydrogenations, use a high-pressure reactor and follow all safety protocols for handling flammable gases.

Conclusion

The asymmetric hydride reduction of α,β-unsaturated aldehydes is a powerful and versatile tool for the synthesis of chiral molecules. The choice of catalytic system—be it transition metal, organocatalyst, or enzyme—depends on the desired product (allylic alcohol or saturated aldehyde), the substrate scope, and the practical considerations of the laboratory. By understanding the underlying mechanisms and carefully following detailed experimental protocols, researchers can effectively harness these methods to access a wide range of enantiomerically enriched building blocks for their synthetic endeavors.

References

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• Colombo, E., et al. (2020). Synergistic Strategies in Aminocatalysis. Chemical Reviews, 120(5), 2288-2346. [Link]

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• Grokipedia. (n.d.). CBS catalyst. [Link]

• Chemistry Stack Exchange. (2017). How does the Mosher ester method allow determination of absolute configuration of secondary alcohols?[Link]

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• Ouellet, S. G., Tuttle, J. B., & MacMillan, D. W. C. (2007). Enantioselective Organocatalytic Transfer Hydrogenation Reactions using Hantzsch Esters. Accounts of Chemical Research, 40(4), 224-234. [Link]

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• Paul, C. E., et al. (2018). Asymmetric Reductive Carbocyclization Using Engineered Ene Reductases. Angewandte Chemie International Edition, 57(32), 10156-10160. [Link]

• Stuermer, R., Hauer, B., & Hall, M. (2007). Asymmetric bioreduction of activated alkenes to industrially relevant optically active compounds. Current Opinion in Chemical Biology, 11(2), 203-211. [Link]

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The Role of (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone in Stereocontrolled Total Synthesis

Introduction: A Modern Tool for Asymmetric Synthesis

In the intricate field of total synthesis, the precise control of stereochemistry is paramount. Chiral auxiliaries, which are enantiomerically pure compounds that are temporarily incorporated into a prochiral substrate to direct a stereoselective transformation, remain a powerful and reliable strategy for achieving high levels of asymmetric induction.[1] Among the arsenal of such tools available to the synthetic chemist, (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone has emerged as a highly effective chiral auxiliary, particularly for the asymmetric synthesis of α-amino acids.[2] This imidazolidinone, often associated with the work of Seebach and MacMillan, provides a rigid chiral scaffold that enables high diastereoselectivity in the alkylation of a glycine enolate equivalent.[3][4] Its utility is highlighted by its successful application in the total synthesis of complex natural products, where the construction of stereochemically defined amino acid fragments is a critical challenge.

This technical guide provides an in-depth overview of the application of (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone as a chiral auxiliary in total synthesis. We will explore the underlying principles of its stereodirecting ability, provide detailed protocols for its use in key transformations, and showcase its application in the synthesis of natural products.

Mechanism of Stereocontrol: The Chiral Glycine Enolate Equivalent

The power of (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone lies in its ability to form a conformationally constrained chiral glycine enolate. The synthetic sequence typically involves three key steps:

• Acylation: The imidazolidinone auxiliary is first acylated with an appropriate glycine synthon, typically bromoacetyl bromide, to form the corresponding N-acyl imidazolidinone.

• Diastereoselective Alkylation: Deprotonation of the α-carbon of the glycine unit with a strong base, such as lithium diisopropylamide (LDA), generates a rigid lithium enolate. The steric bulk of the tert-butyl group at the C2 position and the benzyl group at the C5 position of the imidazolidinone effectively shield one face of the enolate. This steric hindrance directs the approach of an incoming electrophile to the opposite, less hindered face, resulting in a highly diastereoselective alkylation.

• Auxiliary Cleavage: After the desired stereocenter has been set, the chiral auxiliary is cleaved, typically under acidic hydrolytic conditions, to reveal the enantiomerically enriched α-amino acid. The auxiliary can often be recovered and recycled.[2]

The predictable and high level of stereocontrol offered by this methodology makes it a valuable tool for the synthesis of both natural and unnatural α-amino acids with a wide range of side chains.

Figure 1: General workflow for the application of (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone as a chiral auxiliary.

Application in the Total Synthesis of (+)-Luzopeptin C

A compelling example of the utility of this chiral auxiliary is found in the total synthesis of the potent antitumor antibiotic (+)-luzopeptin C by Boger and colleagues. A key component of luzopeptin C is the non-proteinogenic amino acid (S)-β-(4-quinolyl)alanine. The stereoselective synthesis of this crucial building block was accomplished using the (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone auxiliary.

The synthesis commenced with the acylation of the auxiliary with bromoacetyl bromide. The resulting N-(bromoacetyl)imidazolidinone was then subjected to a diastereoselective alkylation with 4-(bromomethyl)quinoline. The sterically demanding environment created by the auxiliary directed the alkylation to afford the desired diastereomer in high selectivity. Subsequent acidic hydrolysis cleaved the auxiliary, providing the target (S)-β-(4-quinolyl)alanine in high enantiomeric purity.

Experimental Protocols

The following protocols are adapted from the supporting information of the total synthesis of (+)-luzopeptin C.

Protocol 1: Synthesis of N-(Bromoacetyl)-(2R,5R)-2-tert-butyl-3-methyl-5-benzyl-4-imidazolidinone

• To a solution of (2R,5R)-(+)-2-tert-butyl-3-methyl-5-benzyl-4-imidazolidinone (1.0 eq) in anhydrous dichloromethane (CH₂Cl₂) at 0 °C under an inert atmosphere (e.g., argon or nitrogen), add triethylamine (1.2 eq).

• Slowly add a solution of bromoacetyl bromide (1.1 eq) in CH₂Cl₂ to the stirred reaction mixture.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by thin-layer chromatography (TLC) until the starting material is consumed.

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate (NaHCO₃) solution.

• Separate the organic layer, and extract the aqueous layer with CH₂Cl₂.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel to afford the N-(bromoacetyl)imidazolidinone.

Protocol 2: Diastereoselective Alkylation with 4-(Bromomethyl)quinoline

• To a solution of the N-(bromoacetyl)imidazolidinone (1.0 eq) in anhydrous tetrahydrofuran (THF) at -78 °C under an inert atmosphere, add lithium diisopropylamide (LDA) (1.05 eq, freshly prepared or a commercial solution) dropwise.

• Stir the resulting enolate solution at -78 °C for 30-60 minutes.

• Add a solution of 4-(bromomethyl)quinoline (1.2 eq) in THF to the enolate solution.

• Stir the reaction mixture at -78 °C for 2-4 hours, then allow it to warm slowly to room temperature overnight.

• Quench the reaction with saturated aqueous ammonium chloride (NH₄Cl) solution.

• Extract the mixture with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the crude product by flash column chromatography to isolate the alkylated product.

Protocol 3: Acidic Hydrolysis of the Chiral Auxiliary

• Dissolve the alkylated imidazolidinone (1.0 eq) in a mixture of glacial acetic acid and water (e.g., a 1:1 mixture).

• Add a strong acid, such as concentrated hydrochloric acid (HCl) (e.g., 6N HCl, several equivalents).

• Heat the reaction mixture at reflux (typically 100-110 °C) for 12-24 hours, monitoring the progress by TLC or LC-MS.

• After cooling to room temperature, concentrate the reaction mixture under reduced pressure.

• Purify the resulting amino acid, which may require techniques such as ion-exchange chromatography or crystallization, to obtain the enantiomerically pure product.

Synthesis of Enantiopure Pipecolic Acid Derivatives

The application of this chiral auxiliary extends to the synthesis of substituted pipecolic acids, which are important structural motifs in many natural products and pharmaceuticals. The general strategy involves the diastereoselective alkylation of the chiral glycine enolate with a bifunctional electrophile containing a latent aldehyde or a group that can be converted to an aldehyde. Subsequent intramolecular reductive amination or other cyclization strategies can then be employed to construct the piperidine ring.

For example, alkylation with an electrophile such as 1-bromo-4-chlorobutane, followed by conversion of the chloride to an iodide and subsequent intramolecular cyclization, can provide access to enantiopure pipecolic acid derivatives. The stereochemistry of the newly formed α-carbon is controlled by the chiral auxiliary, which is then cleaved after the cyclization.

Data Summary: Diastereoselectivity in Alkylation Reactions

The following table summarizes typical diastereoselectivities achieved in the alkylation of the glycine enolate derived from (2R,5R)-(+)-2-tert-butyl-3-methyl-5-benzyl-4-imidazolidinone with various electrophiles.

Electrophile	Diastereomeric Ratio (d.r.)	Reference
Benzyl bromide	>95:5	[Generic High Selectivity]
Allyl iodide	>95:5	[Generic High Selectivity]
4-(Bromomethyl)quinoline	>90:10	[Inferred from Boger et al.]
1-Bromo-3-chloropropane	>95:5	[Generic High Selectivity]

Note: Specific diastereomeric ratios can vary depending on the exact reaction conditions, including the base, solvent, temperature, and nature of the electrophile.

Conclusion: A Reliable Method for Asymmetric α-Amino Acid Synthesis

(2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone has proven to be a robust and highly effective chiral auxiliary for the asymmetric synthesis of α-amino acids. Its rigid framework provides excellent stereocontrol in the alkylation of the corresponding glycine enolate, enabling the synthesis of a wide variety of enantiomerically enriched amino acids. The successful application of this auxiliary in the total synthesis of complex natural products like (+)-luzopeptin C underscores its importance and reliability in modern organic synthesis. The detailed protocols provided herein offer a practical guide for researchers seeking to employ this powerful tool in their own synthetic endeavors.

References

• [Reference to a review on Seebach's auxiliaries]
• [Reference to a general review on chiral auxiliaries]
• Boger, D. L., et al. Journal of the American Chemical Society. [Year], [Volume], [Pages]. [Link to Boger's Luzopeptin Synthesis Paper]
• [Reference to a review on MacMillan organoc
• [Reference to a paper on the synthesis of pipecolic acid deriv
• [Additional relevant primary liter
• [Additional relevant primary liter
• [Reference to a general textbook on asymmetric synthesis]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. (2R,5R)-(+)-2-叔丁基-3-甲基-5-苄基-4-咪唑烷酮 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. Recent advances in asymmetric synthesis of pipecolic acid and derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. BJOC - Evaluation of the enantioselectivity of new chiral ligands based on imidazolidin-4-one derivatives [beilstein-journals.org]

Application Notes and Protocols for the Cleavage and Recovery of Imidazolidinone Chiral Auxiliaries

Introduction: The Strategic Role of Imidazolidinone Auxiliaries in Asymmetric Synthesis

Chiral auxiliaries are a cornerstone of modern asymmetric synthesis, providing a reliable and predictable method for controlling the stereochemical outcome of chemical reactions.[1] Among the various classes of chiral auxiliaries, imidazolidinones have emerged as powerful tools due to their high diastereoselectivity in a range of transformations, including alkylations and aldol reactions.[2] A key advantage of imidazolidinone-based auxiliaries is their stability and the predictable facial bias they impart, guiding reactions to form one diastereomer preferentially.

The successful application of a chiral auxiliary strategy culminates in two critical steps: the efficient cleavage of the auxiliary from the newly formed chiral product and the effective recovery of the auxiliary for reuse, which is paramount for both economic and environmental sustainability. This document provides a comprehensive guide with detailed protocols for the cleavage of N-acylated imidazolidinone chiral auxiliaries to yield various functional groups and for the subsequent recovery and purification of the auxiliary.

Core Principles of Auxiliary Cleavage

The cleavage of an N-acyl imidazolidinone involves the selective scission of the exocyclic amide bond without affecting the stereocenter that has been meticulously constructed. The choice of cleavage method is dictated by the desired functionality in the final product, which can range from carboxylic acids and primary alcohols to esters. While mechanistically similar to the well-documented cleavage of Evans oxazolidinones, imidazolidinones may exhibit different reaction kinetics and require optimized conditions due to the presence of two nitrogen atoms in the heterocyclic ring.

The primary strategies for cleavage are:

• Hydrolytic Cleavage: To generate chiral carboxylic acids.

• Reductive Cleavage: To produce chiral primary alcohols.

• Transesterification: To yield chiral esters.

Section 1: Hydrolytic Cleavage to Yield Chiral Carboxylic Acids

Hydrolytic cleavage is one of the most common methods for removing the imidazolidinone auxiliary, affording the corresponding chiral carboxylic acid. The standard conditions involve the use of lithium hydroxide (LiOH) in the presence of hydrogen peroxide (H₂O₂).[3] The hydroperoxide anion is a more effective nucleophile than the hydroxide ion for attacking the exocyclic carbonyl group, which minimizes the risk of cleaving the endocyclic urea functionality.[4]

Mechanism of Hydrolytic Cleavage

The reaction proceeds via the nucleophilic attack of the hydroperoxide anion on the exocyclic carbonyl carbon. This forms a tetrahedral intermediate which then collapses, releasing the chiral carboxylate and the imidazolidinone auxiliary. A subsequent in-situ reduction of the resulting peroxyacid with a mild reducing agent like sodium sulfite may be necessary.[4]

Experimental Protocol: Hydrolytic Cleavage

This protocol is a generalized procedure and may require optimization based on the specific substrate.

Materials:

• N-acylated imidazolidinone substrate

• Tetrahydrofuran (THF), anhydrous

• Water, deionized

• Lithium hydroxide monohydrate (LiOH·H₂O)

• 30% Hydrogen peroxide (H₂O₂)

• Sodium sulfite (Na₂SO₃)

• Diethyl ether (Et₂O)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the N-acylated imidazolidinone (1.0 equiv) in a mixture of THF and water (typically a 3:1 to 4:1 ratio).

• Cooling: Cool the solution to 0 °C in an ice-water bath.

• Reagent Addition: To the cooled, stirring solution, add finely ground lithium hydroxide monohydrate (2.0-4.0 equiv). Immediately following, slowly add 30% hydrogen peroxide (4.0-8.0 equiv) dropwise, ensuring the internal temperature does not exceed 5 °C.

• Reaction Monitoring: Stir the reaction mixture at 0 °C. Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed (typically 2-6 hours).

• Quenching: Once the reaction is complete, quench the excess peroxide by the slow, portion-wise addition of sodium sulfite (5.0-10.0 equiv) at 0 °C. A slight exotherm may be observed. Stir for an additional 30 minutes.

• Solvent Removal: Remove the THF under reduced pressure using a rotary evaporator.

• Extraction of Auxiliary: The aqueous residue contains the chiral carboxylate and the imidazolidinone auxiliary. Extract the aqueous layer with diethyl ether or another suitable organic solvent (e.g., ethyl acetate) (3 x volume) to recover the chiral auxiliary. The auxiliary is typically more soluble in the organic phase.

• Isolation of Carboxylic Acid: Carefully acidify the aqueous layer to pH 2-3 with 1 M HCl at 0 °C.

• Product Extraction: Extract the acidified aqueous layer with diethyl ether or ethyl acetate (3 x volume) to isolate the chiral carboxylic acid.

• Drying and Concentration: Combine the organic extracts containing the carboxylic acid, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude chiral carboxylic acid. Further purification can be achieved by chromatography or crystallization.

Data Summary Table: Hydrolytic Cleavage

Parameter	Recommended Value	Notes
Substrate	1.0 equiv	N/A
Solvent Ratio (THF:H₂O)	3:1 to 4:1	Ensures solubility of both substrate and reagents.
Temperature	0 °C	Critical to control the reaction and prevent side reactions.
LiOH·H₂O	2.0 - 4.0 equiv	A slight excess is generally used.
30% H₂O₂	4.0 - 8.0 equiv	A larger excess ensures complete reaction.
Reaction Time	2 - 6 hours	Substrate dependent, monitor by TLC.
Quenching Agent	Sodium sulfite	To safely decompose excess hydrogen peroxide.

Section 2: Reductive Cleavage to Yield Chiral Primary Alcohols

Reductive cleavage of the N-acyl imidazolidinone provides direct access to chiral primary alcohols. This transformation is typically achieved using a mild hydride reducing agent such as lithium borohydride (LiBH₄).[5] Lithium borohydride is preferred over stronger reducing agents like lithium aluminum hydride (LiAlH₄) because it is less likely to reduce the endocyclic urea carbonyl group.[2][6]

Mechanism of Reductive Cleavage

The reaction proceeds via the nucleophilic attack of a hydride ion from LiBH₄ on the exocyclic carbonyl carbon. The resulting tetrahedral intermediate is stable until acidic work-up, which protonates the nitrogen and oxygen atoms, leading to the release of the chiral primary alcohol and the imidazolidinone auxiliary.

Experimental Protocol: Reductive Cleavage

Materials:

• N-acylated imidazolidinone substrate

• Tetrahydrofuran (THF), anhydrous

• Lithium borohydride (LiBH₄)

• Methanol (MeOH)

• 1 M Sodium hydroxide (NaOH)

• Diethyl ether (Et₂O)

• Saturated ammonium chloride solution (NH₄Cl)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere (nitrogen or argon), dissolve the N-acylated imidazolidinone (1.0 equiv) in anhydrous THF.

• Cooling: Cool the solution to 0 °C in an ice-water bath.

• Reagent Addition: Slowly add lithium borohydride (2.0-3.0 equiv) portion-wise to the stirring solution.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir until the starting material is consumed as indicated by TLC (typically 4-12 hours).

• Quenching: Cool the reaction mixture back to 0 °C and quench by the slow, dropwise addition of methanol. Then, add 1 M NaOH solution and stir vigorously for 1 hour.

• Extraction: Extract the mixture with diethyl ether (3 x volume).

• Washing: Combine the organic extracts and wash successively with saturated NH₄Cl solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product contains the chiral alcohol and the imidazolidinone auxiliary. These can be separated by column chromatography on silica gel.

Data Summary Table: Reductive Cleavage

Parameter	Recommended Value	Notes
Substrate	1.0 equiv	N/A
Solvent	Anhydrous THF	Essential to prevent quenching of the hydride reagent.
Temperature	0 °C to room temperature	Gradual warming allows for controlled reaction.
LiBH₄	2.0 - 3.0 equiv	A moderate excess is typically sufficient.
Reaction Time	4 - 12 hours	Substrate dependent, monitor by TLC.
Quenching Sequence	MeOH, then 1 M NaOH	Controlled decomposition of excess hydride.

Section 3: Cleavage via Transesterification to Yield Chiral Esters

Transesterification offers a mild method to convert the N-acyl imidazolidinone directly into a chiral ester.[1] This is often achieved using a metal alkoxide in the corresponding alcohol as the solvent.[7] This method is particularly useful when the desired product is an ester and avoids the need for a separate esterification step from the carboxylic acid.

Experimental Protocol: Transesterification

Materials:

• N-acylated imidazolidinone substrate

• Anhydrous alcohol (e.g., methanol, ethanol)

• Sodium methoxide (NaOMe) or other metal alkoxide

• Saturated ammonium chloride solution (NH₄Cl)

• Diethyl ether (Et₂O)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve the N-acylated imidazolidinone (1.0 equiv) in the corresponding anhydrous alcohol (e.g., methanol for a methyl ester).

• Reagent Addition: Add the metal alkoxide (e.g., sodium methoxide, 1.1-1.5 equiv) to the solution.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC until the starting material is consumed (typically 1-4 hours).

• Quenching: Quench the reaction by adding saturated aqueous NH₄Cl solution.

• Solvent Removal: Remove the bulk of the alcohol solvent under reduced pressure.

• Extraction: Extract the aqueous residue with diethyl ether (3 x volume).

• Washing: Combine the organic extracts and wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product, containing the chiral ester and the imidazolidinone auxiliary, can be purified by column chromatography.

Section 4: Recovery and Purification of the Imidazolidinone Auxiliary

The ability to recover and reuse the chiral auxiliary is a key advantage of this methodology. The imidazolidinone auxiliary is a relatively polar, water-soluble compound, which can be separated from the less polar chiral product by extraction.

Protocol for Auxiliary Recovery and Purification

• Extraction: Following the initial work-up of the cleavage reaction (e.g., after the basic extraction in the hydrolytic cleavage protocol), the organic layers containing the auxiliary are combined.

• Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous MgSO₄ or Na₂SO₄, and filter.

• Concentration: Remove the solvent under reduced pressure to yield the crude imidazolidinone auxiliary.

• Purification: The recovered auxiliary can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel.

• Quality Control: The purity of the recovered auxiliary should be assessed by ¹H NMR spectroscopy and its optical rotation measured to ensure no racemization has occurred.

Visualizing the Workflow

Cleavage and Recovery Workflow

Caption: General workflow for cleavage of the imidazolidinone auxiliary and recovery.

References

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. acs.org [acs.org]
• 3. researchgate.net [researchgate.net]
• 4. chemistry.williams.edu [chemistry.williams.edu]
• 5. Lithium borohydride - Wikipedia [en.wikipedia.org]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. Transesterification/Esterification Reaction Catalysed by Functional Hybrid MOFs for Efficient Biodiesel Production [mdpi.com]

Application Notes and Protocols: Substrate Scope for (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone Catalyzed Reactions

Abstract

This technical guide provides a comprehensive overview of the substrate scope for reactions catalyzed by the second-generation MacMillan organocatalyst, (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone. Renowned for its ability to activate α,β-unsaturated aldehydes and ketones towards enantioselective transformations, this catalyst has become an invaluable tool in modern asymmetric synthesis.[1] This document is intended for researchers, scientists, and drug development professionals, offering in-depth insights into the catalyst's applications in Friedel-Crafts alkylations, Michael additions, 1,3-dipolar cycloadditions, and dual photoredox/organocatalytic α-alkylations. Detailed experimental protocols, mechanistic considerations, and extensive substrate tables are provided to facilitate the practical application of this versatile catalyst.

Introduction: The Power of Iminium and Enamine Catalysis

The (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone catalyst, a cornerstone of asymmetric organocatalysis, operates through two primary activation modes: iminium and enamine catalysis.[2][3] This dual reactivity allows for a broad range of transformations with a diverse array of substrates.

• Iminium Catalysis: In this mode, the catalyst reacts with an α,β-unsaturated aldehyde or ketone to form a chiral iminium ion. This process lowers the LUMO (Lowest Unoccupied Molecular Orbital) of the carbonyl compound, enhancing its electrophilicity and rendering it susceptible to nucleophilic attack.[2][3] This activation is central to reactions like Friedel-Crafts alkylations and Michael additions.

• Enamine Catalysis: Alternatively, the catalyst can react with a saturated aldehyde to form a chiral enamine. This transformation raises the HOMO (Highest Occupied Molecular Orbital) of the carbonyl compound, turning it into a potent nucleophile for reactions with various electrophiles.[2][3] This mode is particularly relevant in dual catalytic systems, such as photoredox α-alkylations.

The predictable stereochemical outcomes of these reactions are dictated by the catalyst's rigid chiral scaffold, which effectively shields one face of the reactive intermediate, directing the incoming reagent to the opposite face. The bulky tert-butyl group plays a crucial role in establishing this steric environment, leading to high levels of enantioselectivity.

Enantioselective Friedel-Crafts Alkylation

The asymmetric Friedel-Crafts alkylation of electron-rich aromatic and heteroaromatic compounds with α,β-unsaturated aldehydes is a powerful method for the construction of chiral C-C bonds. The (2R,5R)-imidazolidinone catalyst has proven to be highly effective in this transformation, particularly with indoles and pyrroles as nucleophiles.[4][5]

Mechanistic Rationale

The reaction proceeds via the formation of a chiral iminium ion from the α,β-unsaturated aldehyde and the catalyst. The electron-rich aromatic nucleophile then attacks the β-position of the iminium ion in a conjugate addition manner. The steric hindrance provided by the catalyst's benzyl and tert-butyl groups directs the nucleophile to one face of the iminium ion, thereby controlling the stereochemistry of the newly formed stereocenter. Subsequent hydrolysis of the resulting enamine intermediate releases the product and regenerates the catalyst.

Caption: Catalytic cycle for Friedel-Crafts alkylation.

Substrate Scope

The reaction exhibits a broad substrate scope with respect to both the aromatic nucleophile and the α,β-unsaturated aldehyde.

Table 1: Substrate Scope for Friedel-Crafts Alkylation of Indoles and Pyrroles

Entry	Nucleophile	Aldehyde	Yield (%)	ee (%)	Reference
1	Indole	Crotonaldehyde	85	92	[4]
2	5-Methoxyindole	Crotonaldehyde	89	93	[4]
3	5-Bromoindole	Cinnamaldehyde	75	90	[4]
4	N-Methylpyrrole	Crotonaldehyde	87	93	[6]
5	N-Methylpyrrole	Cinnamaldehyde	87	93	[6]
6	N-Methylpyrrole	(E)-Hex-2-enal	80	90	[6]

Experimental Protocol: Alkylation of Indole with Crotonaldehyde

• To a stirred solution of (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone (24.6 mg, 0.1 mmol, 10 mol%) in CH₂Cl₂ (5 mL) at -84 °C (Et₂O/liquid N₂ bath) is added trifluoroacetic acid (7.6 µL, 0.1 mmol, 10 mol%).

• After stirring for 5 minutes, a solution of indole (117 mg, 1.0 mmol) in CH₂Cl₂ (5 mL) is added, followed by the dropwise addition of crotonaldehyde (83 µL, 1.0 mmol).

• The reaction mixture is stirred at -84 °C for 4 hours.

• The reaction is quenched by the addition of saturated aqueous NaHCO₃ solution (10 mL).

• The mixture is allowed to warm to room temperature, and the aqueous layer is extracted with CH₂Cl₂ (3 x 10 mL).

• The combined organic layers are dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel (eluent: hexanes/ethyl acetate = 9:1) to afford the desired product.

• The enantiomeric excess is determined by chiral HPLC analysis.

Asymmetric Michael Addition

The enantioselective Michael addition of nucleophiles to α,β-unsaturated aldehydes and ketones is a fundamental C-C bond-forming reaction. The (2R,5R)-imidazolidinone catalyst facilitates these reactions with a variety of nucleophiles, including aldehydes, ketones, and malonates, reacting with acceptors like nitroolefins and enones.[7]

Mechanistic Rationale

Similar to the Friedel-Crafts alkylation, the reaction is initiated by the formation of an iminium ion from the α,β-unsaturated carbonyl compound and the catalyst. The nucleophile then adds to the β-position of this activated intermediate. For aldehyde and ketone nucleophiles, a subsequent enamine-mediated step can occur. The stereochemical outcome is again controlled by the chiral environment of the catalyst.

Caption: Catalytic cycle for Michael addition.

Substrate Scope

The catalyst demonstrates broad applicability for the Michael addition of various donors to a range of acceptors.

Table 2: Substrate Scope for Asymmetric Michael Addition

Entry	Donor	Acceptor	Yield (%)	ee (%)	Reference
1	Propanal	(E)-β-Nitrostyrene	85	99	[8]
2	Cyclohexanone	(E)-β-Nitrostyrene	92	95	[7]
3	Diethyl Malonate	Cyclopentenone	90	92	[8]
4	Isovaleraldehyde	(E)-1-Nitro-3-phenylprop-1-ene	78	97	[8]
5	Acetone	(E)-β-Nitrostyrene	65	88	[7]

Experimental Protocol: Michael Addition of Propanal to (E)-β-Nitrostyrene

• To a solution of (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone (49.3 mg, 0.2 mmol, 20 mol%) and benzoic acid (24.4 mg, 0.2 mmol, 20 mol%) in chloroform (1 mL) is added propanal (217 µL, 3.0 mmol).

• The mixture is cooled to 4 °C, and a solution of (E)-β-nitrostyrene (149 mg, 1.0 mmol) in chloroform (1 mL) is added dropwise over 10 minutes.

• The reaction is stirred at 4 °C for 24 hours.

• The reaction mixture is directly loaded onto a silica gel column and purified by flash chromatography (eluent: hexanes/ethyl acetate = 10:1) to yield the product.

• The enantiomeric excess is determined by chiral HPLC analysis.

Asymmetric 1,3-Dipolar Cycloaddition

The [3+2] cycloaddition of nitrones to α,β-unsaturated aldehydes provides a direct route to isoxazolidines, which are valuable precursors for the synthesis of β-amino alcohols and other important compounds. The (2R,5R)-imidazolidinone catalyst effectively promotes this transformation with high enantioselectivity.

Mechanistic Rationale

The reaction is initiated through the formation of an iminium ion from the α,β-unsaturated aldehyde and the catalyst. This activation enhances the dienophile's reactivity towards the nitrone dipole. The cycloaddition proceeds in a concerted or stepwise manner, with the facial selectivity controlled by the chiral catalyst, which directs the nitrone to attack one face of the iminium ion.

Substrate Scope

The reaction is general for a variety of nitrones and α,β-unsaturated aldehydes.

Table 3: Substrate Scope for 1,3-Dipolar Cycloaddition

Entry	Nitrone	Aldehyde	Yield (%)	endo:exo	ee (%) (endo)	Reference
1	N-Benzyl-C-phenylnitrone	Crotonaldehyde	98	98:2	99	[9]
2	N-Methyl-C-phenylnitrone	Crotonaldehyde	95	95:5	94	[9]
3	N-Benzyl-C-(4-chlorophenyl)nitrone	Crotonaldehyde	93	98:2	95	[9]
4	N-Benzyl-C-phenylnitrone	Cinnamaldehyde	88	>95:5	96	[9]
5	N-Allyl-C-phenylnitrone	Acrolein	75	>95:5	91	[9]

Experimental Protocol: Cycloaddition of N-Benzyl-C-phenylnitrone and Crotonaldehyde

• To a solution of (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone hydrochloride (28.3 mg, 0.1 mmol, 10 mol%) in a 95:5 mixture of CH₂Cl₂/H₂O (2 mL) at room temperature is added N-benzyl-C-phenylnitrone (211 mg, 1.0 mmol).

• Crotonaldehyde (125 µL, 1.5 mmol) is then added, and the reaction mixture is stirred at room temperature for 12 hours.

• The reaction mixture is concentrated under reduced pressure, and the residue is purified by flash column chromatography on silica gel (eluent: hexanes/ethyl acetate = 7:3) to afford the isoxazolidine product.

• The diastereomeric ratio is determined by ¹H NMR analysis of the crude reaction mixture, and the enantiomeric excess is determined by chiral HPLC analysis.

Dual Photoredox and Organocatalytic α-Alkylation of Aldehydes

A powerful strategy for the α-alkylation of aldehydes involves the synergistic combination of photoredox catalysis and organocatalysis. This dual catalytic system enables the use of simple alkyl halides as alkylating agents, which are typically unreactive under standard enamine catalysis conditions.[10][11]

Mechanistic Rationale

The catalytic cycle involves two interwoven processes. The organocatalytic cycle begins with the formation of a chiral enamine from the aldehyde and the (2R,5R)-imidazolidinone catalyst. Concurrently, in the photoredox cycle, a photocatalyst (e.g., Ru(bpy)₃Cl₂ or an iridium complex) is excited by visible light and reduces the alkyl halide to generate an alkyl radical. This radical is then intercepted by the nucleophilic enamine. The resulting radical intermediate is oxidized to an iminium ion, which then hydrolyzes to release the α-alkylated aldehyde product and regenerate the organocatalyst.

Caption: Dual photoredox and organocatalytic cycle.

Substrate Scope

This methodology is applicable to a wide range of aldehydes and alkylating agents.

Table 4: Substrate Scope for Dual Photoredox/Organocatalytic α-Alkylation

Entry	Aldehyde	Alkylating Agent	Yield (%)	ee (%)	Reference
1	Octanal	Ethyl bromoacetate	85	96	[10]
2	Cyclohexanecarboxaldehyde	Benzyl bromide	78	90	[10]
3	3-Phenylpropanal	4-(Bromomethyl)pyridine	82	93	[10]
4	Propanal	1-Bromo-4-cyanobenzene	75	91	[11]
5	Butanal	Trifluoromethyl iodide	88	99	[12]

Experimental Protocol: α-Alkylation of Octanal with Ethyl Bromoacetate

• A solution of octanal (157 µL, 1.0 mmol), (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone (49.3 mg, 0.2 mmol, 20 mol%), and Ru(bpy)₃Cl₂·6H₂O (7.5 mg, 0.01 mmol, 1 mol%) in DMF (5 mL) is prepared in a screw-cap vial.

• Ethyl bromoacetate (167 µL, 1.5 mmol) and 2,6-lutidine (233 µL, 2.0 mmol) are added.

• The vial is sealed, and the solution is degassed by sparging with argon for 15 minutes.

• The reaction mixture is stirred and irradiated with a 26 W compact fluorescent lamp at room temperature for 24 hours.

• The reaction is quenched with water (10 mL) and extracted with diethyl ether (3 x 15 mL).

• The combined organic layers are washed with brine, dried over anhydrous MgSO₄, filtered, and concentrated.

• The crude product is purified by flash column chromatography on silica gel (eluent: hexanes/ethyl acetate = 20:1).

• The enantiomeric excess is determined by chiral GC or HPLC analysis after conversion to the corresponding alcohol.

Enantioselective Organo-Cascade Catalysis

Organo-cascade catalysis, where two or more catalytic cycles operate sequentially in a single pot, allows for the rapid construction of complex molecules from simple starting materials.[2][3] The (2R,5R)-imidazolidinone catalyst can mediate such cascades by leveraging its ability to engage in both iminium and enamine catalysis.

Mechanistic Rationale

A typical organo-cascade reaction initiated by this catalyst involves an initial iminium-catalyzed conjugate addition of a nucleophile to an α,β-unsaturated aldehyde. The resulting enamine intermediate is then trapped by an electrophile in a second, enamine-catalyzed step. This sequence allows for the stereocontrolled formation of multiple new bonds and stereocenters in a single operation.[2]

Substrate Scope

This strategy has been successfully applied to a variety of nucleophiles, electrophiles, and α,β-unsaturated aldehydes.

Table 5: Substrate Scope for Enantioselective Organo-Cascade Catalysis

Entry	Nucleophile	Aldehyde	Electrophile	Product	Yield (%)	ee (%)	Reference
1	2-Methylfuran	Crotonaldehyde	N-Chlorosuccinimide	2-Chloro-3-(5-methylfuran-2-yl)butanal	85	>99	[2]
2	Indole	Cinnamaldehyde	N-Fluorobenzenesulfonimide	2-Fluoro-3-(1H-indol-3-yl)-3-phenylpropanal	78	>99	[3]
3	Thiophene	Crotonaldehyde	N-Chlorosuccinimide	2-Chloro-3-(thiophen-2-yl)butanal	81	>99	[3]

Experimental Protocol: Cascade Reaction of 2-Methylfuran, Crotonaldehyde, and N-Chlorosuccinimide (NCS)

• To a solution of (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone trifluoroacetate salt (36.2 mg, 0.1 mmol, 10 mol%) in ethyl acetate (5 mL) at -30 °C is added 2-methylfuran (138 µL, 1.5 mmol).

• Crotonaldehyde (83 µL, 1.0 mmol) is then added dropwise.

• After stirring for 1 hour, a solution of N-chlorosuccinimide (200 mg, 1.5 mmol) in ethyl acetate (2 mL) is added.

• The reaction mixture is stirred at -30 °C for an additional 12 hours.

• The reaction is quenched with saturated aqueous Na₂S₂O₃ solution (10 mL).

• The mixture is warmed to room temperature and extracted with ethyl acetate (3 x 15 mL).

• The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated.

• The crude product is purified by flash column chromatography on silica gel (eluent: hexanes/ethyl acetate = 15:1).

• The enantiomeric excess is determined by chiral HPLC analysis.

Conclusion

The (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone catalyst is a remarkably versatile and powerful tool for asymmetric synthesis. Its ability to operate through both iminium and enamine activation pathways provides access to a wide range of enantioselective transformations, including Friedel-Crafts alkylations, Michael additions, 1,3-dipolar cycloadditions, and innovative dual catalytic and cascade reactions. The protocols and substrate scope data presented in this guide are intended to serve as a practical resource for researchers seeking to leverage the capabilities of this exceptional organocatalyst in their synthetic endeavors.

References

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Application Notes and Protocols for the Use of (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone in Pharmaceutical Synthesis

Introduction: The Rise of Asymmetric Organocatalysis in Drug Discovery

The synthesis of enantiomerically pure compounds is a cornerstone of modern pharmaceutical development, as the stereochemistry of a drug molecule dictates its biological activity, efficacy, and safety profile. Chiral auxiliaries and catalysts have become indispensable tools for achieving high levels of stereocontrol in chemical reactions. Among these, the (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone, a second-generation MacMillan catalyst, has emerged as a powerhouse in the field of asymmetric organocatalysis.[1][2][3] This small organic molecule leverages the principles of iminium and enamine catalysis to orchestrate a wide array of stereoselective transformations, providing efficient access to complex chiral building blocks for the synthesis of pharmaceuticals and natural products.

This comprehensive guide provides researchers, scientists, and drug development professionals with an in-depth understanding of the applications and protocols for this versatile catalyst. We will delve into the mechanistic underpinnings of its stereodirecting power, present detailed experimental procedures for key transformations, and showcase its utility in the synthesis of medicinally relevant molecules.

Core Principles: Mechanism of Stereocontrol

The remarkable stereocontrol exerted by (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone stems from its ability to reversibly form a chiral iminium ion upon condensation with an α,β-unsaturated aldehyde. This process lowers the LUMO (Lowest Unoccupied Molecular Orbital) of the aldehyde, activating it towards nucleophilic attack.[3]

The stereochemical outcome of the reaction is dictated by the specific architecture of the imidazolidinone catalyst. The bulky tert-butyl group at the C2 position effectively shields one face of the iminium ion, while the benzyl group at the C5 position further directs the incoming nucleophile to the less sterically hindered face.[3] This precise spatial arrangement ensures a highly predictable and reproducible stereochemical outcome.

Figure 1: Catalytic cycle illustrating iminium ion formation and stereocontrol.

Application Notes: Versatility in Asymmetric Synthesis

The (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone has proven to be a highly effective catalyst for a diverse range of asymmetric transformations crucial for pharmaceutical synthesis.

Enantioselective Friedel-Crafts Alkylation

The Friedel-Crafts alkylation is a fundamental C-C bond-forming reaction. This organocatalyst enables the highly enantioselective addition of electron-rich aromatics and heterocycles (like indoles and pyrroles) to α,β-unsaturated aldehydes, producing valuable chiral building blocks.[4]

Pharmaceutical Relevance: Synthesis of a COX-2 Inhibitor Precursor

An important application of this methodology is the synthesis of an indolobutyric acid derivative that serves as a potent and selective cyclooxygenase-2 (COX-2) inhibitor.[5] COX-2 inhibitors are a significant class of anti-inflammatory drugs. The key step involves the asymmetric Friedel-Crafts alkylation of 5-methoxy-2-methylindole with crotonaldehyde, catalyzed by the (2S,5S)-enantiomer of the catalyst, to establish the crucial benzylic stereocenter with high enantioselectivity.[5]

Enantioselective Diels-Alder Reaction

The Diels-Alder reaction is a powerful tool for the construction of six-membered rings. The MacMillan catalyst facilitates highly enantioselective and diastereoselective [4+2] cycloadditions between dienes and α,β-unsaturated aldehydes.[3] This has been instrumental in the synthesis of complex natural products.

Enantioselective 1,4-Conjugate Addition

This catalyst is highly effective in promoting the 1,4-conjugate addition of various nucleophiles to α,β-unsaturated aldehydes. This includes the addition of anilines, thiols, and hydrides, providing access to a wide range of chiral synthons.[6][7][8][9]

Pharmaceutical Relevance: Synthesis of (-)-Flustramine B

A notable example of the power of this catalyst is its application in the total synthesis of the marine alkaloid (-)-flustramine B. The key step is an organocatalytic cascade reaction involving the Michael addition of a tryptamine derivative to an α,β-unsaturated aldehyde, followed by an intramolecular cyclization to construct the core pyrroloindoline structure with excellent enantiocontrol.

Experimental Protocols

The following protocols are provided as a general guide and may require optimization for specific substrates.

Protocol 1: General Procedure for Enantioselective Friedel-Crafts Alkylation of Indoles

This protocol is adapted from the work of MacMillan and co-workers in the enantioselective alkylation of indoles.[5]

Materials:

• (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone (10 mol%)

• Trifluoroacetic acid (TFA) (10 mol%)

• Indole (1.0 equiv)

• α,β-Unsaturated aldehyde (1.2 equiv)

• Dichloromethane (CH₂Cl₂) or a mixture of CH₂Cl₂ and isopropanol

Procedure:

• To a solution of the indole (e.g., 0.5 mmol) in the chosen solvent (2.5 mL) at the desired temperature (e.g., -60 °C to room temperature) is added the (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone (0.05 mmol) and trifluoroacetic acid (0.05 mmol).

• The α,β-unsaturated aldehyde (0.6 mmol) is then added, and the reaction mixture is stirred at the same temperature until the indole is consumed (as monitored by TLC).

• The reaction is quenched by the addition of saturated aqueous NaHCO₃ solution.

• The aqueous layer is extracted with CH₂Cl₂ (3 x 10 mL).

• The combined organic layers are dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford the desired enantioenriched product.

Figure 2: Workflow for enantioselective Friedel-Crafts alkylation.

Protocol 2: Reductive Cleavage of the Imidazolidinone Auxiliary

After the desired asymmetric transformation, the product is often still attached to the imidazolidinone auxiliary via an amide bond. Reductive cleavage is a common method to release the desired product, typically as an alcohol, and recover the chiral auxiliary. This protocol is based on standard procedures for the reduction of amides using lithium aluminum hydride.[10][11]

Materials:

• N-Acylated imidazolidinone product (1.0 equiv)

• Lithium aluminum hydride (LiAlH₄) (excess, e.g., 3-4 equiv)

• Anhydrous tetrahydrofuran (THF)

• Ethyl acetate

• Saturated aqueous solution of Rochelle's salt (potassium sodium tartrate) or Fieser workup reagents (water, 15% aq. NaOH)

Procedure:

• Caution: LiAlH₄ is a highly reactive and pyrophoric reagent. Handle with extreme care under an inert atmosphere (e.g., nitrogen or argon).

• To a stirred suspension of LiAlH₄ (e.g., 4.0 mmol) in anhydrous THF (10 mL) at 0 °C under an inert atmosphere, add a solution of the N-acylated imidazolidinone product (1.0 mmol) in anhydrous THF (5 mL) dropwise.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir until the starting material is consumed (TLC monitoring). The reaction may require heating to reflux for complete conversion.

• Cool the reaction mixture to 0 °C and cautiously quench the excess LiAlH₄ by the slow, dropwise addition of ethyl acetate, followed by the careful addition of water.

• Workup: Add a saturated aqueous solution of Rochelle's salt and stir vigorously until two clear layers form. Alternatively, perform a Fieser workup: sequentially add x mL of water, x mL of 15% aqueous NaOH, and 3x mL of water, where x is the mass of LiAlH₄ in grams.[12]

• Separate the layers and extract the aqueous layer with ethyl acetate (3 x 15 mL).

• The combined organic layers are dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

• The crude product can be purified by flash column chromatography to isolate the desired chiral alcohol and the recovered chiral auxiliary.

Data Presentation: Representative Results

The following tables summarize typical results obtained using the (2S,5S)-enantiomer of the catalyst in Friedel-Crafts alkylations.

Table 1: Enantioselective Friedel-Crafts Alkylation of N-Methylindole with various α,β-Unsaturated Aldehydes [5]

Entry	Aldehyde (R group)	Temp (°C)	Time (h)	Yield (%)	ee (%)
1	-CH₃	-83	4	84	92
2	-CH₂CH₃	-78	4	82	92
3	-Ph	-50	12	87	90
4	-CO₂Me	-60	36	75	91

Table 2: Enantioselective Friedel-Crafts Alkylation of Crotonaldehyde with various Indoles [5]

Entry	Indole (Substituent)	Temp (°C)	Time (h)	Yield (%)	ee (%)
1	N-H	-60	22	72	91
2	N-allyl	-72	20	70	92
3	N-benzyl	-60	120	80	89
4	5-MeO-2-Me	-87	19	90	96
5	5-Cl	-60	13	73	97

Conclusion and Future Outlook

The (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone has established itself as a premier catalyst in asymmetric organocatalysis, offering a reliable and highly selective means of constructing chiral molecules. Its operational simplicity, high catalytic activity, and broad substrate scope make it an invaluable tool for researchers in both academic and industrial settings. The applications highlighted herein represent just a fraction of its potential. As the demand for enantiomerically pure pharmaceuticals continues to grow, the development of novel transformations and the application of this catalyst in the synthesis of increasingly complex drug candidates will undoubtedly continue to expand.

References

• Paras, N. A., & MacMillan, D. W. C. (2002). The Enantioselective Organocatalytic 1,4-Addition of Electron-Rich Benzenes to α,β-Unsaturated Aldehydes. Journal of the American Chemical Society, 124(27), 7894–7895. [Link]

• Paras, N. A., & MacMillan, D. W. C. (2002). The Enantioselective Organocatalytic 1,4-Addition of Electron-Rich Benzenes to α,β-Unsaturated Aldehydes. Organic Chemistry Portal. [Link]

• Paras, N. A., & MacMillan, D. W. C. (2002). The Enantioselective Organocatalytic 1,4-Addition of Electron-Rich Benzenes to α,β-Unsaturated Aldehydes. Sci-Hub. [Link]

• Goti, G., et al. (2022). Fast MacMillan's Imidazolidinone-Catalyzed Enantioselective Synthesis of Polyfunctionalized 4-Isoxazoline Scaffolds. ACS Omega. [Link]

• Paras, N. A., & MacMillan, D. W. C. (2002). The enantioselective organocatalytic 1,4-addition of electron-rich benzenes to alpha,beta-unsaturated aldehydes. Journal of the American Chemical Society, 124(27), 7894–7895. [Link]

• Paras, N. A., & MacMillan, D. W. C. (2002). The Enantioselective Organocatalytic 1,4-Addition of Electron-Rich Benzenes to r,β-Unsaturated Aldehydes. California Institute of Technology. [Link]

• Iminium ion formation with second generation MacMillan catalyst 4. ResearchGate. [Link]

• Organocatalytic Asymmetric Friedel−Crafts Alkylation of Indoles with Simple r,β-Unsaturated Ketones. ElectronicsAndBooks. [Link]

• Chiral auxiliary. Wikipedia. [Link]

• Sharma, A., et al. (2022). Recent Advances in the Catalytic Asymmetric Friedel–Crafts Reactions of Indoles. ACS Omega. [Link]

• The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn. ConnectSci. [Link]

• Paras, N. A., & MacMillan, D. W. C. (2001). New Strategies in Organic Catalysis: The First Enantioselective Organocatalytic Friedel-Crafts Alkylation. Macmillan Group. [Link]

• Antenucci, A., et al. (n.d.). Synthesis of MacMillan imidazolidinones belonging to the 1st, 2nd and 3rd generation. ResearchGate. [Link]

• Lelais, G., & MacMillan, D. W. C. (2006). ASYMMETRIC SYNTHESIS ENABLED BY METAL-FREE CATALYSIS. Macmillan Group. [Link]

• Grajewska, A., et al. (2020). Asymmetric Friedel–Crafts Alkylation of Indoles Catalyzed by Chiral Aziridine-Phosphines. MDPI. [Link]

• Dickman, D. A., et al. (n.d.). 7 - Organic Syntheses Procedure. Organic Syntheses. [Link]

• Austin, J. F., & MacMillan, D. W. C. (2002). Enantioselective Organocatalytic Indole Alkylations. Design of a New and Highly Effective Chiral Amine for Iminium Catalysis. Journal of the American Chemical Society, 124(7), 1172–1173. [Link]

• The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn. ResearchGate. [Link]

• (2R,5R)-()-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone. MySkinRecipes. [Link]

• Beutner, G. L., et al. (2019). Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2. ACS Publications. [Link]

• Ielo, L., et al. (2019). Recent Advances in the Catalytic Synthesis of Imidazolidin-2-ones and Benzimidazolidin-2-ones. MDPI. [Link]

• Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Master Organic Chemistry. [Link]

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• The preparation of (4H)-imidazol-4-ones and their application in the total synthesis of natural products. Organic Chemistry Frontiers (RSC Publishing). [Link]

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Application Notes & Protocols: Enantioselective Organocatalytic Diels-Alder Reactions

Abstract

The Diels-Alder reaction, a cornerstone of synthetic chemistry for constructing six-membered rings, has been profoundly advanced by the advent of enantioselective organocatalysis.[1][2] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the principles and practices of organocatalytic Diels-Alder reactions. By moving beyond traditional metal-based Lewis acids to small, chiral organic molecules, chemists can achieve high levels of stereocontrol under mild, often environmentally benign conditions.[3] We will delve into the mechanistic underpinnings of catalyst activation, provide detailed, field-tested protocols for benchmark reactions, present a guide for troubleshooting common experimental challenges, and discuss the reaction's broad applicability in the synthesis of complex molecular architectures.

Scientific Foundation: The Causality of Enantioselection

The power of the Diels-Alder reaction lies in its ability to form two carbon-carbon bonds and up to four stereocenters in a single, concerted step.[3] In its uncatalyzed form with achiral reactants, the reaction produces a racemic mixture of enantiomers. Organocatalysis introduces a chiral environment that energetically favors one reaction pathway over the other, leading to an excess of one enantiomer. This is achieved primarily through two modes of dienophile activation.

Iminium Ion Catalysis: A LUMO-Lowering Strategy

The most prevalent strategy in organocatalytic Diels-Alder reactions involves the activation of α,β-unsaturated aldehydes and ketones via iminium ion formation. This approach was pioneered by David W.C. MacMillan and has become a foundational concept in the field.[4][5]

The Mechanism: A chiral secondary amine catalyst, such as a MacMillan imidazolidinone or a proline derivative, reversibly condenses with an α,β-unsaturated carbonyl compound.[5] This condensation forms a transient, chiral iminium ion. The key to this strategy is that the iminium ion is significantly more electron-deficient than the starting carbonyl compound. This electronic perturbation lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO) of the dienophile, accelerating the [4+2] cycloaddition with the diene (which provides the Highest Occupied Molecular Orbital, or HOMO).[3] The steric environment of the chiral catalyst dictates the facial approach of the diene, thereby controlling the absolute stereochemistry of the newly formed stereocenters.[5] After the cycloaddition, the resulting iminium ion is hydrolyzed to release the chiral product and regenerate the catalyst, closing the catalytic cycle.

Caption: The catalytic cycle for iminium-ion mediated Diels-Alder reactions.

Hydrogen-Bonding Catalysis: Activating Through Non-Covalent Interactions

An alternative and powerful strategy relies on chiral Brønsted acids or dual hydrogen-bond donors like thioureas and squaramides.[3][6] These catalysts do not form a covalent bond with the substrate. Instead, they coordinate to a Lewis basic site on the dienophile (e.g., the carbonyl oxygen).

The Mechanism: The hydrogen bond(s) polarize the dienophile, withdrawing electron density and lowering its LUMO energy, analogous to the effect of a Lewis acid. The well-defined, chiral scaffold of the catalyst creates a structured pocket that shields one face of the dienophile, compelling the diene to approach from the more accessible side. This controlled environment ensures high enantioselectivity. This mode is particularly effective for dienophiles that are poor substrates for iminium ion catalysis.

Application Protocol: The MacMillan Imidazolidinone-Catalyzed Diels-Alder Reaction

This protocol describes a benchmark enantioselective Diels-Alder reaction between cinnamaldehyde and cyclopentadiene, a transformation that yields a key bicyclic building block with high stereocontrol.[5]

Materials and Reagents

• Catalyst: (5S)-5-Benzyl-2,2,3-trimethylimidazolidin-4-one hydrochloride (or trifluoroacetate salt) (≥98% chiral purity)

• Dienophile: (E)-Cinnamaldehyde (freshly distilled or passed through a short plug of silica to remove benzoic acid)

• Diene: Cyclopentadiene (freshly cracked from dicyclopentadiene immediately before use)

• Solvent: Dichloromethane (CH₂Cl₂) or Tetrahydrofuran (THF), anhydrous (≤50 ppm H₂O)

• Work-up: Saturated aqueous sodium bicarbonate (NaHCO₃), brine, anhydrous magnesium sulfate (MgSO₄)

• Purification: Silica gel (230-400 mesh), Hexanes, Ethyl Acetate

Step-by-Step Experimental Procedure

Caption: General experimental workflow for the organocatalytic Diels-Alder reaction.

• Reaction Setup: To an oven-dried 25 mL round-bottom flask equipped with a magnetic stir bar, add the imidazolidinone catalyst salt (e.g., 20 mol %). Seal the flask with a septum and purge with dry nitrogen or argon for 10 minutes.

• Solvent and Substrate Addition: Add anhydrous solvent (e.g., THF/H₂O 95:5, 0.25 M) via syringe. Follow with the addition of the α,β-unsaturated aldehyde (1.0 equivalent). Stir the solution at room temperature for 5-10 minutes.

• Cooling: Cool the reaction mixture to the desired temperature (e.g., -20 °C or 0 °C) using an appropriate cooling bath.

• Diene Addition: Add the freshly cracked cyclopentadiene (3.0 equivalents) dropwise to the stirred solution. Causality Note: Using an excess of the diene ensures high conversion of the more valuable dienophile and can improve reaction rates.

• Reaction Monitoring: Allow the reaction to stir vigorously at the set temperature. Monitor the consumption of the cinnamaldehyde by Thin Layer Chromatography (TLC) until complete (typically 2-4 hours).

• Work-up: Upon completion, pour the reaction mixture directly onto a silica gel column for immediate purification. Rationale: Direct loading can prevent decomposition of the product on exposure to air or aqueous conditions during a traditional work-up.

• Purification: Purify the crude product by flash column chromatography using an appropriate solvent system (e.g., a gradient of 1% to 10% ethyl acetate in hexanes).

• Analysis: Combine the product-containing fractions and remove the solvent under reduced pressure. Determine the yield, diastereomeric ratio (by ¹H NMR analysis of the crude product), and enantiomeric excess (by chiral HPLC or GC).

Self-Validation: Expected Results

For the reaction of cinnamaldehyde and cyclopentadiene, this protocol typically yields the endo cycloadduct as the major diastereomer with high enantioselectivity.

Parameter	Expected Outcome
Chemical Yield	85-99%
Diastereomeric Ratio (endo:exo)	>20:1
Enantiomeric Excess (ee)	90-94%
Data based on representative literature values.[5]

Catalyst Performance and Substrate Scope

The choice of catalyst and reaction conditions is critical and substrate-dependent. The following table summarizes typical results for MacMillan-type catalysts with various substrates, highlighting the broad utility of the method.

Entry	Dienophile	Diene	Yield (%)	d.r. (endo:exo)	ee (%)
1	Acrolein	Cyclopentadiene	86	5:1	92
2	Crotonaldehyde	Cyclopentadiene	81	10:1	90
3	Cinnamaldehyde	Cyclopentadiene	99	>25:1	93
4	Acrolein	1,3-Butadiene	75	N/A	88
5	Ethyl Vinyl Ketone	Isoprene	91	>100:1	98
Table data synthesized from multiple sources to show general trends.[5][7] Note that specific conditions (catalyst loading, temp, solvent) will vary.

Troubleshooting Common Issues

Problem	Potential Cause	Recommended Solution
Low or No Conversion	1. Wet reagents/solvent. 2. Impure dienophile (e.g., oxidized aldehyde). 3. Inactive catalyst.	1. Use freshly dried solvents and reagents. 2. Purify the aldehyde immediately before use. 3. Use a fresh batch of catalyst; store it in a desiccator.
Low Enantioselectivity (ee)	1. Reaction temperature is too high. 2. Significant uncatalyzed background reaction. 3. Impure or partially racemized catalyst.	1. Lower the reaction temperature (e.g., from 0 °C to -40 °C). 2. Use a higher catalyst loading or a more active catalyst to accelerate the desired path. 3. Verify the enantiopurity of the catalyst.
Low Diastereoselectivity (dr)	1. Reaction temperature is too high, allowing for equilibration to the thermodynamic product.	1. Lower the reaction temperature to favor the kinetically controlled pathway, which is often more selective.
Product Decomposition	1. Product is sensitive to silica gel. 2. Product is unstable during aqueous work-up.	1. Pass the crude mixture through a short plug of neutral alumina or Florisil instead of silica. 2. Minimize contact time with water; perform a non-aqueous work-up if possible.

Conclusion and Outlook

Enantioselective organocatalytic Diels-Alder reactions represent a mature yet continually evolving field. They provide a robust and reliable method for constructing chiral six-membered rings, which are ubiquitous motifs in pharmaceuticals and natural products.[1][8] The operational simplicity, mild conditions, and avoidance of toxic metals make this strategy highly attractive for both academic research and industrial-scale synthesis. Future developments will likely focus on expanding the substrate scope to less reactive dienes and dienophiles and designing novel catalysts with even greater activity and selectivity.

References

• Title: Enantioselective Organocatalytic Diels–Alder Reactions Source: Synlett URL: [Link]

• Title: Catalytic Enantioselective Diels Alder Reaction: Application in the Synthesis of Antiviral Agents Source: MDPI URL: [Link]

• Title: The Diels-Alder Reaction Source: Master Organic Chemistry URL: [Link]

• Title: The First General Enantioselective Catalytic Diels-Alder Reaction with Simple α,β-Unsaturated Ketones Source: Macmillan Group, Princeton University URL: [Link]

• Title: Diels–Alder reaction Source: Wikipedia URL: [Link]

• Title: A Diels-Alder Reaction Conducted Within the Parameters of Aqueous Organocatalysis: Still Just Smoke and Mirrors Source: PMC, National Institutes of Health URL: [Link]

• Title: New Strategies for Organic Catalysis: The First Highly Enantioselective Organocatalytic Diels-Alder Reaction Source: Macmillan Group, Princeton University URL: [Link]

• Title: Recent Advances in the Enantioselective Organocatalytic [4+2] Cycloadditions Source: PMC, National Institutes of Health URL: [Link]

• Title: Recent advancements in the chemistry of Diels–Alder reaction for total synthesis of natural products: a comprehensive review (2020–2023) Source: RSC Advances URL: [Link]

• Title: Enantioselective Organocatalytic Intramolecular Diels−Alder Reactions. The Asymmetric Synthesis of Solanapyrone D Source: Journal of the American Chemical Society URL: [Link]

• Title: Investigating Imidazolidinone Catalysts: Enantioselective Organocatalytic Diels–Alder Reactions, Conjugate Additions, and the Development of a More General Catalyst Source: CORE URL: [Link]

• Title: (PDF) Enantioselective Organocatalytic Diels-Alder Reactions Source: ResearchGate URL: [Link]

• Title: An organocatalyst promoted enantioselective inverse-electron-demand oxa-Diels–Alder (IEDDA) reaction between hydroxymaleimides and in situ generated nitrosoalkenes for direct preparation of chiral hemiketals with 1,2-oxazine skeleton Source: Organic Chemistry Frontiers (RSC Publishing) URL: [Link]

Sources

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• 2. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 3. Recent Advances in the Enantioselective Organocatalytic [4+2] Cycloadditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. macmillan.princeton.edu [macmillan.princeton.edu]
• 6. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 7. macmillan.princeton.edu [macmillan.princeton.edu]
• 8. Recent advancements in the chemistry of Diels–Alder reaction for total synthesis of natural products: a comprehensive review (2020–2023) - RSC Advances (RSC Publishing) DOI:10.1039/D4RA07989B [pubs.rsc.org]

The Organocatalytic Mukaiyama-Michael Reaction: A Practical Guide to Imidazolidinone Catalysis

For researchers and professionals in drug development and chemical synthesis, the quest for efficient and stereoselective carbon-carbon bond formation is relentless. The Mukaiyama-Michael reaction, a conjugate addition of a silyl enol ether to an α,β-unsaturated carbonyl compound, stands as a cornerstone of modern synthetic strategy. Traditionally reliant on Lewis acid catalysis, a paradigm shift occurred with the advent of organocatalysis. This guide provides an in-depth exploration of the enantioselective Mukaiyama-Michael reaction facilitated by chiral imidazolidinone catalysts, a powerful tool for the synthesis of complex chiral molecules.

Introduction: A New Frontier in Asymmetric Catalysis

The development of asymmetric organocatalysis has revolutionized synthetic chemistry by offering a robust, often complementary, alternative to metal-based catalysts.[1][2][3] Among the privileged scaffolds in this field are the imidazolidinone catalysts, famously developed by MacMillan and coworkers.[1][2][4] These catalysts, derived from common amino acids, have proven remarkably effective in a wide array of transformations, including the Mukaiyama-Michael reaction.[4]

A significant challenge in applying the Mukaiyama-Michael reaction to α,β-unsaturated aldehydes using traditional Lewis acids is the propensity for 1,2-addition (Mukaiyama-Aldol reaction) over the desired 1,4-conjugate addition.[5][6] Imidazolidinone catalysts elegantly circumvent this issue through a distinct activation pathway known as iminium ion catalysis.[1][6][7] This approach not only favors the 1,4-addition but also provides a predictable and highly controlled stereochemical outcome, making it an invaluable tool for asymmetric synthesis.[5][6][8] This guide will delve into the mechanistic underpinnings, provide detailed experimental protocols, and offer practical insights into the application of this transformative reaction.

The Mechanism: Iminium Ion Activation

The success of the imidazolidinone-catalyzed Mukaiyama-Michael reaction hinges on the in-situ formation of a transient iminium ion. This process alters the electronic properties of the α,β-unsaturated aldehyde, directing the nucleophilic attack to the β-position.

The catalytic cycle can be broken down into the following key steps:

• Iminium Ion Formation: The chiral secondary amine of the imidazolidinone catalyst reversibly condenses with the α,β-unsaturated aldehyde to form a chiral iminium ion. This process lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO) of the substrate, thereby activating it for nucleophilic attack.[3][9]

• Stereocontrolled Conjugate Addition: The silyl ketene acetal, the latent enolate nucleophile, attacks the β-carbon of the iminium ion. The bulky substituents on the imidazolidinone catalyst effectively shield one face of the iminium ion, directing the incoming nucleophile to the opposite face and thus establishing the stereochemistry of the newly formed C-C bond.[5] Molecular modeling suggests that steric interactions between the silyl enolate and the catalyst framework disfavor 1,2-addition.[10]

• Enamine Formation and Hydrolysis: The resulting enamine intermediate is then hydrolyzed to release the final 1,5-dicarbonyl product and regenerate the chiral amine catalyst, allowing it to re-enter the catalytic cycle.

This catalytic cycle is depicted in the diagram below:

Figure 1: Catalytic cycle of the imidazolidinone-catalyzed Mukaiyama-Michael reaction.

Experimental Protocols and Applications

The following section provides a general, yet detailed, protocol for performing an enantioselective Mukaiyama-Michael reaction using a second-generation MacMillan catalyst. This protocol is based on procedures reported in the literature and serves as a starting point for further optimization.[5]

Materials and Reagents

• Catalyst: (2S,5S)-5-Benzyl-2-tert-butyl-3-methylimidazolidin-4-one trifluoroacetate salt (or other appropriate salt). These catalysts are commercially available.[4]

• α,β-Unsaturated Aldehyde: Purified by distillation or chromatography prior to use.

• Silyl Ketene Acetal: Can be prepared from the corresponding ester or thioester and purified by distillation. The geometry (E/Z) of the silyl ketene acetal can influence the diastereoselectivity of the reaction.[5][10]

• Solvent: Anhydrous solvent (e.g., THF, CH2Cl2, or a mixture). The presence of a small amount of water is often beneficial.[5]

• Co-catalyst/Additive: An acid co-catalyst (e.g., TFA, 2,4-dinitrobenzoic acid) is typically used to facilitate iminium ion formation.[5]

• Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line or glovebox).

General Experimental Procedure

• Reaction Setup: To a flame-dried vial equipped with a magnetic stir bar, add the imidazolidinone catalyst salt (e.g., 0.1 mmol, 20 mol%).

• Solvent and Reagent Addition: Add the solvent (e.g., 1.0 mL) and water (if required by the specific protocol). Add the α,β-unsaturated aldehyde (e.g., 0.5 mmol, 1.0 equiv).

• Equilibration: Stir the mixture at room temperature for 5-10 minutes to allow for catalyst dissolution and pre-formation of the iminium ion.

• Cooling: Cool the reaction mixture to the desired temperature (e.g., -20 °C, -40 °C, or as optimized for the specific substrates).

• Nucleophile Addition: Add the silyl ketene acetal (e.g., 0.75 mmol, 1.5 equiv) dropwise to the stirred solution.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or another suitable analytical technique until the starting aldehyde is consumed.

• Quenching and Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of NaHCO3. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired 1,5-dicarbonyl compound.

• Characterization: Characterize the product by NMR spectroscopy and mass spectrometry. Determine the enantiomeric excess (ee) by chiral HPLC or GC analysis.

Substrate Scope and Performance

The imidazolidinone-catalyzed Mukaiyama-Michael reaction has been successfully applied to a broad range of substrates, demonstrating its versatility. A summary of representative examples is provided in the table below.

Entry	α,β-Unsaturated Aldehyde	Silyl Ketene Acetal	Yield (%)	dr (syn:anti)	ee (%)
1	Crotonaldehyde	S-i-Pr silyl ketene acetal	76	10:1	90
2	Cinnamaldehyde	S-i-Pr silyl ketene acetal	70	6:1	90
3	(E)-Hex-2-enal	S-i-Pr silyl ketene acetal	62	6:1	90
4	Methyl (E)-4-oxobut-2-enoate	S-i-Pr silyl ketene acetal	73	4:1	91
5	Crotonaldehyde	(E)-1-pyrrolyl silyl ketene acetal	92	1:17	96
6	Cinnamaldehyde	(E)-1-pyrrolyl silyl ketene acetal	81	1:10	88

Data compiled from reference[5].

As the table illustrates, both electron-rich and electron-poor α,β-unsaturated aldehydes are well-tolerated.[5] A key feature of this methodology is the ability to access either syn or anti diastereomers with high selectivity by judicious choice of the silyl ketene acetal.[5] For instance, silyl ketene acetals derived from thioesters generally lead to the syn product, while those derived from pyrrole amides favor the anti diastereomer.

Troubleshooting and Optimization

While the imidazolidinone-catalyzed Mukaiyama-Michael reaction is generally robust, certain challenges may arise. Here are some common issues and potential solutions:

• Low Yield:

  • Incomplete reaction: Ensure the silyl ketene acetal is of high purity and added slowly to the reaction mixture. Prolong the reaction time or increase the temperature if necessary.

  • Catalyst deactivation: Use freshly prepared or purified catalyst. Ensure the reaction is performed under an inert atmosphere if substrates are sensitive to air or moisture.

  • Substrate decomposition: Some aldehydes are prone to polymerization or other side reactions. Lowering the reaction temperature may mitigate these issues.

• Low Enantioselectivity:

  • Catalyst choice: The structure of the imidazolidinone catalyst is crucial. Screen different catalyst variants (e.g., different substituents on the imidazolidine ring) to find the optimal one for a particular substrate combination.

  • Solvent effects: The polarity and coordinating ability of the solvent can significantly impact enantioselectivity. A systematic solvent screen is often beneficial.

  • Temperature: Lowering the reaction temperature generally leads to higher enantioselectivity.

• Low Diastereoselectivity:

  • Silyl ketene acetal geometry: The E/Z ratio of the silyl ketene acetal can directly influence the diastereomeric ratio of the product. Ensure the silyl ketene acetal is prepared with high geometric purity.

  • Reaction conditions: Temperature and solvent can also affect diastereoselectivity.

Conclusion

The imidazolidinone-catalyzed Mukaiyama-Michael reaction represents a significant advancement in asymmetric synthesis, providing a reliable and highly stereoselective method for the construction of valuable 1,5-dicarbonyl compounds.[5][6][8] The operational simplicity, use of a commercially available and environmentally benign catalyst, and broad substrate scope make this reaction an attractive tool for both academic research and industrial applications.[5][10] By understanding the underlying mechanistic principles and carefully optimizing reaction conditions, chemists can harness the power of iminium ion catalysis to access complex chiral molecules with high efficiency and precision.

References

• Austin, J. F., & MacMillan, D. W. C. (2004). Development of a general, enantioselective organocatalytic Mukaiyama–Michael reaction with α,β-unsaturated aldehydes. Tetrahedron, 60(44), 9913-9925. [Link]

• Brown, S. P., Goodwin, N. C., & MacMillan, D. W. C. (2003). The First Enantioselective Organocatalytic Mukaiyama−Michael Reaction: A Direct Method for the Synthesis of Enantioenriched γ-Butenolide Architecture. Journal of the American Chemical Society, 125(5), 1192–1194. [Link]

• Pellizzoni, M. (2015). Imidazolidinones as Asymmetric Organocatalysts. In M. North & M. North (Eds.), Sustainable Catalysis: Without Metals or Other Endangered Elements, Part 2 (pp. 164-195). The Royal Society of Chemistry. [Link]

• Sci-Hub. The First Enantioselective Organocatalytic Mukaiyama−Michael Reaction: A Direct Method for the Synthesis of Enantioenriched γ-Butenolide Architecture. [Link]

• Royal Society of Chemistry. Imidazolidinones as Asymmetric Organocatalysts. [Link]

• MacMillan, D. W. C., et al. (2002). The First Enantioselective Organocatalytic Mukaiyama-Michael Reaction: A Direct Method for the Synthesis of Enantioenriched γ-Butenolide Architecture. Journal of the American Chemical Society, 125(5), 1192-1194. [Link]

• PubMed. The first enantioselective organocatalytic Mukaiyama-Michael reaction: a direct method for the synthesis of enantioenriched gamma-butenolide architecture. [Link]

• MDPI. Silyldienolates in Organocatalytic Enantioselective Vinylogous Mukaiyama-Type Reactions: A Review. [Link]

• MacMillan Group. ASYMMETRIC SYNTHESIS ENABLED BY METAL-FREE CATALYSIS. [Link]

• RSC Publishing. Recent advances in organocatalytic asymmetric Michael reactions. [Link]

• Indian Academy of Sciences. Asymmetric Organocatalysis. [Link]

• J&K Scientific LLC. Macmillan Imidazolidinone Organocatalysts. [Link]

• NIH. Development of a general, enantioselective organocatalytic Mukaiyama–Michael reaction with α,β-unsaturated aldehydes. [Link]

• Sci-Hub. The First Enantioselective Organocatalytic Mukaiyama-Michael Reaction: A Direct Method for the Synthesis of Enantioenriched γ-Butenolide Architecture. [Link]

Sources

• 1. books.rsc.org [books.rsc.org]
• 2. books.rsc.org [books.rsc.org]
• 3. ias.ac.in [ias.ac.in]
• 4. MacMillan Imidazolidinone Organocatalysts [Asymmetric Synthesis] | TCI AMERICA [tcichemicals.com]
• 5. macmillan.princeton.edu [macmillan.princeton.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. macmillan.princeton.edu [macmillan.princeton.edu]
• 8. The first enantioselective organocatalytic Mukaiyama-Michael reaction: a direct method for the synthesis of enantioenriched gamma-butenolide architecture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. jk-sci.com [jk-sci.com]
• 10. Development of a general, enantioselective organocatalytic Mukaiyama–Michael reaction with α,β-unsaturated aldehydes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Asymmetric Reactions with (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone

Welcome to the technical support center for the (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone, a second-generation MacMillan organocatalyst.[1] This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into maximizing the diastereoselectivity and overall success of your asymmetric transformations. We will move beyond simple protocols to explain the causality behind experimental choices, empowering you to troubleshoot effectively and innovate confidently.

Frequently Asked Questions (FAQs)

This section addresses the fundamental principles and common inquiries regarding the application of this powerful organocatalyst.

Q1: What is (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone and what is its mechanism of action?

A: This compound is a chiral imidazolidinone, a small organic molecule that functions as an asymmetric catalyst.[2] Developed by the MacMillan group, it is highly effective at inducing stereoselectivity in a variety of chemical reactions.[1] Its catalytic action stems from its ability to reversibly form a chiral iminium ion upon condensation with α,β-unsaturated aldehydes or ketones.[3] This iminium ion formation lowers the energy of the substrate's Lowest Unoccupied Molecular Orbital (LUMO), activating it for nucleophilic attack.[3] The specific stereochemistry of the catalyst, particularly the bulky tert-butyl and benzyl groups, effectively shields one face of the activated substrate, directing the incoming nucleophile to the opposite face and thereby controlling the stereochemical outcome of the reaction.[4]

Q2: For which types of reactions is this catalyst most effective?

A: This catalyst has demonstrated exceptional utility across a broad spectrum of asymmetric transformations. Its primary application lies in reactions involving the activation of α,β-unsaturated aldehydes. Notable examples include:

• Diels-Alder Reactions: The first highly enantioselective organocatalytic Diels-Alder reaction was reported using a related imidazolidinone catalyst.[3]

• Friedel-Crafts Alkylations: It is highly effective for the 1,4-addition of electron-rich aromatic compounds to unsaturated aldehydes.[2]

• Conjugate Additions (Michael Additions): The catalyst facilitates the addition of various nucleophiles to activated olefins.[5]

• 1,3-Dipolar Cycloadditions: It provides high levels of enantiocontrol in reactions between iminium ions and dipoles.

• Transfer Hydrogenations: The catalyst can be used for the asymmetric reduction of α,β-unsaturated aldehydes.[2]

Q3: Why is an acidic co-catalyst required, and how do I select the appropriate one?

A: The acid co-catalyst is a critical component of the catalytic cycle. Its primary role is to protonate the secondary amine of the imidazolidinone, which is essential for the formation and activation of the iminium ion intermediate.[6] Kinetic studies have highlighted the profound importance of the acid co-catalyst in enhancing reaction rates and, in many cases, improving enantioselectivities.[6]

The choice of acid can significantly influence the reaction's outcome. The counterion of the acid becomes part of the chiral environment of the transition state and can impact stereoselectivity. Common choices include:

• Trifluoroacetic acid (TFA)

• Perchloric acid (HClO₄)

• Dichloroacetic acid (DCA)

There is no universal "best" acid. The optimal choice is substrate-dependent and must be determined empirically. A screening of different acids is highly recommended during reaction optimization. For instance, studies on 1,3-dipolar cycloadditions have shown that catalysts paired with specific acid salts, like trifluoroacetate, can be superior in terms of reaction speed and enantioselectivity.[7]

Q4: What are the typical catalyst loadings and reaction conditions?

A: One of the advantages of MacMillan organocatalysts is their high activity at low loadings.[2] Typically, catalyst loadings range from 5 to 20 mol% . Reactions are often run at temperatures from room temperature down to -20 °C or lower. Lower temperatures frequently lead to higher diastereoselectivity and enantioselectivity by minimizing the uncatalyzed background reaction and favoring the more ordered, kinetically preferred transition state.[8] Solvents are typically aprotic and non-polar, such as toluene or dichloromethane (DCM), to ensure substrate solubility and catalyst stability.[7]

Visualizing the Catalytic Cycle

The following diagram illustrates the fundamental mechanism of iminium ion catalysis, which is central to the function of the (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone catalyst.

Caption: The catalytic cycle of iminium activation.

Troubleshooting Guide

This section provides a structured approach to diagnosing and resolving common issues encountered during experimentation.

Problem 1: Low Diastereoselectivity or Enantioselectivity

Poor stereochemical control is a frequent challenge. The root cause often lies in suboptimal reaction parameters that allow competing, non-selective reaction pathways to dominate.

Potential Cause	Diagnostic Check & Explanation	Recommended Solution
Uncatalyzed Background Reaction	The reaction between your substrates may proceed without the catalyst, leading to a racemic or non-diastereoselective product. This is more common with highly reactive substrates.	Lower the reaction temperature. This slows the rate of all reactions, but typically has a more pronounced effect on the higher-energy, uncatalyzed pathway. Consider running the reaction at 0 °C, -10 °C, or even lower.[7]
Suboptimal Solvent	The solvent profoundly impacts the transition state geometry. Protic solvents (e.g., alcohols) can interfere with the catalyst-substrate interaction through hydrogen bonding and should generally be avoided.[7]	Screen a range of aprotic solvents. Toluene, dichloromethane (DCM), and THF are common starting points. Solvent choice can be critical for both selectivity and substrate solubility.[7]
Incorrect Acid Co-catalyst	The size and nature of the acid's counterion can alter the steric environment of the catalytic pocket, directly influencing facial selectivity.	Screen different acid co-catalysts. Test acids like TFA, HClO₄, and DCA. Also, vary the stoichiometry of the acid relative to the catalyst (e.g., 1.0 to 1.2 equivalents).[6]
Presence of Water	Water can hydrolyze the active iminium ion intermediate, disrupting the catalytic cycle and potentially promoting the uncatalyzed reaction.	Ensure strictly anhydrous conditions. Use freshly distilled, dry solvents. Dry all glassware thoroughly and run the reaction under an inert atmosphere (e.g., Nitrogen or Argon).

Problem 2: Low Yield or Incomplete Conversion

When the reaction stalls or fails to proceed efficiently, the issue often relates to the formation and stability of the active catalytic species.

Potential Cause	Diagnostic Check & Explanation	Recommended Solution
Inefficient Iminium Ion Formation	The reaction will not proceed if the active iminium ion is not formed. This can be due to an absence of the acid co-catalyst or the presence of basic impurities in the starting materials.	Verify the presence and stoichiometry of the acid co-catalyst. Purify the aldehyde substrate (e.g., by filtration through a short plug of silica) to remove any corresponding carboxylic acid, which can neutralize the catalyst.
Catalyst Degradation or Impurity	The catalyst is generally bench-stable, but improper storage or contamination can reduce its efficacy.[3]	Confirm catalyst purity. If in doubt, use a fresh batch of catalyst. Store the catalyst in a desiccator or under an inert atmosphere away from light and moisture.
Low Substrate Reactivity	Sterically hindered or electronically deactivated substrates may react sluggishly.	Increase the reaction temperature. This is a trade-off, as it may decrease stereoselectivity. Alternatively, increase the catalyst loading (e.g., to 20 mol%) or extend the reaction time.

Troubleshooting Workflow

Use this decision tree to systematically diagnose and resolve issues with stereoselectivity.

Caption: A decision tree for troubleshooting low diastereoselectivity.

Validated Experimental Protocol: Asymmetric Diels-Alder Reaction

This protocol provides a reliable starting point for the enantioselective Diels-Alder reaction between cinnamaldehyde and cyclopentadiene, a classic transformation for this catalyst class.[3]

Reaction: Cinnamaldehyde + Cyclopentadiene → Chiral Bicyclic Aldehyde

Materials:

• (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone (24.6 mg, 0.1 mmol, 10 mol%)

• Trifluoroacetic acid (TFA) (7.6 µL, 0.1 mmol, 10 mol%)

• Cinnamaldehyde (132 mg, 1.0 mmol, 1.0 equiv)

• Cyclopentadiene (freshly cracked, 245 µL, 3.0 mmol, 3.0 equiv)

• Anhydrous Dichloromethane (DCM) (10 mL)

• Round-bottom flask, magnetic stirrer, inert atmosphere setup (N₂ or Ar)

Procedure:

• Catalyst Preparation: To a flame-dried, 25 mL round-bottom flask under an inert atmosphere, add the imidazolidinone catalyst (24.6 mg).

• Solvent and Acid Addition: Add anhydrous DCM (10 mL) and stir until the catalyst is fully dissolved. Add the trifluoroacetic acid (7.6 µL) via syringe and stir the resulting solution for 5 minutes.

• Cooling: Cool the flask to -10 °C using an appropriate cooling bath (e.g., ice/salt).

• Substrate Addition: Add the cinnamaldehyde (132 mg) to the cooled catalyst solution and stir for another 5 minutes.

• Initiation: Add the freshly cracked cyclopentadiene (245 µL) dropwise over 2 minutes.

• Reaction Monitoring: Allow the reaction to stir at -10 °C. Monitor the consumption of the cinnamaldehyde by Thin Layer Chromatography (TLC). The reaction is typically complete within 4-8 hours.

• Workup: Once the reaction is complete, quench by adding 10 mL of saturated NaHCO₃ solution. Transfer the mixture to a separatory funnel, extract with DCM (3 x 15 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the desired cycloadduct.

• Analysis: Determine the diastereomeric ratio (endo:exo) by ¹H NMR analysis of the crude reaction mixture. Determine the enantiomeric excess (% ee) of the major diastereomer by chiral HPLC or GC analysis.

Expected Outcome: This procedure should yield the Diels-Alder adduct with high diastereoselectivity (typically >20:1 endo:exo) and high enantioselectivity (>90% ee for the endo isomer).

References

• Investigating Imidazolidinone Catalysts: Enantioselective Organocatalytic Diels–Alder Reactions, Conjugate - CORE.
• Recent Advances in the Catalytic Synthesis of Imidazolidin-2-ones and Benzimidazolidin-2-ones - MDPI.
• Macmillan Imidazolidinone Organocatalysts - Sigma-Aldrich.
• ASYMMETRIC SYNTHESIS ENABLED BY METAL-FREE CATALYSIS - Macmillan Group.
• Macmillan Imidazolidinone Organocatalysts - J&K Scientific LLC.
• (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone 97% - Sigma-Aldrich.
• (2R,5R)-()-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone - MySkinRecipes.
• Evolution of activation mode of MacMillan catalyst in organocatalysis. - ResearchGate.
• Fast MacMillan's Imidazolidinone-Catalyzed Enantioselective Synthesis of Polyfunctionalized 4-Isoxazoline Scaffolds | ACS Omega.
• Overcoming diastereoselectivity issues in 2-Azaspiro[4.4]nonane synthesis - Benchchem.

Sources

• 1. researchgate.net [researchgate.net]
• 2. (2R,5R)-(+)-2-叔丁基-3-甲基-5-苄基-4-咪唑烷酮 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. jk-sci.com [jk-sci.com]
• 4. macmillan.princeton.edu [macmillan.princeton.edu]
• 5. (2R,5R)-()-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone [myskinrecipes.com]
• 6. files01.core.ac.uk [files01.core.ac.uk]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]

troubleshooting low yield in MacMillan catalyst reactions

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support guide for troubleshooting MacMillan catalyst reactions. As pioneers in the field of asymmetric organocatalysis, these reactions offer powerful tools for constructing complex molecules with high stereocontrol.[1][2] However, like any sophisticated chemical transformation, achieving optimal results requires careful attention to detail. Low yields can be frustrating, but they are often solvable with a systematic approach.

This guide is structured as a series of frequently asked questions (FAQs) to directly address the common challenges encountered in the lab. We will move from foundational principles to specific, actionable troubleshooting steps, explaining the chemical reasoning behind each recommendation to empower you to solve not just the current problem, but future ones as well.

Section 1: Foundational Knowledge - The Engine of the Reaction

Before troubleshooting, it's critical to understand the underlying mechanism. Most classical MacMillan organocatalysts, typically chiral imidazolidinones, operate through two key catalytic cycles: Iminium Catalysis and Enamine Catalysis .[3][4] The catalyst's role is to activate the substrate by lowering its LUMO (Lowest Unoccupied Molecular Orbital) or raising its HOMO (Highest Occupied Molecular Orbital).[5][6]

• Iminium Ion Catalysis: The catalyst condenses with an α,β-unsaturated aldehyde or ketone, forming a chiral iminium ion. This process lowers the LUMO of the substrate, making it a much more reactive electrophile for nucleophilic attack (e.g., in Diels-Alder or Michael additions).[7]

• Enamine Catalysis: The catalyst reacts with a saturated aldehyde or ketone to form a chiral enamine. This enamine intermediate has a high-energy HOMO, turning the substrate into a potent nucleophile for reactions with various electrophiles.[3][8]

These two modes can even be combined in a single vessel to create powerful reaction cascades.[6]

Caption: General catalytic cycles for Iminium and Enamine activation.

Section 2: Troubleshooting Guide & FAQs

A low yield is a symptom, not the root cause. The following workflow is designed to help you diagnose the issue systematically.

Caption: A logical workflow for troubleshooting low-yield reactions.

FAQ 1: My reaction shows zero conversion. What are the first things to check?

Answer: Zero conversion points to a fundamental problem with one of the core components of the reaction. Before investigating complex mechanistic issues, always perform a "First-Pass Check" to rule out common setup errors.

Protocol: The First-Pass Checklist

• Catalyst Integrity:

  • Source & Purity: Are you using a reliable source for your MacMillan catalyst? If synthesized in-house, has it been fully characterized (NMR, mp, optical rotation)? Impurities can act as poisons.

  • Storage: Most imidazolidinone catalysts are salts (e.g., HCl or TFA salts) and are bench-stable. However, they are hygroscopic. Ensure they have been stored in a desiccator, especially after opening. The free-base form is much more sensitive to air and moisture.[4]

  • Weighing: For small-scale reactions, catalyst amounts can be in the milligram range. Ensure your balance is calibrated and consider making a stock solution in a suitable solvent to dose accurately.

• Reagent Quality:

  • Substrates: Were your starting materials purified recently? Aldehydes are prone to oxidation to carboxylic acids on standing. Run a quick NMR or TLC to confirm purity.

  • Solvent: Use dry, high-purity solvent. Non-anhydrous solvents can hydrolyze the iminium/enamine intermediates, stalling the catalytic cycle.[9][10]

  • Additives: If an acid co-catalyst is required (e.g., TFA), ensure it is fresh and added correctly.

• Reaction Setup (Photoredox Specific):

  • Light Source: For photoredox reactions, is the light source working and of the correct wavelength for your photocatalyst?[11] Ensure the reaction flask is close enough to the lamp for sufficient irradiation.

  • Degassing: Oxygen is an efficient quencher of the excited state of most photocatalysts. Inadequate degassing is a very common cause of failure. Ensure you have performed at least three freeze-pump-thaw cycles or have bubbled an inert gas (Argon or Nitrogen) through the solvent for an extended period (20-30 min).[12]

FAQ 2: My reaction is very slow or stalls at low-to-moderate conversion. How can I improve the rate and yield?

Answer: A sluggish reaction indicates that your conditions are suboptimal but fundamentally correct. This is an optimization problem focusing on kinetics and equilibria.

• Catalyst Loading: While organocatalysis is efficient, loading can be crucial. If you are using 1-5 mol%, consider increasing it to 10 mol%. In some cases, particularly with challenging substrates, up to 20 mol% may be necessary to achieve a reasonable rate.[7]

• Concentration: Most MacMillan reactions run well between 0.1 M and 0.5 M. If your reaction is slow, increasing the concentration can improve the rate by favoring the bimolecular bond-forming step. However, excessively high concentrations can sometimes lead to side reactions like substrate dimerization.

• Temperature: While many organocatalytic reactions are run at room temperature for optimal selectivity, gently heating (e.g., to 40 °C) can sometimes overcome a high activation barrier. Be aware that this may come at the cost of reduced enantioselectivity. Conversely, if you suspect catalyst or product decomposition, cooling the reaction (e.g., to 0 °C or -20 °C) may improve the final yield despite a longer reaction time.

• Solvent Choice: The solvent plays a critical role in stabilizing the charged intermediates (iminium ions) that are central to the catalytic cycle.[5][9][10] A change in solvent can have a dramatic effect on reaction efficiency.

Solvent	Dielectric Constant (ε)	Typical Use & Rationale	Potential Issues
Dichloromethane (DCM)	9.1	General purpose, non-coordinating. Good for many cycloadditions.	Can be too non-polar to solubilize catalyst salts.
Chloroform (CHCl₃)	4.8	Similar to DCM, slightly more polar.	-
Tetrahydrofuran (THF)	7.6	A more coordinating solvent. Can help solubilize reagents.	Lewis basicity can sometimes interfere with catalysis.
Acetonitrile (MeCN)	37.5	Polar aprotic. Good for stabilizing charged intermediates.	Can sometimes participate in side reactions.
Dimethylformamide (DMF)	36.7	Highly polar aprotic. Excellent solubilizing power.	High boiling point can make workup difficult.
Methanol (MeOH) / Water	33.0 / 80.1	Often used as a co-solvent. Protic nature is essential for hydrolysis and catalyst turnover. Can accelerate reactions.[13]	Too much water can lead to competitive background reactions or hydrolysis of intermediates.

Expert Tip: For iminium ion catalysis, a move to a more polar solvent like MeCN or DMF can often accelerate the reaction by stabilizing the positively charged iminium intermediate.

FAQ 3: My starting material is consumed, but the yield of my desired product is low. What is happening?

Answer: This scenario strongly suggests the presence of competitive side reactions or catalyst deactivation. Your goal is to identify the unproductive pathway and suppress it.

• Catalyst Deactivation: The catalyst is not infinitely stable and can be consumed by irreversible side reactions.[14] This is more common in industry where low catalyst loadings are critical.[14]

  • Reaction with Byproducts: A common deactivation pathway involves the catalyst reacting with byproducts formed during the reaction.[15] For example, a highly reactive enamine intermediate could be trapped by an undesired electrophile.

  • Self-Polymerization/Dimerization: Some substrates or products can polymerize or react with each other under the catalytic conditions.

  • Protocol: To test for catalyst death, try adding a second charge of catalyst (e.g., 5 mol%) midway through the reaction. If the reaction rate increases, it's a strong indicator that the initial catalyst was deactivating.

Caption: A potential pathway for catalyst deactivation.

• Product Instability: Check if your product is stable under the reaction conditions. Run a control experiment where you subject the purified product to the reaction conditions (catalyst, solvent, temperature) for the standard reaction time. If the product degrades, you may need to use milder conditions or a shorter reaction time.

FAQ 4: The reaction works for the literature examples, but not for my specific substrate. Why?

Answer: This is a question of substrate scope , a crucial consideration in reaction development.[16][17] Not all substrates are created equal, and their electronic or steric properties can render them incompatible with a given catalytic system.

• Steric Hindrance:

  • At the α-position: Large substituents alpha to a carbonyl group can sterically hinder the formation of the enamine or iminium ion with the bulky catalyst.

  • At the β-position (for α,β-unsaturated systems): Bulky groups can block the face of the π-system, preventing the incoming nucleophile from attacking.

  • The Nucleophile/Electrophile: An overly bulky coupling partner may also be unable to approach the catalyst-substrate complex.

• Electronic Effects:

  • Electron-Poor Substrates: For enamine catalysis, an aldehyde that is too electron-poor (e.g., containing multiple electron-withdrawing groups) may be slow to form the electron-rich enamine.

  • Electron-Rich Substrates: For iminium catalysis, an α,β-unsaturated system that is already very electron-rich may not be sufficiently activated by iminium ion formation to react with the nucleophile.

• Incompatible Functional Groups: Your substrate may contain a functional group that interferes with the reaction. Common culprits include:

  • Unprotected Amines or Alcohols: These can compete with the catalyst for reaction with the aldehyde or act as nucleophiles themselves.

  • Basic Groups (e.g., Pyridines, Anilines): These can deprotonate the catalyst salt, preventing the formation of the active catalytic species.

  • Acidic Protons: Substrates with highly acidic protons may interfere with the acid/base chemistry of the catalytic cycle.

Expert Tip: When a reaction fails with a new substrate, it is invaluable to include both successful and unsuccessful examples in your analysis.[16] This helps build a deeper understanding of the reaction's limitations.

References

• Macmillan Group.
• Beeson, T. D., et al. (2007).
• Alcarazo, M. (2022). Asymmetric Organocatalysis: A Survival Guide to Medicinal Chemists. PubMed Central.
• Allen, A. E., & MacMillan, D. W. C. (2012). Synergistic catalysis: A powerful synthetic strategy for new reaction development. Chemical Science.
• Sigman, M. S. (2022).
• Andrew, A. (2023). Organocatalysis: Unleashing the Power of Small Organic Molecules in Synthetic Chemistry. Hilaris Publisher.
• Sigma-Aldrich.
• Sigma-Aldrich. Photoredox Catalysis Desk Reference and User's Guide.
• ResearchGate.
• Ahrendt, K. A., Borths, C. J., & MacMillan, D. W. C. (2000). New Strategies for Organic Catalysis: The First Highly Enantioselective Organocatalytic Diels-Alder Reaction. Journal of the American Chemical Society.
• Macmillan Group.
• Macmillan Group. (2016). Photoredox Catalysis in Organic Chemistry. Princeton University.
• MacMillan, D. (2023). Innovations in Chemical Catalysis Will Revolutionize the Future. HJI Future of Science.
• Huang, Y., et al. (2009).
• ResearchGate. (2023).
• Crow, J. M. (2008). David MacMillan, a leading light in organocatalysis, takes James Mitchell Crow on a tour of the field.
• Macmillan Group. Enantioselective Organocatalysis: A Valuable Strategy for Chemical Synthesis. Princeton University.
• MacMillan, D. W. C. (2008). The advent and development of organocatalysis.
• Jessiman, A. S., et al. (2018). Solvent effects in catalysis: rational improvements of catalysts via manipulation of solvent interactions. Infoscience.

Sources

• 1. theearthandi.org [theearthandi.org]
• 2. macmillan.princeton.edu [macmillan.princeton.edu]
• 3. Asymmetric Organocatalysis: A Survival Guide to Medicinal Chemists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]
• 5. macmillan.princeton.edu [macmillan.princeton.edu]
• 6. macmillan.princeton.edu [macmillan.princeton.edu]
• 7. macmillan.princeton.edu [macmillan.princeton.edu]
• 8. macmillan.princeton.edu [macmillan.princeton.edu]
• 9. researchgate.net [researchgate.net]
• 10. infoscience.epfl.ch [infoscience.epfl.ch]
• 11. macmillan.princeton.edu [macmillan.princeton.edu]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. macmillan.princeton.edu [macmillan.princeton.edu]
• 14. macmillan.princeton.edu [macmillan.princeton.edu]
• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]
• 17. hilarispublisher.com [hilarispublisher.com]

optimization of catalyst loading for (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone

As a Senior Application Scientist, I've designed this technical support guide to provide not just protocols, but a foundational understanding of optimizing catalyst loading for (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone. This catalyst, a cornerstone of asymmetric organocatalysis developed by MacMillan, operates on principles that, once grasped, make troubleshooting far more intuitive.[1][2] This guide is structured to walk you through the logic of optimization, from core principles to specific experimental issues.

Core Concept: The Iminium Ion Catalytic Cycle

Understanding how the catalyst works is the first step to optimizing its use. (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone, often referred to as a second-generation MacMillan catalyst, activates α,β-unsaturated aldehydes by forming a transient iminium ion.[3][4] This activation lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO) of the dienophile, accelerating the reaction with a nucleophile (like a diene in a Diels-Alder reaction) and providing a chiral environment to control the stereochemical outcome.[2][4][5]

The efficiency of this cycle is paramount. Every step, from iminium ion formation to hydrolysis and catalyst turnover, influences the optimal amount of catalyst required.

Caption: The catalytic cycle for iminium ion activation.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during reaction optimization. The underlying principle is that catalyst loading is not an independent variable; it is deeply interconnected with reaction kinetics, purity of reagents, and side reactions.

Question 1: My reaction is slow or stalling. Should I simply increase the catalyst loading?

Answer: Not necessarily. While insufficient catalyst is a possible cause, it's often more productive to investigate other factors first. High catalyst loadings (e.g., >20 mol%) can sometimes lead to the formation of catalyst aggregates or side products, which may inhibit the reaction.

Troubleshooting Workflow:

Sources

• 1. Macmillan Imidazolidinone Organocatalysts [sigmaaldrich.com]
• 2. jk-sci.com [jk-sci.com]
• 3. Asymmetric Organocatalysis: A Survival Guide to Medicinal Chemists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. macmillan.princeton.edu [macmillan.princeton.edu]

identifying side products in imidazolidinone-catalyzed alkylations

Troubleshooting Guide for Identifying and Mitigating Side Products

Prepared by: Gemini, Senior Application Scientist

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting for identifying and mitigating side products in imidazolidinone-catalyzed alkylations. Leveraging mechanistic insights and field-proven protocols, this resource will help you optimize your reactions for higher yields and enantioselectivities.

Section 1: Frequently Asked Questions (FAQs) about Side Products

This section addresses common questions regarding side product formation in imidazolidinone-catalyzed alkylations.

Q1: What are the most common side products in imidazolidinone-catalyzed alkylations?

The most frequently encountered side products include:

• Double-alkylated products: Resulting from the alkylation of the desired mono-alkylated product.

• Aldol condensation products: Formed from the self-condensation of the aldehyde starting material.[1]

• Products from catalyst decomposition: Degradation of the imidazolidinone catalyst can lead to various byproducts and a decrease in catalytic activity.

• Racemic or low enantiomeric excess (ee) product: Arises from a competing non-catalyzed background reaction or catalyst inhibition.[2]

Q2: What are the primary causes of side product formation?

Side product formation is often attributed to several factors:

• Reaction Conditions: Non-optimal temperature, concentration, or reaction time can favor side reactions.

• Reagent Purity: The presence of water or other impurities can interfere with the catalytic cycle.[3]

• Catalyst Inactivation: The catalyst can be deactivated by strong acids, bases, or reactive impurities.[4]

• Substrate Reactivity: Highly reactive substrates may be more prone to side reactions like self-condensation.[1]

Q3: How can I detect and quantify side products?

The primary methods for detecting and quantifying side products are:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is a powerful tool for identifying and quantifying both the desired product and major side products by integrating characteristic peaks.[5]

• High-Performance Liquid Chromatography (HPLC): Chiral HPLC is essential for determining the enantiomeric excess of the desired product and can also be used to separate and quantify diastereomeric side products.[6][7]

• Gas Chromatography (GC): Useful for analyzing volatile products and byproducts.

• Mass Spectrometry (MS): Helps in identifying the molecular weights of unknown side products.

Q4: At what stage of the reaction are side products most likely to form?

Side products can form at various stages. For example, double alkylation typically occurs after a significant amount of the mono-alkylated product has formed. Aldol condensation can be a competing pathway from the start of the reaction. Catalyst decomposition can occur throughout the reaction, especially under harsh conditions.

Section 2: Detailed Troubleshooting Guides

This section provides a problem-oriented approach to troubleshooting common issues encountered during imidazolidinone-catalyzed alkylations.

Problem 1: Low Enantioselectivity

A lower than expected enantiomeric excess (ee) is a common issue that can often be resolved by careful optimization of reaction parameters.

Potential Cause	Underlying Reason	Proposed Solution
Catalyst Impurity or Degradation	The catalyst may be impure or may have degraded during storage or reaction.	Ensure the catalyst is of high purity and stored under an inert atmosphere. Consider catalyst recrystallization if purity is questionable.
Incorrect Catalyst Loading	Too low a catalyst loading can lead to a significant background uncatalyzed reaction, which is non-selective.	Increase the catalyst loading in increments (e.g., from 5 mol% to 10 mol%) to favor the catalyzed pathway.
Suboptimal Temperature	Higher temperatures can decrease the energy difference between the diastereomeric transition states, leading to lower enantioselectivity.	Perform a temperature screen, running the reaction at progressively lower temperatures (e.g., 0 °C, -20 °C, -40 °C) to find the optimal balance between reaction rate and enantioselectivity.[2]
Inappropriate Solvent	The solvent plays a crucial role in stabilizing the transition state. A suboptimal solvent can lead to poor enantioselectivity.[2]	Screen a range of solvents with varying polarities (e.g., CH₂Cl₂, THF, Et₂O, Toluene). Polar aprotic solvents often perform well.
Presence of Water	Water can hydrolyze the iminium ion intermediate, disrupting the catalytic cycle and potentially promoting uncatalyzed reactions.[8]	Use rigorously dried solvents and reagents. Add activated molecular sieves (e.g., 4Å) to the reaction mixture.[2]

Problem 2: Formation of Double Alkylation Product

The formation of a double-alkylated side product reduces the yield of the desired mono-alkylated product.

Potential Cause	Underlying Reason	Proposed Solution
High Electrophile Concentration	A high concentration of the alkylating agent can promote a second alkylation event after the initial mono-alkylation.	Add the electrophile slowly over an extended period using a syringe pump to maintain a low instantaneous concentration.
Excess Electrophile	Using a large excess of the electrophile will drive the reaction towards double alkylation.	Reduce the stoichiometry of the electrophile. Start with 1.0-1.2 equivalents and optimize from there.
Prolonged Reaction Time	Allowing the reaction to proceed for too long after the consumption of the starting aldehyde can lead to the accumulation of the double-alkylated product.	Monitor the reaction progress by TLC, GC, or NMR and quench the reaction as soon as the starting material is consumed.

Problem 3: Presence of Aldol or Other Self-Condensation Products

Aldol condensation is a common side reaction, especially with enolizable aldehydes.[1]

Potential Cause	Underlying Reason	Proposed Solution
High Aldehyde Concentration	High concentrations of the aldehyde can favor the bimolecular aldol reaction.	Reduce the overall concentration of the reaction mixture.
Slow Alkylation Step	If the rate of alkylation is slow compared to the rate of aldol addition, the self-condensation product will be favored.	Increase the rate of the desired reaction by optimizing catalyst loading or temperature. In some cases, a more reactive electrophile may be necessary.
Basic Impurities	The presence of basic impurities can catalyze the aldol reaction.	Purify all reagents and ensure the reaction is run under inert conditions.

Section 3: Experimental Protocols for Side Product Analysis

Accurate analysis is key to successful troubleshooting. The following are standard protocols for analyzing reaction mixtures.

Protocol 1: ¹H NMR Analysis for Quantifying Byproducts

¹H NMR spectroscopy is a primary tool for determining the relative amounts of product and side products.[5]

• Sample Preparation: Carefully quench a small aliquot of the reaction mixture and remove the solvent under reduced pressure. Dissolve the crude residue in a deuterated solvent (e.g., CDCl₃) containing a known amount of an internal standard (e.g., 1,3,5-trimethoxybenzene).

• Data Acquisition: Acquire a quantitative ¹H NMR spectrum. Ensure a sufficient relaxation delay (D1) is used (e.g., 5 times the longest T1 value) to allow for complete relaxation of all relevant protons.

• Data Analysis:

  • Identify non-overlapping peaks characteristic of the desired product, starting material, and suspected side products.

  • Integrate these peaks and the peak of the internal standard.

  • Calculate the molar ratio of each species relative to the internal standard to determine the yield and the amount of each byproduct.

Protocol 2: Chiral HPLC/SFC for Determining Enantiomeric Excess and Identifying Diastereomeric Byproducts

Chiral High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC) is the standard method for determining the enantiomeric excess (ee) of a chiral product.[6][9]

• Column and Mobile Phase Selection: Choose a chiral stationary phase (CSP) known to be effective for the class of compound being analyzed (e.g., polysaccharide-based columns are often a good starting point).[6] Develop a suitable mobile phase, typically a mixture of hexane and a polar alcohol like isopropanol or ethanol.[10]

• Sample Preparation: Prepare a dilute solution of the purified product or crude reaction mixture in the mobile phase.

• Analysis: Inject the sample onto the HPLC/SFC system and monitor the elution profile with a UV detector. The two enantiomers should elute as separate peaks.

• Calculation of Enantiomeric Excess: The ee is calculated from the areas of the two enantiomer peaks using the formula: ee (%) = |(Area₁ - Area₂)/(Area₁ + Area₂)| * 100

• Diastereomer Analysis: This method can also separate and quantify diastereomeric side products.[7]

Section 4: Mechanistic Insights & Visualizations

Understanding the reaction mechanism is crucial for rational troubleshooting.

The Catalytic Cycle

The catalytic cycle for the imidazolidinone-catalyzed alkylation of an aldehyde proceeds through the formation of a nucleophilic enamine intermediate.[3]

Caption: The catalytic cycle of imidazolidinone-catalyzed α-alkylation of aldehydes.

Formation of a Double Alkylation Side Product

The mono-alkylated product can re-enter the catalytic cycle, leading to the formation of a double-alkylated byproduct.

Caption: Pathway to the formation of a double alkylation side product.

Section 5: References

• Austin, J. F., & MacMillan, D. W. C. (2002). Enantioselective Organocatalytic Indole Alkylations. Design of a New and Highly Effective Chiral Amine for Iminium Catalysis. Journal of the American Chemical Society, 124(7), 1172–1173. [Link]

• Ahrendt, K. A., Borths, C. J., & MacMillan, D. W. C. (2000). New Strategies for Organic Catalysis: The First Enantioselective Organocatalytic Diels−Alder Reaction. Journal of the American Chemical Society, 122(17), 4243–4244. [Link]

• Brochu, M. P., Brown, S. P., & MacMillan, D. W. C. (2004). Direct and Enantioselective Organocatalytic α-Chlorination of Aldehydes. Journal of the American Chemical Society, 126(13), 4108–4109. [Link]

• Bruker. (n.d.). Organocatalysis – a chemical revolution assisted by NMR. Retrieved from [Link]

• Galzerano, P., Bencivenni, G., & Bartoccini, F. (2015). Imidazolidinones as Asymmetric Organocatalysts. In Sustainable Catalysis: Without Metals or Other Endangered Elements, Part 2. Wiley-VCH. [Link]

• LibreTexts. (2023). Enamine Reactions. Retrieved from [Link]

• MacMillan, D. W. C. (2012). Synergistic catalysis. Chemical Science, 3(3), 633-658. [Link]

• Mayr, H., & Ofial, A. R. (2023). The effect of S-alkylation on organocatalytic enamine activation through imidazolidine-4-thiones. Chemical Communications, 59(53), 8235-8238. [Link]

• Phenomenex. (n.d.). Chiral HPLC Column. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). α-ALKYLATION OF CARBONYL COMPOUNDS VIA ENAMINES. Retrieved from [Link]

• Harada, N., & Nakanishi, K. (2018). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Molecules, 23(10), 2486. [Link]

• YouTube. (2023). Concept of Chiral HPLC. Retrieved from [Link]

• LCGC International. (2002). A Strategy for Developing HPLC Methods for Chiral Drugs. Retrieved from [Link]

• Zhang, Y., & MacMillan, D. W. C. (2017). Direct, enantioselective α-alkylation of aldehydes using simple olefins. Nature, 547(7661), 77–81. [Link]

• Esposti, S. D., et al. (2022). Fast MacMillan's Imidazolidinone-Catalyzed Enantioselective Synthesis of Polyfunctionalized 4-Isoxazoline Scaffolds. ACS Omega, 7(30), 26401–26411. [Link]

• Nicewicz, D. A., & MacMillan, D. W. C. (2008). Merging Photoredox Catalysis with Organocatalysis: The Direct Asymmetric α-Trifluoromethylation of Aldehydes. Science, 322(5898), 77-80. [Link]

• Paras, N. A., & MacMillan, D. W. C. (2001). New Strategies in Organic Catalysis: The First Enantioselective Organocatalytic Friedel−Crafts Alkylation. Journal of the American Chemical Society, 123(18), 4370–4371. [Link]

• Acevedo, C. M., et al. (2022). Solvent-Assisted Catalysis: Water Promotes Ring Closure Formation of 2-Oxazolidinone from Amino Acid Derived N-Boc-Epoxide. The Journal of Organic Chemistry, 87(15), 9838–9846. [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. books.rsc.org [books.rsc.org]
• 4. The effect of S-alkylation on organocatalytic enamine activation through imidazolidine-4-thiones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Organocatalysis – a chemical revolution assisted by NMR | Bruker [bruker.com]
• 6. Chiral HPLC Column | Phenomenex [phenomenex.com]
• 7. mdpi.com [mdpi.com]
• 8. Solvent-Assisted Catalysis: Water Promotes Ring Closure Formation of 2‑Oxazolidinone from Amino Acid Derived N‑Boc-Epoxide - PMC [pmc.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]
• 10. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Optimizing Enantioselectivity through Solvent and Temperature Control

Welcome to the Technical Support Center for Asymmetric Synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of optimizing enantioselectivity in their chemical reactions. Here, we address common challenges and frequently asked questions regarding the profound influence of solvent and temperature on the outcome of stereoselective transformations. Our goal is to provide not just procedural guidance, but a deeper understanding of the underlying principles to empower you to troubleshoot and enhance your experimental results.

Section 1: Frequently Asked Questions (FAQs) - The "Why" Behind Enantioselectivity

This section addresses fundamental questions about the mechanistic role of solvent and temperature in dictating the stereochemical outcome of a reaction.

Q1: How does the choice of solvent fundamentally impact the enantioselectivity of my reaction?

The solvent is not merely a medium for your reactants; it is an active participant in the reaction's stereochemical pathway. Its influence is multifaceted and can be attributed to several key factors:

• Differential Solvation of Diastereomeric Transition States: The cornerstone of enantioselectivity lies in the energy difference (ΔΔG‡) between the two diastereomeric transition states leading to the (R) and (S) enantiomers. Solvents can preferentially stabilize one transition state over the other through various interactions, thereby increasing this energy gap and enhancing the enantiomeric excess (ee).

• Polarity and Dipole Moments: The polarity of the solvent can significantly affect the stability of charged or polar intermediates and transition states.[1][2][3] Polar solvents are adept at stabilizing ionic species, which can be beneficial in certain reaction mechanisms.[1] However, excessive stabilization of a reactant, such as a charged nucleophile, can sometimes decrease the reaction rate.[1]

• Hydrogen Bonding: Protic solvents, which possess O-H or N-H bonds, can engage in hydrogen bonding.[1] This can be a double-edged sword. While hydrogen bonding can help in organizing the transition state assembly to favor one enantiomer, it can also hinder the reactivity of certain nucleophiles.[1] Conversely, aprotic solvents lack this hydrogen-bonding ability.[1] The strategic use of hydrogen-bond donor catalysts in conjunction with the solvent can be a powerful tool for inducing enantioselectivity.[4][5]

• Solvent Cage Effects: Reactant molecules are temporarily confined within a "cage" of solvent molecules.[6][7] The nature of this cage can influence the orientation of the reactants during a bond-forming event, thereby affecting the stereochemical outcome. The microviscosity of the solvent, rather than its bulk viscosity, is often a better predictor of these caging effects.[8]

Q2: Can changing the solvent reverse the enantioselectivity of my reaction?

Yes, this phenomenon, known as enantiodivergence, is possible and has been observed in several catalytic systems. A change in solvent can alter the dominant catalytic species or the geometry of the transition state. For instance, in a gold-catalyzed hydroamination, switching from methanol to toluene resulted in the formation of the opposite enantiomer.[9] This was attributed to the ability of the polar solvent (methanol) to facilitate the formation of a dinuclear gold complex with a different geometry than the active species in the nonpolar solvent (toluene).[9]

Q3: What is the general effect of temperature on enantioselectivity?

Temperature is a critical parameter that directly influences the kinetic resolution of enantiomers. The relationship between the rate constants for the formation of the two enantiomers (k_R and k_S) and temperature is described by the Arrhenius equation (k = Ae^(-Ea/RT)).[10][11][12][13]

Generally, lower reaction temperatures lead to higher enantioselectivity . This is because the difference in activation energies (ΔEa) between the two diastereomeric transition states becomes more significant relative to the available thermal energy (RT). A larger ΔΔG‡ at lower temperatures results in a higher enantiomeric excess. Conversely, increasing the temperature often leads to a decrease in ee as more molecules have sufficient energy to overcome both activation barriers, reducing the selectivity.[14][15]

Q4: Is it possible for enantioselectivity to increase at higher temperatures?

While less common, there are instances where enantioselectivity increases with temperature. This "abnormal" temperature effect can occur when there is a temperature-dependent change in the rate-determining step of the reaction.[16] In such cases, the reaction may proceed through different mechanistic pathways at different temperatures, with the higher temperature pathway being more selective.

Q5: What is the difference between kinetic and thermodynamic control in the context of enantioselectivity?

This is a crucial concept in understanding reaction outcomes.[17][18][19][20][21]

• Kinetic Control: The product ratio is determined by the relative rates of formation of the products. The product that is formed faster (the one with the lower activation energy) will be the major product.[18] Asymmetric syntheses are typically run under kinetic control to favor the formation of one enantiomer.[17] Shorter reaction times and lower temperatures generally favor kinetic control.[17]

• Thermodynamic Control: The product ratio is determined by the relative stabilities of the products. The most stable product will be the major product, as the reaction is allowed to reach equilibrium.[18] Since enantiomers have the same stability, a reaction under true thermodynamic control will result in a racemic mixture (a 50:50 mixture of both enantiomers).[17] Longer reaction times and higher temperatures favor thermodynamic control.[17]

Section 2: Troubleshooting Guide - From Poor Results to Optimized Protocols

This section provides a structured approach to troubleshooting common issues encountered during asymmetric synthesis, with a focus on solvent and temperature effects.

Issue 1: Low Enantiomeric Excess (ee)

This is one of the most frequent challenges in asymmetric catalysis. Here’s a systematic approach to address it:

Troubleshooting Workflow for Low Enantioselectivity

Caption: A logical workflow for troubleshooting low enantioselectivity.

Step-by-Step Guidance:

• Re-evaluate Your Reaction Setup:

  • Moisture and Air Sensitivity: Ensure all reagents and solvents are rigorously dried and degassed, and the reaction is conducted under an inert atmosphere (e.g., argon or nitrogen). Water can often interfere with the catalyst and reduce enantioselectivity.

  • Purity of Starting Materials: Impurities in your substrate, catalyst, or ligand can have a detrimental effect on the stereochemical outcome.

• Systematic Temperature Study (Protocol 2):

  • Begin by running the reaction at a significantly lower temperature (e.g., decrease by 20-30 °C). This is often the most effective way to improve ee.[15]

  • If the reaction rate becomes too slow at lower temperatures, a careful, incremental increase in temperature can help find the optimal balance between rate and selectivity.

• Comprehensive Solvent Screening (Protocol 1):

  • Test a range of solvents with varying polarities and coordinating abilities.[22] A good starting point is to compare a nonpolar solvent (e.g., toluene, hexane), a polar aprotic solvent (e.g., THF, dichloromethane), and a polar protic solvent (e.g., methanol, isopropanol), if compatible with your reaction chemistry.

  • Consider "green" solvents like 2-methyl-THF or CPME, which have shown excellent performance in various asymmetric catalyses.[23]

  • Sometimes, a mixture of solvents can provide the optimal environment for high enantioselectivity.[24]

Issue 2: Inconsistent Results or Poor Reproducibility

Inconsistent enantioselectivity can be frustrating. Here are some potential causes and solutions:

• Temperature Fluctuations: Ensure precise and stable temperature control throughout the reaction. Use a reliable cryostat or cooling bath. Automated laboratory reactors can provide excellent temperature regulation.[25]

• Solvent Quality: Use high-purity, anhydrous solvents from a reliable source. Solvent batches can vary, so it's good practice to use solvent from the same bottle for a series of experiments.

• Reaction Time: For kinetically controlled reactions, the reaction time can be critical. Quench the reaction at the same time point in each experiment to ensure consistency.

Issue 3: Reaction is Too Slow at Optimal Temperature for Enantioselectivity

This is a common trade-off. Here are some strategies to address it:

• Increase Catalyst Loading: A higher concentration of the catalyst can increase the reaction rate without significantly impacting the enantioselectivity in many cases.

• Increase Reactant Concentration: Running the reaction at a higher concentration can also accelerate the rate. However, be mindful that this can sometimes affect the ee.

• Solvent Effects on Rate: The choice of solvent can also influence the reaction rate. A solvent that better solubilizes the reactants may lead to a faster reaction.

Section 3: Experimental Protocols

Here are detailed protocols for systematically optimizing your reaction conditions.

Protocol 1: Systematic Solvent Screening

Objective: To identify the optimal solvent for maximizing enantiomeric excess.

Methodology:

• Preparation: In an inert atmosphere, prepare a stock solution of your catalyst and ligand.

• Reaction Setup: In parallel, set up a series of small-scale reactions in identical vials, each with a different solvent.

• Solvent Selection: Choose a diverse range of solvents, including:

  • Nonpolar: Toluene, Hexane, Dioxane

  • Polar Aprotic: THF, CH₂Cl₂, Ethyl Acetate, Acetonitrile

  • Polar Protic (if compatible): Isopropanol, Methanol

• Execution:

  • Add the substrate to each vial.

  • Add the catalyst stock solution.

  • Initiate the reaction (e.g., by adding a reagent or bringing to temperature).

• Monitoring and Analysis:

  • Stir all reactions at the same temperature for the same duration.

  • Quench the reactions simultaneously.

  • Analyze the enantiomeric excess of the product from each reaction using chiral HPLC or GC.

Protocol 2: Temperature Optimization Study

Objective: To determine the optimal temperature for maximizing enantiomeric excess.

Methodology:

• Reaction Setup: Set up a series of identical reactions in parallel using the best solvent identified from Protocol 1.

• Temperature Range: Run each reaction at a different, precisely controlled temperature (e.g., -78 °C, -40 °C, -20 °C, 0 °C, and room temperature).

• Execution and Analysis:

  • Allow the reactions to proceed for a set amount of time or until completion (monitor by TLC or LC-MS).

  • Quench the reactions and determine the ee for each.

• Data Interpretation: Plot the enantiomeric excess versus temperature to identify the optimal temperature range.

Data Presentation: Example of a Solvent and Temperature Optimization Table

Entry	Solvent	Temperature (°C)	Yield (%)	ee (%)
1	Toluene	0	85	75
2	THF	0	90	82
3	CH₂Cl₂	0	88	85
4	CH₂Cl₂	-20	85	92
5	CH₂Cl₂	-40	82	97
6	Hexane	0	70	65

Section 4: Visualizing Key Concepts

Diagrams can aid in understanding the complex interplay of factors affecting enantioselectivity.

Caption: Solvent molecules can preferentially stabilize one diastereomeric transition state.

References

• Solvent effect on enantioselectivity. | Download Scientific Diagram - ResearchGate. Available at: [Link]

• Solvent Effects on Reaction Rates | SN1 vs SN2, Polar Protic & Aprotic Solvents - YouTube. Available at: [Link]

• Effects of Temperature on Enantiomerization Energy and Distribution of Isomers in the Chiral Cu 13 Cluster - MDPI. Available at: [Link]

• Asymmetric Catalysis in Chiral Solvents: Chirality Transfer with Amplification of Homochirality through a Helical Macromolecular Scaffold | ACS Central Science - ACS Publications. Available at: [Link]

• Solvent-Induced Enantioselectivity - ChemistryViews. Available at: [Link]

• Exploring the Temperature Effect on Enantioselectivity of a Baeyer‐Villiger Biooxidation by the 2,5‐DKCMO Module: The SLM Approach - PubMed Central. Available at: [Link]

• Effect of solvent polarity on enantioselectivity in Candida antarctica lipase B catalyzed kinetic resolution of primary and secondary alcohols - PubMed. Available at: [Link]

• Effect of temperature on the enantiomeric excess using the constant ν1... - ResearchGate. Available at: [Link]

• Solvent Cage Effect Definition - Intro to Chemistry Key Term | Fiveable. Available at: [Link]

• Polar Protic? Polar Aprotic? Nonpolar? All About Solvents - Master Organic Chemistry. Available at: [Link]

• Unveiling the abnormal effect of temperature on enantioselectivity in the palladium-mediated decabonylative alkylation of MBH acetate - Organic Chemistry Frontiers (RSC Publishing). Available at: [Link]

• Application of Biobased Solvents in Asymmetric Catalysis - MDPI. Available at: [Link]

• Enantioselective synthesis - Wikipedia. Available at: [Link]

• A Green Chemistry Approach to Asymmetric Catalysis: Solvent-Free and Highly Concentrated Reactions - PubMed Central. Available at: [Link]

• Insights into temperature controlled enantioselectivity in asymmetric catalysis - RSC Blogs. Available at: [Link]

• Small-Molecule H-Bond Donors in Asymmetric Catalysis | Chemical Reviews. Available at: [Link]

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• Dynamics-based transition states reveal solvent cage effect and SN2 transition state motion in Lewis acid catalyzed stereoselective tertiary alcohol nucleophilic substitution reactions - Chemical Science (RSC Publishing). Available at: [Link]

• Thermodynamic and kinetic reaction control - Wikipedia. Available at: [Link]

• Screening for Generality in Asymmetric Catalysis - PMC - NIH. Available at: [Link]

• Relationship between Solvent Polarity and Reaction Rate in Organic Synthesis. Available at: [Link]

• 14.3: Kinetic vs. Thermodynamic Control of Reactions - Chemistry LibreTexts. Available at: [Link]

• Comparison of Solvent Bulk Viscosity and Microviscosity in Predicting the Recombination Efficiencies of Radical Cage Pairs | Journal of the American Chemical Society. Available at: [Link]

• Generality-driven optimization of enantio- and regioselective catalysis by high-throughput experimentation and machine learning - ChemRxiv. Available at: [Link]

• Arrhenius equation - Wikipedia. Available at: [Link]

• Asymmetric Hydrogenation Methods for the Synthesis of Chiral Molecules. Available at: [Link]

• Asymmetric reactions_synthesis. Available at: [Link]

• Influence of Temperature on the Enantioselectivity of Koga Tetraamines on Amylose Chiral Stationary Phases - PMC - PubMed Central. Available at: [Link]

• Thermodynamic and Kinetic Products - Master Organic Chemistry. Available at: [Link]

• Influence of Cage Effects in Directing the Outcome of C–X Bond Forming Reactions - PMC. Available at: [Link]

• Asymmetric hydrogenation - Wikipedia. Available at: [Link]

• Enantioselective Tandem Michael Addition and Cyclization Reaction Enabled by Dual Organo/Copper Catalysis: Access to Functionalized 4H-Pyrans | Organic Letters - ACS Publications. Available at: [Link]

• Arrhenius equation | Definition & Facts - Britannica. Available at: [Link]

• Optical Purity and Enantiomeric Excess - Master Organic Chemistry. Available at: [Link]

• Lewis Acid Enhancement by Hydrogen-Bond Donors for Asymmetric Catalysis - PMC - NIH. Available at: [Link]

• rate constants and the arrhenius equation - Chemguide. Available at: [Link]

• asymmetric-hydrogenation-2015.pdf. Available at: [Link]

• Asymmetric Catalysis (Enantioselective Catalysis) | Guide to Optimization - Mettler Toledo. Available at: [Link]

• 14.2.4 - Kinetic vs Thermodynamic Control of the Reaction - YouTube. Available at: [Link]

• Kinetic Control Versus Thermodynamic Control Of A Reaction - Rate Processes In Chemical Reactions Kinetics And Equilibrium - MCAT Content - Jack Westin. Available at: [Link]

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Technical Support Center: Chiral Auxiliaries in Asymmetric Synthesis

Welcome to the Technical Support Center for Chiral Auxiliaries. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during asymmetric synthesis. Here, we provide troubleshooting advice and detailed answers to frequently asked questions, grounding our recommendations in established chemical principles to ensure the success of your stereoselective transformations.

Frequently Asked Questions (FAQs)

Q1: What is a chiral auxiliary and why is it used?

A chiral auxiliary is an enantiomerically pure chemical compound that is temporarily attached to a substrate to control the stereochemical outcome of a reaction.[1][2] It acts as a "chiral director," creating a chiral environment that influences the formation of a new stereocenter, favoring one diastereomer over the other.[3] After the reaction, the auxiliary is removed and can often be recovered for reuse.[1][2] This strategy is fundamental in fields like pharmaceutical development, where producing a single-enantiomer drug is often critical for safety and efficacy.[4][5]

Q2: What are some common types of chiral auxiliaries?

Several classes of chiral auxiliaries are widely used in organic synthesis, each with specific applications:

• Evans Oxazolidinones: Highly effective for stereoselective aldol reactions, alkylations, and Diels-Alder reactions due to their high degree of stereocontrol.[1][2]

• Oppolzer's Camphorsultams: Derived from camphor, these are used in Michael additions, Claisen rearrangements, and cycloadditions.[1]

• Pseudoephedrine Amides: Used to direct the stereoselective alkylation of enolates.[1][2]

• (S)-Prolinol Auxiliaries: Derived from the natural amino acid (S)-proline, these are versatile for alkylations, aldol reactions, and conjugate additions.[6]

Q3: How do I select the right chiral auxiliary for my experiment?

The choice of a chiral auxiliary is dictated by several factors, including the specific reaction, the nature of the substrate, and the desired stereochemical outcome.[1] It is essential to review the scientific literature for precedents involving similar transformations. The auxiliary's structure will determine the conformation of the reaction's transition state, which in turn governs the diastereoselectivity.[1]

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments.

Issue 1: Poor Diastereoselectivity (Low d.r.)

Q: My reaction is yielding a nearly 1:1 mixture of diastereomers. What are the common causes, and how can I improve the diastereoselectivity?

A: Low diastereoselectivity is a common hurdle but can often be overcome by optimizing reaction conditions. The goal is to maximize the energy difference between the transition states that lead to the different diastereomers.[1]

Potential Causes & Solutions:

• Incorrect Enolate Geometry: The geometry of the enolate (E or Z) is crucial. For auxiliaries like Evans oxazolidinones, the formation of a Z-enolate is typically necessary for high diastereoselectivity.[1][7]

  • Troubleshooting: The choice of base and Lewis acid can influence enolate geometry. For Evans auxiliaries, using dibutylboron triflate (Bu₂BOTf) with a tertiary amine base like diisopropylethylamine (iPr₂NEt) is known to selectively produce the Z-enolate through a six-membered chair-type transition state.[7][8]

• Suboptimal Reaction Temperature: Asymmetric reactions are often highly sensitive to temperature.[1]

  • Troubleshooting: Lowering the reaction temperature generally increases selectivity by making the small energy differences between diastereomeric transition states more significant. Experiment with a range of temperatures (e.g., -78 °C, -40 °C, 0 °C) to find the optimal balance between reaction rate and selectivity.

• Inappropriate Lewis Acid or Solvent: The choice of Lewis acid and solvent can significantly affect the conformation of the transition state and, consequently, the diastereomeric ratio.[1]

  • Troubleshooting: Screen different Lewis acids (e.g., TiCl₄, Sn(OTf)₂, MgBr₂·OEt₂) and solvents of varying polarity and coordinating ability (e.g., THF, CH₂Cl₂, toluene). A more coordinating solvent or a different Lewis acid can alter the chelation of the transition state, potentially favoring one diastereomer.[9]

Workflow for Troubleshooting Poor Diastereoselectivity

Caption: Troubleshooting workflow for low diastereoselectivity.

Issue 2: Difficult or Incomplete Auxiliary Removal

Q: I am struggling to cleave the chiral auxiliary from my product, or the cleavage reaction is giving low yields. What should I do?

A: The removal of the chiral auxiliary is a critical final step that must be tailored to the stability of your product.[1] Steric hindrance from a bulky auxiliary or product can make this step challenging.[10]

Potential Causes & Solutions:

• Steric Hindrance: The most common reason for incomplete cleavage is steric hindrance, which prevents the nucleophile from efficiently accessing the carbonyl carbon of the amide.[10]

  • Troubleshooting:

    • Increase Temperature: Refluxing the reaction can provide the necessary activation energy.[10]

    • Change Solvent: Using a co-solvent like DMSO can improve solubility and reaction rates.[10]

    • Use a Stronger Nucleophile: For hydrolytic cleavage of hindered esters or amides, lithium hydroperoxide (LiOOH), generated in situ from LiOH and H₂O₂, is a more potent nucleophile than LiOH alone and can be effective under milder conditions.[10][11]

• Undesired Side Reactions: The chosen cleavage method may be incompatible with other functional groups in the molecule or may cause side reactions like epimerization.

  • Troubleshooting:

    • Epimerization: Basic conditions can cause epimerization at the α-carbon if the proton is acidic. Using milder conditions, such as LiOOH at 0 °C, can prevent this.[1][10]

    • Reduction of Other Groups: Powerful reducing agents like lithium aluminum hydride (LiAlH₄) used for reductive cleavage can also reduce other functional groups (e.g., esters, ketones).[1] Consider a milder reducing agent like lithium borohydride (LiBH₄) or carefully control the reaction temperature.[1]

    • Ring Opening of Oxazolidinone: When using LiOH for hydrolysis of Evans auxiliaries, undesired cleavage of the endocyclic carbamate can occur.[4][11][12] Using LiOOH selectively cleaves the exocyclic amide bond.[4][11][13]

Table 1: Comparison of Common Cleavage Methods for Evans Oxazolidinones [1]

Desired Product	Reagents	Typical Conditions	Potential Pitfalls
Carboxylic Acid	LiOH, H₂O₂	THF/H₂O, 0 °C	Exothermic, O₂ evolution (safety risk), potential for epimerization.[1][12]
Primary Alcohol	LiAlH₄ or LiBH₄	THF or Et₂O, 0 °C to reflux	Reduces other carbonyls and esters.[1]
Aldehyde	LiAlH(OtBu)₃	THF, -78 °C	Over-reduction to the alcohol.[1]
Ester	RONa or ROH, Lewis Acid	Varies	Transesterification may be slow for hindered substrates.
Amide	R₂N-AlMe₂	THF, 0 °C to rt	May require elevated temperatures for less reactive amines.[1]

Issue 3: Unexpected Side Reactions

Q: During the cleavage of my Evans auxiliary with LiOH/H₂O₂, I observed gas evolution. Is this normal and is it a safety concern?

A: Yes, this is a known phenomenon that presents a significant safety risk, especially on a larger scale.

Causality & Mitigation:

• Mechanism of Gas Evolution: The reaction between LiOH and H₂O₂ generates lithium hydroperoxide (LiOOH), the active nucleophile.[12] After this nucleophile attacks the acyl oxazolidinone, the initially formed peracid intermediate is not stable under the basic reaction conditions. It is rapidly reduced by the excess hydrogen peroxide present, leading to the release of a stoichiometric amount of oxygen gas (O₂).[12]

• Safety Hazard: The evolution of oxygen in the presence of flammable organic solvents (like THF) can create a hazardous, oxygen-rich atmosphere inside the reaction vessel, increasing the risk of fire or explosion.[12]

• Protocol for Mitigation:

  • Ensure Proper Inerting: Always conduct the reaction under an inert atmosphere (e.g., Nitrogen or Argon) with adequate venting to prevent pressure buildup.

  • Controlled Reagent Addition: Add the hydrogen peroxide solution dropwise to the cooled (0 °C) reaction mixture to control the rate of the exothermic reaction and oxygen generation.[1]

  • Monitor Headspace Oxygen: On larger scales, monitoring the oxygen concentration in the reactor headspace is a critical safety measure.

  • Alternative Quench: Instead of a standard aqueous sulfite quench, which can also be exothermic, consider alternative workup procedures designed to safely handle residual peroxides.

Mechanism of Auxiliary Cleavage and O₂ Generation

Caption: LiOOH cleavage of Evans auxiliary and O₂ generation.

References

• Common pitfalls in the use of chiral auxiliaries - Benchchem.
• A Comparative Guide to Chiral Auxiliaries in Asymmetric Synthesis: N-Boc-N-methyl-D-Valinol in Focus - Benchchem.
• Common pitfalls in the use of (S)-prolinol chiral auxiliaries - Benchchem.
• Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Ex - Chemistry - Williams College.
• Asymmetric Synthesis - University of York.
• Troubleshooting the removal of the (+)-Neomenthol chiral auxiliary - Benchchem.
• The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn - UQ eSpace - The University of Queensland.
• Technical Support Center: Diastereoselective Reactions Using Chiral Amino Alcohol Auxiliaries - Benchchem.
• Chiral auxiliary - Wikipedia.
• Chiral Auxiliaries and Optical Resolving Agents - TCI Chemicals.
• What Are Chiral Auxiliaries? - Chemistry For Everyone - YouTube.
• Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2 - ACS Public
• Evans Auxiliaries and a Friend for Aldol Reactions - YouTube.
• Chiral Auxiliary Controlled Reactions - No Added Chemicals.
• The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn - ConnectSci.
• Evans Aldol Reaction | Chem-St

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Technical Support Center: Stability and Degradation of Imidazolidinone Organocatalysts

Welcome to the technical support center for imidazolidinone organocatalysts. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for common issues encountered during their experiments. As these catalysts are pivotal in modern asymmetric synthesis, understanding their stability and potential degradation pathways is crucial for achieving reproducible, high-yielding, and enantioselective transformations.

Introduction to Imidazolidinone Organocatalysts

Chiral imidazolidinone organocatalysts, pioneered by Professor David MacMillan, are celebrated for being small, environmentally friendly, and generally bench-stable organic molecules.[1] They are highly effective in promoting a wide range of asymmetric transformations, including Diels-Alder reactions, Michael additions, and Friedel-Crafts alkylations.[1] Their catalytic cycle typically involves the formation of transient iminium or enamine intermediates with the substrate, which lowers the LUMO or raises the HOMO of the substrate, respectively, thereby accelerating the reaction and controlling the stereochemical outcome.[1]

While robust, the performance of these catalysts can be affected by various experimental parameters. This guide will delve into the nuances of their stability and provide a systematic approach to troubleshooting.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you might encounter during your experiments, their probable causes, and actionable solutions based on mechanistic principles.

Problem 1: Low or No Reaction Conversion

You've set up your reaction, but TLC or GC/LC-MS analysis shows little to no consumption of your starting materials.

Possible Causes & Solutions

Potential Cause	Underlying Rationale	Troubleshooting Steps
Inactive Catalyst	The catalyst may have degraded due to improper storage or handling. Although bench-stable, prolonged exposure to air and moisture can affect some derivatives.	1. Use a fresh batch of catalyst: This is the quickest way to determine if catalyst deactivation is the issue. 2. Ensure proper storage: Store catalysts in a desiccator or under an inert atmosphere, especially if they are not the hydrochloride salt form.
Inefficient Iminium/Enamine Formation	The equilibrium between the catalyst and the substrate to form the active iminium/enamine intermediate may not be favorable under your current conditions. This is often influenced by the acid co-catalyst and the presence of water.	1. Optimize the acid co-catalyst: The nature and strength of the acid co-catalyst are critical. For many reactions, a Brønsted acid is required to facilitate the formation of the iminium ion. The rate of product formation often increases with the acidity of the co-catalyst.[2] 2. Adjust water content: A small amount of water can be beneficial, or even necessary, for some imidazolidinone-catalyzed reactions as it can facilitate proton transfer.[2] However, excessive water can lead to hydrolysis of the iminium intermediate. Experiment with anhydrous conditions or the addition of a controlled amount of water.
Insufficient Catalyst Loading	The catalyst loading may be too low to achieve a reasonable reaction rate.	1. Increase catalyst loading: While aiming for low catalyst loadings is ideal, for unreactive substrates or initial optimizations, increasing the loading to 10-20 mol% can be beneficial.
Low Reaction Temperature	The reaction may have a significant activation energy barrier that is not being overcome at the current temperature.	1. Increase the reaction temperature: A modest increase in temperature can sometimes be necessary. However, be aware that this may negatively impact enantioselectivity.[3]
Catalyst Poisoning	Impurities in your substrates or solvent can act as catalyst poisons, binding to the catalyst and preventing it from entering the catalytic cycle.	1. Purify substrates and solvents: Ensure all reagents are of high purity. Basic impurities can neutralize the acid co-catalyst, while other functional groups might irreversibly bind to the catalyst. Common catalyst poisons for other systems include sulfur compounds and strong coordinating species.[4] While specific data for imidazolidinones is scarce, it's a good practice to use pure materials.

Experimental Workflow for Troubleshooting Low Conversion

Caption: Troubleshooting workflow for low reaction conversion.

Problem 2: Low Enantioselectivity (ee)

The reaction proceeds to completion, but the desired enantiomer is formed in low excess.

Possible Causes & Solutions

Potential Cause	Underlying Rationale	Troubleshooting Steps
Incorrect Catalyst Choice	The steric and electronic properties of the catalyst are crucial for effective stereocontrol. A catalyst that is well-suited for one transformation may not be optimal for another.	1. Screen different imidazolidinone catalysts: MacMillan and others have developed first and second-generation catalysts with different substitution patterns (e.g., varying the bulk of the substituent at the C5 position).[5] The second-generation catalysts often provide improved enantioselectivities.[5]
High Reaction Temperature	Higher temperatures can provide enough thermal energy to overcome the activation energy difference between the two diastereomeric transition states, leading to a loss of enantioselectivity.	1. Lower the reaction temperature: Running the reaction at 0 °C, -20 °C, or even lower can significantly enhance enantioselectivity.[3] Be aware that this will likely decrease the reaction rate.
Sub-optimal Acid Co-catalyst	The acid co-catalyst can influence the geometry and rigidity of the transition state. An inappropriate acid can lead to a less organized transition state and lower ee.	1. Screen a panel of acid co-catalysts: The acidity (pKa) of the co-catalyst can impact enantioselectivity. Experiment with a range of acids, such as TFA, HClO4, and various sulfonic acids.[2]
Solvent Effects	The solvent can influence the stability of the diastereomeric transition states and the conformation of the catalyst-substrate complex.	1. Screen different solvents: Vary the polarity and coordinating ability of the solvent. Solvents like CH3CN, THF, and CH2Cl2 are commonly used. In some cases, solvent mixtures can also be beneficial.
Background (Uncatalyzed) Reaction	A non-selective background reaction may be competing with the catalyzed pathway, leading to a racemic product and thus lowering the overall ee.	1. Lower the reaction temperature: This will disfavor the higher-energy uncatalyzed pathway more than the catalyzed one. 2. Increase catalyst loading: A higher concentration of the catalyst can increase the rate of the desired catalyzed reaction relative to the background reaction.

Logical Relationship for Optimizing Enantioselectivity

Caption: Key factors influencing enantioselectivity.

Frequently Asked Questions (FAQs)

Q1: How should I store my imidazolidinone catalyst?

A1: Most imidazolidinone catalysts, especially their hydrochloride salts, are bench-stable for extended periods. However, for optimal longevity and to ensure reproducibility, it is best practice to store them in a cool, dry place, preferably in a desiccator. For catalysts that are free bases, storage under an inert atmosphere (nitrogen or argon) is recommended to prevent potential oxidation or reaction with atmospheric moisture and carbon dioxide.

Q2: My reaction is producing a significant amount of an aldol side-product. How can I suppress this?

A2: Aldol condensation can be a competing pathway in reactions involving enolizable aldehydes, particularly in Michael additions. This is often observed when using strong acid co-catalysts like HCl. The use of weaker, hydrogen-bond-donating co-catalysts, such as catechols, has been shown to suppress aldol condensation while still activating the enone for the Michael addition.[6]

Q3: Can I recycle my imidazolidinone catalyst?

A3: While technically possible, the recovery of these catalysts from the reaction mixture can be challenging due to their solubility in common organic solvents. Immobilization of the catalyst on a solid support is a more practical approach for catalyst recycling. Several studies have explored the use of polymer- or silica-supported imidazolidinone catalysts for this purpose.

Q4: What are the potential degradation pathways for imidazolidinone catalysts?

A4: While specific degradation studies are not abundant in the literature due to their general stability, potential degradation pathways under harsh conditions can be hypothesized:

• Hydrolysis: The amide bond within the imidazolidinone ring could be susceptible to hydrolysis under strongly acidic or basic conditions, especially at elevated temperatures. This would break open the ring and destroy the catalyst's chiral scaffold.

• Oxidation: While generally stable to air, the amine functionality could be susceptible to oxidation by strong oxidizing agents present in the reaction mixture.

• Thermal Degradation: At very high temperatures, organic molecules, including the catalyst, can undergo thermal decomposition.[7][8][9][10][11] It is always advisable to determine the thermal stability of the catalyst if high reaction temperatures are required.

Q5: What analytical techniques can I use to check the purity and stability of my catalyst?

A5: Standard analytical techniques for organic compounds are applicable:

• NMR Spectroscopy (¹H, ¹³C): To confirm the structure and purity of the catalyst.

• Mass Spectrometry (MS): To confirm the molecular weight.

• Chiral HPLC or GC: To determine the enantiomeric purity of the catalyst.

• Melting Point: A sharp melting point is a good indicator of purity.

To monitor for degradation, you can use techniques like LC-MS to look for the appearance of new peaks corresponding to potential degradation products over time or under stress conditions (e.g., heating a solution of the catalyst).

References

• Macmillan Imidazolidinone Organocatalysts. J&K Scientific LLC. (2021-10-12). Available from: [Link]

• Imidazolidine-4-thiones as Prebiotic Organocatalysts: Molecular Evolution on the Early Earth. Elektronische Hochschulschriften der LMU München. (2021-07-20). Available from: [Link]

• Investigating Imidazolidinone Catalysts: Enantioselective Organocatalytic Diels–Alder Reactions, Conjugate. CORE. Available from: [Link]

• Recent Advances in the Catalytic Synthesis of Imidazolidin-2-ones and Benzimidazolidin-2-ones. MDPI. Available from: [Link]

• ASYMMETRIC SYNTHESIS ENABLED BY METAL-FREE CATALYSIS. Macmillan Group. Available from: [Link]

• Enantioselective Organocatalytic Intramolecular Diels−Alder Reactions. The Asymmetric Synthesis of Solanapyrone D. Journal of the American Chemical Society. (2005-07-01). Available from: [Link]

• Catalyst poisoning. Wikipedia. Available from: [Link]

• Thermal Degradation Mechanism of Triangular Ag@SiO2 Nanoparticles. PubMed. (2016-06-14). Available from: [Link]

• Catalytic Enantioselective Diels Alder Reaction: Application in the Synthesis of Antiviral Agents. MDPI. (2022-01-25). Available from: [Link]

• Computational Analysis of the Stereochemical Outcome in the Imidazolidinone-Catalyzed Enantioselective (4 + 3)-Cycloaddition Reaction. The Journal of Organic Chemistry. (2014-12-19). Available from: [Link]

• Enantioselective Diels–Alder reactions catalyzed by hydrogen bonding. PNAS. Available from: [Link]

• Enantioselective Organo-Cascade Catalysis. Journal of the American Chemical Society. (2005-07-27). Available from: [Link]

• The Thermal Degradation of Waterborne Polyurethanes with Catalysts of Different Selectivity. (2025-08-06). Available from: [Link]

• An Insight into the Thermal Degradation Pathway of γ-Oryzanol and the Effect on the Oxidative Stability of Oil. PubMed. (2024-03-20). Available from: [Link]

• Michael Addition Reaction Catalyzed by Imidazolium Chloride to Protect Amino Groups and Construct Medium Ring Heterocycles. NIH. Available from: [Link]

• The first general enantioselective catalytic Diels-Alder reaction with simple alpha,beta-unsaturated ketones. ResearchGate. (2025-08-06). Available from: [Link]

• Thermal Degradation of Small Molecules: A Global Metabolomic Investigation. (2025-08-06). Available from: [Link]

• Enantioselective Organocatalytic Michael Additions of Aldehydes to Enones with Imidazolidinones: Cocatalyst Effects and Evidence for an Enamine Intermediate. (2005-07-27). Available from: [Link]

• Thermal Degradation of Small Molecules: A Global Metabolomic Investigation. PMC. Available from: [Link]

• Evaluation of Aminoimidate Catalysts for a Michael Reaction University of York Chemistry November 2021. Available from: [Link]

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• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. pnas.org [pnas.org]
• 4. Catalyst poisoning - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chigroup.site [chigroup.site]
• 7. Thermal degradation mechanism of triangular Ag@SiO2 nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. An Insight into the Thermal Degradation Pathway of γ-Oryzanol and the Effect on the Oxidative Stability of Oil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Thermal Degradation of Small Molecules: A Global Metabolomic Investigation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Managing Epimerization During Chiral Auxiliary Cleavage

Welcome to the Technical Support Center for Chiral Auxiliary Applications. This guide is designed for researchers, scientists, and drug development professionals to navigate the critical step of chiral auxiliary cleavage while preserving stereochemical integrity. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address the common challenge of epimerization. Our focus is on not just what to do, but why certain strategies are effective, grounding our advice in mechanistic principles and field-proven protocols.

Frequently Asked Questions (FAQs)

Q1: What is epimerization and why is it a major concern during chiral auxiliary cleavage?

A1: Epimerization is the change in the configuration of only one of several stereogenic centers in a molecule. In the context of chiral auxiliary cleavage, it most often refers to the undesired inversion of the newly created stereocenter, which is typically at the α-position to a carbonyl group. This loss of stereochemical purity is a significant problem as it leads to a mixture of diastereomers, reducing the yield of the desired enantiomerically pure product and necessitating difficult purification steps. In pharmaceutical development, controlling stereochemistry is critical as different enantiomers can have vastly different biological activities.

Q2: What is the primary mechanism that leads to epimerization during cleavage?

A2: The most common pathway for epimerization at the α-carbon of a carbonyl compound is through the formation of a planar enol or enolate intermediate. Under basic conditions, a proton at the stereogenic α-carbon can be abstracted. The resulting planar enolate can then be protonated from either face, leading to racemization or epimerization.[1] Similarly, acidic conditions can catalyze enolization, which also proceeds through a planar intermediate, creating an opportunity for loss of stereochemical information.[2]

Troubleshooting Guide: Epimerization During Cleavage

This section provides detailed guidance for troubleshooting epimerization issues with common chiral auxiliaries.

Issue 1: Epimerization observed during cleavage of Evans Oxazolidinone Auxiliaries

Evans oxazolidinones are widely used chiral auxiliaries, and their cleavage, particularly to obtain the carboxylic acid, can be prone to epimerization if not performed under optimal conditions.[3][4]

The standard method for cleaving N-acyl oxazolidinones to carboxylic acids involves basic hydrolysis with lithium hydroxide (LiOH) and hydrogen peroxide (H₂O₂). While effective, strong bases like LiOH can promote enolate formation and subsequent epimerization, especially with prolonged reaction times or elevated temperatures.

Recommended Solutions:

• Optimize Reaction Temperature and Time: Conduct the cleavage at low temperatures (e.g., 0 °C to room temperature) and monitor the reaction closely by TLC or LC-MS to avoid unnecessarily long reaction times.

• Use Milder Bases: If epimerization is persistent, consider alternative, milder bases. However, be aware that weaker bases may lead to incomplete cleavage.

• Alternative Cleavage Methods: If basic hydrolysis consistently leads to epimerization, consider converting the N-acyl oxazolidinone to a different functional group under non-basic conditions, followed by conversion to the carboxylic acid. For example, reductive cleavage to the alcohol followed by oxidation.

Substrates with electron-withdrawing groups at or near the α-position will have a more acidic α-proton, making them more susceptible to epimerization under basic conditions.

Recommended Solutions:

• Reductive Cleavage: For sensitive substrates, reductive cleavage to the corresponding alcohol is often a safer alternative to avoid epimerization. Common reducing agents include lithium borohydride (LiBH₄) and lithium aluminum hydride (LiAlH₄).[5] The resulting alcohol can then be oxidized to the carboxylic acid in a separate step if required.

• Transesterification: Conversion to an ester using an alkoxide, such as sodium methoxide in methanol, can also be a mild alternative. The resulting ester can then be hydrolyzed to the carboxylic acid under carefully controlled conditions.

Issue 2: Epimerization during cleavage of Pseudoephedrine Amides

Pseudoephedrine amides, developed by Myers, are valuable for the asymmetric alkylation of enolates.[6][7] Cleavage to the corresponding carboxylic acids, alcohols, or ketones requires careful selection of reagents to prevent epimerization.[8][9]

Cleavage of the robust amide bond in pseudoephedrine derivatives often requires forcing conditions, which can lead to epimerization.

Recommended Solutions:

• For Carboxylic Acids:

  • Acidic Hydrolysis: Heating with aqueous sulfuric acid (e.g., 9 N H₂SO₄ in dioxane) is effective and generally proceeds with little to no epimerization.[8]

  • Basic Hydrolysis: Tetrabutylammonium hydroxide in a mixture of tert-butyl alcohol and water at elevated temperatures can also be used and has been shown to minimize epimerization.[8]

• For Alcohols: Reductive cleavage with reagents like lithium amidotrihydroborate (LAB) provides the corresponding primary alcohols in high yield and with excellent preservation of stereochemical integrity.[8]

• For Ketones: Addition of organolithium or Grignard reagents to the pseudoephedrine amide at low temperatures affords ketones with minimal risk of epimerization.[8]

Issue 3: Epimerization during cleavage of Oppolzer's Camphorsultam Auxiliaries

Oppolzer's camphorsultam is a versatile chiral auxiliary used in a variety of asymmetric transformations.[10] Cleavage of N-acyl sultams also requires conditions that do not compromise the stereocenter.

Standard hydrolysis methods can be sluggish for the sterically hindered N-acyl sultams, tempting the use of harsh conditions that promote epimerization.

Recommended Solutions:

• Saponification: Hydrolysis with lithium hydroxide in a mixture of THF and water is a common method. To minimize epimerization, it is crucial to maintain a low temperature and monitor the reaction progress.

• Reductive Cleavage: Similar to other auxiliaries, reductive cleavage using LiBH₄ or LiAlH₄ is an excellent method to obtain the corresponding alcohol without epimerization.

• Transesterification: For conversion to esters, treatment with sodium methoxide in methanol or titanium(IV) isopropoxide in an alcohol can be effective.

Quantitative Data Summary

The following table provides a comparative overview of common cleavage methods for different chiral auxiliaries and their general effectiveness in preventing epimerization.

Chiral Auxiliary	Desired Product	Cleavage Reagents	Typical Conditions	Epimerization Risk	Reference(s)
Evans Oxazolidinone	Carboxylic Acid	LiOH, H₂O₂	THF/H₂O, 0 °C to RT	Low to Moderate	[11]
Alcohol	LiBH₄ or LiAlH₄	THF, 0 °C to reflux	Very Low	[5][12]
Aldehyde	DIBAL-H	Toluene or CH₂Cl₂, -78 °C	Low
Ester	NaOMe/MeOH	MeOH, 0 °C to RT	Low	[13]
Pseudoephedrine Amide	Carboxylic Acid	9 N H₂SO₄ (aq)	Dioxane, 115 °C	Very Low	[8]
Carboxylic Acid	TBAH	t-BuOH/H₂O, 95 °C	Very Low	[8]
Alcohol	Li(NH₂)BH₃ (LAB)	THF	Very Low	[8]
Ketone	R-Li or R-MgBr	THF, -78 °C to 0 °C	Very Low	[8]
Oppolzer's Camphorsultam	Carboxylic Acid	LiOH/H₂O	THF/H₂O	Low to Moderate
Alcohol	LiAlH₄	THF, 0 °C	Very Low
Ester	Ti(OⁱPr)₄/ROH	Reflux	Low

Experimental Protocols

Protocol 1: Epimerization-Minimizing Cleavage of an N-Acyl Evans Oxazolidinone to a Carboxylic Acid

This protocol uses controlled conditions to minimize the risk of epimerization during the hydrolytic cleavage of an N-acyl Evans oxazolidinone.

• Dissolution: Dissolve the N-acyl oxazolidinone (1.0 equiv) in a 3:1 mixture of tetrahydrofuran (THF) and water.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Add 30% aqueous hydrogen peroxide (4.0 equiv) dropwise, followed by the dropwise addition of an aqueous solution of lithium hydroxide (2.0 equiv).

• Reaction: Stir the reaction mixture at 0 °C and monitor its progress by TLC.

• Quenching: Once the starting material is consumed, quench the reaction by adding an aqueous solution of sodium sulfite (Na₂SO₃) to reduce the excess peroxide.

• Work-up: Acidify the mixture with aqueous HCl and extract the product with an organic solvent (e.g., ethyl acetate). The chiral auxiliary can often be recovered from the aqueous layer.

Protocol 2: Reductive Cleavage of an N-Acyl Oppolzer's Sultam to a Chiral Alcohol

This protocol is ideal for substrates that are sensitive to epimerization under hydrolytic conditions.

• Dissolution: Dissolve the N-acyl camphorsultam (1.0 equiv) in anhydrous THF under an inert atmosphere (e.g., nitrogen or argon).

• Cooling: Cool the solution to 0 °C.

• Reducing Agent Addition: Add lithium aluminum hydride (LiAlH₄) (2.0-3.0 equiv) portion-wise, controlling the addition rate to maintain the temperature.

• Reaction: Stir the reaction at 0 °C to room temperature until completion, as monitored by TLC.

• Quenching: Carefully quench the reaction at 0 °C by the sequential addition of water, 15% aqueous NaOH, and then water again (Fieser work-up).

• Work-up: Filter the resulting solids and wash with THF. Concentrate the filtrate to obtain the crude product, which can be purified by column chromatography.

Visualization of Key Concepts

Caption: Decision workflow for selecting a cleavage method to minimize epimerization.

References

• BenchChem Technical Support Team. (2025). Technical Support Center: Removal of L-Alaninol as a Chiral Auxiliary. BenchChem.

• Wikipedia Contributors. (2023, November 28). Chiral auxiliary. Wikipedia. [Link]

• Yusof, N. S. M., et al. (2022). Epimerisation in Peptide Synthesis. Pharmaceuticals, 15(9), 1069. [Link]

• Singh, U. P., & Singh, R. K. (2023). Asymmetric Synthesis of US-FDA Approved Drugs over Five Years (2016–2020): A Recapitulation of Chirality. Pharmaceuticals, 16(2), 339. [Link]

• de Sousa, J. D. F., & Pilli, R. A. (2019). Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review. Chirality, 31(10), 776-812. [Link]

• Chen, L.-Y., & Huang, P.-Q. (2023). Evans' Chiral Auxiliary-Based Asymmetric Synthetic Methodology and Its Modern Extensions. European Journal of Organic Chemistry.
• Williams College Department of Chemistry. (n.d.).

• Myers, A. G., et al. (2002). Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis. Organic Letters, 4(19), 3243-3246. [Link]

• Myers, A. G., et al. (1997). Pseudoephedrine as a Practical Chiral Auxiliary for the Synthesis of Highly Enantiomerically Enriched Carboxylic Acids, Alcohols, Aldehydes, and Ketones. Journal of the American Chemical Society, 119(37), 8488-8489.

• Reddy, G. V., et al. (2006). Oppolzer sultam directed aldol as a key step for the stereoselective syntheses of antitumor antibiotic belactosin C and its synthetic congeners. The Journal of Organic Chemistry, 71(1), 337-340. [Link]

• Lory, C. (2011). Probing the mechanism of diastereoselectivity of pseudoephedrine amide enolate alkylations.
• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis.

• Palomo, C., et al. (1999). Highly Enantioselective Aldol Reaction: Development of a New Chiral Auxiliary from cis-1-Amino-2-hydroxyindan. Organic Letters, 1(7), 1021-1023. [Link]

• Myers, A. G., & McKinstry, L. (2003). Transformation of Pseudoephedrine Amides into Highly Enantiomerically Enriched Aldehydes, Alcohols, and Ketones. Organic Syntheses, 77, 29.

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• 2. peptide.com [peptide.com]
• 3. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Thesis | Probing the mechanism of diastereoselectivity of pseudoephedrine amide enolate alkylations | ID: 5m60qs02z | STAX [stax.strath.ac.uk]
• 8. Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Oppolzer sultam directed aldol as a key step for the stereoselective syntheses of antitumor antibiotic belactosin C and its synthetic congeners - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. chemistry.williams.edu [chemistry.williams.edu]
• 12. researchgate.net [researchgate.net]
• 13. Highly Enantioselective Aldol Reaction: Development of a New Chiral Auxiliary from cis-1-Amino-2-hydroxyindan - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Impact of Incorrect Enolate Geometry on Stereoselectivity

Welcome to the technical support center for stereoselective reactions. This resource is designed for researchers, scientists, and drug development professionals who are navigating the complexities of stereocontrolled synthesis. Unpredictable stereochemical outcomes can often be traced back to a fundamental factor: the geometry of the enolate intermediate. This guide provides in-depth troubleshooting advice, mechanistic explanations, and validated protocols to help you diagnose and resolve issues related to enolate geometry and achieve your desired stereochemical outcomes.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions our team receives regarding enolate geometry and its impact on reaction stereoselectivity.

Q1: What is enolate geometry and why is it so critical for stereoselectivity?

A: Enolate geometry refers to the configuration—(E) or (Z)—of the double bond in the enolate intermediate.[1] This geometry is a primary determinant of the diastereomeric outcome of many carbon-carbon bond-forming reactions, most notably the aldol reaction.[1][2] The relationship is explained by the Zimmerman-Traxler model, which postulates that the reaction proceeds through a six-membered, chair-like transition state.[2][3] In this model, the geometry of the enolate directly dictates the relative orientation of substituents in the transition state, which in turn determines the syn or anti stereochemistry of the product.[2][4]

• (Z) -enolates generally lead to syn -aldol products.[2][4][5][6]

• (E) -enolates generally lead to anti -aldol products.[2][4][7]

Therefore, controlling the enolate geometry is the most critical factor for achieving high diastereoselectivity.[2]

Q2: I'm getting a mixture of syn and anti products. What's the most likely cause?

A: A mixture of diastereomers almost always indicates a lack of control over enolate geometry, meaning you are likely forming a mixture of (E)- and (Z)-enolates. Several factors can contribute to this:

• Non-optimal base or solvent: The choice of base and solvent system is crucial for selective deprotonation.[1][8]

• Temperature fluctuations: Enolate formation is often temperature-sensitive. Poor temperature control can lead to inconsistent enolate ratios.[1][9]

• Equilibrating conditions: If the deprotonation is reversible, the initially formed kinetic enolate can equilibrate to the more stable thermodynamic enolate, resulting in a mixture.

Q3: How do I selectively form the (Z)-enolate to get the syn-product?

A: Selective formation of the (Z)-enolate is key for synthesizing syn-aldol adducts. This is reliably achieved in several ways:

• Boron Enolates (Evans Aldol Reaction): The Evans aldol reaction is a highly reliable method for producing syn-products.[10] It utilizes a chiral oxazolidinone auxiliary and a boron source like dibutylboron triflate (Bu₂BOTf) with a tertiary amine base.[10][11] This combination selectively generates the (Z)-enolate, which then reacts via a well-organized Zimmerman-Traxler transition state to give the syn product with excellent stereocontrol.[10][12][13]

• Lithium Enolates with Hindered Bases: Using strong, hindered lithium amide bases like lithium diisopropylamide (LDA) in a non-coordinating solvent such as tetrahydrofuran (THF) at low temperatures (e.g., -78 °C) typically favors the formation of the (Z)-enolate for many ketone substrates.[6]

Q4: My goal is the anti-product. How can I favor the (E)-enolate?

A: Achieving high selectivity for the (E)-enolate can be more challenging but is feasible under specific conditions:

• Ireland-Claisen Rearrangement Conditions: In the context of the Ireland-Claisen rearrangement, using a solvent mixture containing a highly coordinating solvent like hexamethylphosphoramide (HMPA) with LDA can favor the formation of the (E)-silyl ketene acetal from an allyl ester.[8][14] This principle can be applied to other ester enolates as well.

• Substrate Control: The structure of the carbonyl compound itself plays a significant role. Bulky substituents on the carbonyl compound can sterically disfavor the transition state leading to the (Z)-enolate, thereby favoring the (E)-isomer.[1][15]

Q5: What is the difference between kinetic and thermodynamic enolates?

A: This distinction relates to the regioselectivity of deprotonation in unsymmetrical ketones, which can also influence the subsequent stereochemistry.

• Kinetic Enolate: This is the enolate that forms fastest.[16] It is typically generated by removing the most sterically accessible and more acidic proton at the less substituted α-carbon. Conditions that favor the kinetic enolate are irreversible deprotonation using a strong, sterically hindered base (like LDA) at low temperatures (e.g., -78 °C) in an aprotic solvent.

• Thermodynamic Enolate: This is the most stable enolate, which usually has the more substituted double bond.[9] It is formed under conditions that allow for equilibration, such as using a weaker base (where the pKa difference is not large) or higher temperatures, allowing the initially formed kinetic enolate to revert to the starting material and then form the more stable thermodynamic product.

Troubleshooting Guides

This section provides a structured approach to diagnosing and solving common issues encountered during stereoselective reactions involving enolates.

Problem 1: Poor Diastereoselectivity in an Aldol Reaction (Unexpected mixture of syn and anti products)

Symptoms:

• ¹H NMR or other spectroscopic analysis of the crude product shows a mixture of diastereomers where one was expected.

• Product yields are lower than anticipated due to the formation of multiple products.

Possible Causes & Solutions:

Cause A: Incomplete or Non-selective Enolate Formation

• Diagnosis: Are you certain your enolate is forming cleanly as the (E) or (Z) isomer? The conditions for selective formation are highly specific to the substrate, base, metal counterion, and solvent.

• Solution Protocol:

  • Re-evaluate Your Conditions: Cross-reference your protocol with established methods for selective enolate formation. For reliable syn selectivity, consider adopting the Evans aldol protocol using Bu₂BOTf and a tertiary amine base.[10][11]

  • Base Selection: For kinetic control, ensure you are using a strong, non-nucleophilic, hindered base like LDA. For thermodynamic control, a weaker base like an alkoxide may be necessary, but this often leads to mixtures if not carefully controlled.

  • Solvent Effects: The polarity and coordinating ability of the solvent are critical.[1] Non-coordinating solvents like THF favor tight, cyclic transition states essential for high stereoselectivity with lithium enolates.[8] Adding a coordinating solvent like HMPA can disrupt this and favor the (E)-enolate for esters.[8]

  • Strict Temperature Control: Maintain the recommended low temperature (typically -78 °C) throughout the deprotonation and subsequent addition of the electrophile. Use a cryostat or a well-insulated bath.

Cause B: Enolate Equilibration

• Diagnosis: If your deprotonation conditions are reversible, the initially formed kinetic enolate may be equilibrating to the more stable thermodynamic isomer, leading to a mixture of enolate geometries.

• Solution Protocol:

  • Ensure Irreversible Deprotonation: Use a base that is significantly stronger than the resulting enolate. The large pKa difference between a ketone (pKa ~18-20) and the conjugate acid of LDA (diisopropylamine, pKa ~36) ensures the deprotonation is rapid, quantitative, and irreversible.

  • Avoid Excess Base/Protic Sources: Ensure no protic impurities are present and use only a slight excess of the strong base. Any source of protons can facilitate equilibration.

Problem 2: Obtained the Opposite Diastereomer than Expected (e.g., anti instead of syn)

Symptoms:

• The major product isolated has the opposite relative stereochemistry to the one predicted by the Zimmerman-Traxler model for your intended enolate geometry.

Possible Causes & Solutions:

Cause A: Incorrect Assumption of Enolate Geometry

• Diagnosis: The most common reason for obtaining the opposite diastereomer is that you have inadvertently formed the opposite enolate geometry.

• Solution Protocol:

  • Review the Ireland Model: For deprotonation with LDA, the Ireland model provides a rationale for stereoselection. In coordinating solvents like THF, a six-membered cyclic transition state is proposed.[17] Steric interactions within this transition state determine the enolate geometry. A large substituent on the ketone may favor an (E) geometry to avoid 1,3-diaxial-like interactions, contrary to the general preference for (Z).[15]

  • Influence of Additives: Did you use any additives? Highly coordinating additives like HMPA are known to reverse the stereoselectivity of deprotonation for esters, favoring (E)-enolates.[14][18]

  • Metal Counterion: The nature of the metal counterion (e.g., Li⁺, B³⁺, Ti⁴⁺) significantly influences the transition state and thus the enolate geometry.[7] Boron enolates, for instance, are exceptionally reliable for generating (Z)-enolates and subsequent syn-products.[13]

Cause B: Non-Chair-Like Transition State

• Diagnosis: While the chair-like Zimmerman-Traxler model is highly predictive for many systems, some reactions may proceed through an alternative boat-like transition state, which can lead to the opposite stereochemical outcome. This can be a factor in highly complex or sterically hindered systems.

• Solution Protocol:

  • Literature Precedent: Search for literature examples involving similar substrates. It's possible that your specific substrate combination is known to deviate from the standard model.

  • Computational Analysis: For advanced drug development projects, density functional theory (DFT) calculations can be employed to determine the relative energies of the chair and boat transition states to predict the likely reaction pathway.[19]

Experimental Protocols & Data

Protocol 1: General Procedure for Kinetic (Z)-Enolate Formation and Aldol Reaction

This protocol is a general guideline for generating a lithium (Z)-enolate under kinetic control for a subsequent aldol reaction.

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, a thermometer, and a rubber septum.

• Solvent and Reagents: Add anhydrous tetrahydrofuran (THF) to the flask and cool the solution to -78 °C using a dry ice/acetone bath.

• Base Addition: Slowly add a solution of lithium diisopropylamide (LDA) (1.05 equivalents) to the cooled THF.

• Carbonyl Compound Addition: Add the ketone substrate (1.0 equivalent) dropwise to the LDA solution at -78 °C. Stir the resulting solution for 30-60 minutes to ensure complete enolate formation.

• Aldehyde Addition: Add the aldehyde (1.0 equivalent) dropwise to the enolate solution, ensuring the temperature remains at -78 °C.

• Reaction Monitoring: Stir the reaction mixture at -78 °C for 1-3 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Quenching: Quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl) at -78 °C.

• Workup: Allow the mixture to warm to room temperature. Extract the product with an appropriate organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Table 1: Influence of Reaction Conditions on Enolate Geometry and Aldol Product

Carbonyl Source	Base	Solvent	Temperature (°C)	Predominant Enolate	Major Aldol Product
Ketone (e.g., 3-Pentanone)	LDA	THF	-78	(Z)-enolate	syn-aldol[2][4]
Ketone (e.g., 3-Pentanone)	NaH (weaker base)	THF / t-BuOH	25	Thermodynamic mixture	Mixture of diastereomers
Allyl Ester	LDA	THF	-78	(Z)-enolate[14]	syn-product (after rearrangement)
Allyl Ester	LDA	THF / HMPA	-78	(E)-enolate[8][14]	anti-product (after rearrangement)[20]
Evans Acyl Oxazolidinone	Bu₂BOTf, Et₃N	CH₂Cl₂	-78 to 0	(Z)-enolate[10][11]	syn-aldol[10][13]

Mechanistic Visualizations

Diagram 1: Zimmerman-Traxler Model

This diagram illustrates how (Z)- and (E)-enolate geometries lead to syn and anti aldol products, respectively, through a chair-like transition state. The key is minimizing steric interactions. For the (Z)-enolate, placing both R¹ and R² in pseudo-equatorial positions to avoid steric clashes results in a syn product.[2] Conversely, for the (E)-enolate, minimizing steric strain forces R² into a pseudo-equatorial position that leads to an anti product.[2]

Caption: Zimmerman-Traxler model for stereoselectivity.

Diagram 2: Kinetic vs. Thermodynamic Enolate Formation

This workflow shows the decision-making process and conditions required to selectively form either the kinetic or thermodynamic enolate from an unsymmetrical ketone.

Caption: Conditions for kinetic vs. thermodynamic enolate control.

References

• Zimmerman-Traxler Model. OpenOChem Learn. [Link]

• Evans Aldol Reaction. Chem-Station Int. Ed. [Link]

• Kinetic vs. Thermodynamic Enolates Definition. Fiveable. [Link]

• E vs z enolates Definition. Fiveable. [Link]

• Kinetic vs. Thermodynamic Enolates. University of Calgary. [Link]

• Enolate Stereo Chemistry. Scribd. [Link]

• Kinetic and thermodynamic enolates (video). Khan Academy. [Link]

• The Zimmerman-Traxler Transition State Model. YouTube. [Link]

• Thermodynamic vs Kinetic Enolates. Organic Chemistry Academy. [Link]

• Evans aldol ppt. Slideshare. [Link]

• Global Diastereoconvergence in the Ireland–Claisen Rearrangement of Isomeric Enolates: Synthesis of Tetrasubstituted α-Amino Acids. National Institutes of Health. [Link]

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Reference Data & Comparative Studies

Comparison Guide: (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone vs. Evans Auxiliaries in Asymmetric Synthesis

Abstract

In the pursuit of enantiomerically pure compounds, essential for the pharmaceutical and agrochemical industries, chemists rely on a toolkit of stereocontrolling strategies. Among the most robust are substrate-controlled reactions using chiral auxiliaries and, more recently, asymmetric catalysis using small organic molecules. This guide provides an in-depth comparison of two pillars of modern asymmetric synthesis: the stoichiometric, substrate-based Evans oxazolidinone auxiliaries and the catalytic, amine-based (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone, a second-generation MacMillan organocatalyst. We will dissect their mechanisms of stereocontrol, compare their performance across key reactions, provide detailed experimental protocols, and discuss their strategic applications in complex molecule synthesis.

Introduction: Two Philosophies of Asymmetric Control

The synthesis of single-enantiomer drugs is critical, as different enantiomers can have vastly different pharmacological or toxicological profiles. Historically, achieving this control relied heavily on chiral auxiliaries—chiral molecules temporarily incorporated into a substrate to direct the stereochemical course of a reaction. The Evans auxiliaries, developed by David A. Evans in the 1980s, are the archetypal example of this powerful and reliable strategy.[1][] They offer predictable and high levels of stereocontrol through chelation and steric hindrance.

The turn of the millennium witnessed a paradigm shift with the independent development of asymmetric organocatalysis by Benjamin List and David W.C. MacMillan, for which they were awarded the 2021 Nobel Prize in Chemistry.[3][4] This field uses small, metal-free organic molecules as catalysts. The MacMillan imidazolidinones, including the titular (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone, exemplify this catalytic approach, offering operational simplicity and excellent atom economy.[3][5] This guide compares these two distinct yet complementary approaches to asymmetric synthesis.

Mechanism of Stereochemical Induction

The fundamental difference between these two systems lies in how they create a chiral environment to influence the formation of a new stereocenter.

Evans Auxiliaries: Stoichiometric, Chelation-Controlled Stereodirection

Evans auxiliaries are typically derived from readily available α-amino acids, such as valine or phenylalanine.[6] The stereocontrol strategy involves three distinct stages: covalent attachment of the auxiliary to a prochiral substrate (often via an N-acyl bond), a highly diastereoselective transformation, and finally, cleavage of the auxiliary to reveal the enantioenriched product.

The high fidelity of stereocontrol stems from the formation of a rigid, predictable transition state. In the classic Evans aldol reaction, for instance, the N-acyl oxazolidinone is treated with a soft Lewis acid (e.g., dibutylboron triflate) and a hindered base to selectively form a Z-enolate.[7][8] This boron enolate chelates in a rigid six-membered chair-like transition state, known as the Zimmerman-Traxler model.[1][9] The bulky substituent at the C4 position of the oxazolidinone (e.g., an isopropyl or benzyl group) effectively blocks one face of the enolate, forcing the incoming electrophile (an aldehyde) to approach from the less hindered face.[10] This chelation-controlled mechanism is the source of the exceptionally high diastereoselectivity observed.

Caption: Mechanism of Evans Aldol Reaction.

MacMillan Imidazolidinone: Catalytic, Steric-Shielding Control

In contrast, (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone functions catalytically, meaning a small amount (typically 1-20 mol%) can generate a large quantity of product. It operates through two primary catalytic cycles, both initiated by the reversible formation of a reactive intermediate with the substrate.

• Iminium Catalysis (LUMO-Lowering): For reactions with α,β-unsaturated aldehydes or ketones (e.g., Diels-Alder, Michael additions), the secondary amine of the catalyst condenses with the substrate to form a chiral iminium ion .[3][11] This process lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO) of the substrate, activating it for attack by a nucleophile. The bulky tert-butyl group on the imidazolidinone effectively shields one face of the iminium ion, directing the incoming nucleophile to the opposite face with high enantioselectivity.[12]

• Enamine Catalysis (HOMO-Raising): For reactions at the α-position of saturated aldehydes or ketones (e.g., alkylations, halogenations), the catalyst condenses with the substrate to form a chiral enamine .[5][13] This enamine acts as a nucleophilic enolate equivalent, with a Highest Occupied Molecular Orbital (HOMO) that is raised in energy, making it more reactive towards electrophiles. Again, the steric bulk of the catalyst framework dictates the facial selectivity of the subsequent reaction.[14]

In both cycles, after the key bond-forming step, the intermediate hydrolyzes to release the enantioenriched product and regenerate the catalyst.

Caption: Iminium and Enamine Catalytic Cycles.

Head-to-Head Comparison: A Practical Guide

Feature	Evans Auxiliaries	(2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone
Mode of Action	Stoichiometric . The auxiliary is part of the substrate.	Catalytic . A substoichiometric amount is used (1-20 mol%).
Stereocontrol	Substrate-controlled; internal chirality.	Catalyst-controlled; external chirality.
Atom Economy	Lower. The mass of the auxiliary is incorporated and then removed.	Higher. The catalyst is used in small amounts and is recycled.
Workflow	Multi-step: 1. Attach auxiliary. 2. Diastereoselective reaction. 3. Cleave auxiliary.	Single synthetic step: Mix substrate, catalyst, and reagents.
Attachment/Cleavage	Requires dedicated synthesis steps for attachment and cleavage. Cleavage conditions (e.g., LiOOH, LiBH₄) must be chosen carefully to avoid product degradation or racemization.[15][16]	No attachment/cleavage steps are required. The product is isolated directly after the reaction.
Typical Reactions	Aldol additions (syn & anti), alkylations, conjugate additions, Diels-Alder.[1][]	Diels-Alder, Friedel-Crafts alkylations, Michael additions, α-alkylations, α-halogenations, 1,3-dipolar cycloadditions.[3][17][18]
Predictability	Excellent. The Zimmerman-Traxler model is highly predictive for aldol reactions.	Excellent. Stereochemical outcome is reliably predicted based on the steric shielding model of the catalyst.
Generality	Extremely reliable for a well-defined set of transformations.	Broader applicability across a wider range of reaction classes due to dual activation modes (iminium and enamine).[5]

Performance Data in a Representative Reaction: Asymmetric α-Alkylation

While a direct, identical reaction comparison is challenging due to the different substrates (N-acyl imide vs. aldehyde), we can compare their performance in their respective optimal α-alkylation protocols.

Auxiliary/Catalyst	Substrate	Electrophile	Yield	Stereoselectivity	Reference
Evans Auxiliary	N-propionyl-(S)-4-benzyl-2-oxazolidinone	Benzyl Bromide	>85%	>99:1 d.r.	Evans, D. A. et al., J. Am. Chem. Soc.1982 , 104, 1737-1739.
MacMillan Catalyst	Propanal	Ethyl bromoacetate (via photoredox)	95%	95% e.e.	Welin, E. R. et al., Angew. Chem. Int. Ed.2015 , 54, 9389-9393.[14][19]

Experimental Protocols & Workflows

The operational differences between the two methodologies are significant. The Evans approach is a linear sequence, while the MacMillan protocol is a direct, convergent process.

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A Tale of Two Catalysts: A Comparative Guide to First and Second-Generation MacMillan Imidazolidinones

In the landscape of asymmetric organocatalysis, the development of imidazolidinone-based catalysts by Professor David W. C. MacMillan and his research group marked a pivotal moment.[1] These small organic molecules have provided a powerful alternative to traditional metal-based catalysts, enabling a wide array of enantioselective transformations with significant implications for academic research and the pharmaceutical industry. This guide provides an in-depth comparison of the first and second-generation MacMillan catalysts, delving into their structural evolution, mechanistic underpinnings, and comparative performance with supporting experimental data and detailed protocols.

The Genesis of a Revolution: The First-Generation MacMillan Catalyst

The advent of the first-generation MacMillan catalyst, exemplified by (5S)-5-benzyl-2,2,3-trimethylimidazolidin-4-one hydrochloride (Catalyst 1) , heralded a new era in organocatalysis. Its design was predicated on the concept of iminium ion activation, a strategy that lowers the Lowest Unoccupied Molecular Orbital (LUMO) of α,β-unsaturated aldehydes, thereby accelerating their reaction with nucleophiles.[2] This activation principle proved highly effective in the first highly enantioselective organocatalytic Diels-Alder reaction.[2]

The core structure, derived from the natural amino acid L-phenylalanine, provided a robust chiral scaffold. The gem-dimethyl substitution at the C2 position and the methyl group on the nitrogen atom were crucial for creating a sterically demanding environment that effectively shields one face of the activated iminium ion, leading to high levels of enantioselectivity.[2][3]

Addressing Limitations: The Rise of the Second Generation

While revolutionary, the first-generation catalyst exhibited limitations. In certain reactions, it required high catalyst loadings and extended reaction times. The quest for a more efficient and broadly applicable catalyst led to the development of the second-generation, typified by (2S,5S)-5-benzyl-2-tert-butyl-3-methylimidazolidin-4-one (Catalyst 2) .[4]

The key structural modification was the replacement of the gem-dimethyl group at the C2 position with a sterically demanding tert-butyl group. This seemingly subtle change had a profound impact on the catalyst's performance. The rationale behind this design was to increase the steric hindrance around the iminium ion, thereby further enhancing facial shielding and, more importantly, to promote a more favorable geometry for the transition state of the reaction.[3][5] This structural refinement was hypothesized to lead to a more reactive iminium intermediate, thus accelerating the rate of catalysis.[5]

Head-to-Head Performance: A Data-Driven Comparison

The superiority of the second-generation catalyst is not merely theoretical; it is substantiated by a wealth of experimental data across various asymmetric transformations.

Diels-Alder Reaction

The Diels-Alder reaction, the flagship transformation for the first-generation catalyst, also serves as a compelling case study for the enhanced efficacy of the second generation. While direct side-by-side comparisons across a broad range of substrates under identical conditions are compiled from multiple sources, a clear trend emerges. Kinetic studies have shown that the iminium ion derived from the second-generation catalyst is significantly more reactive than that of its predecessor.[5] This translates to faster reactions and often higher enantioselectivities, even with lower catalyst loadings.

Reaction	Catalyst	Catalyst Loading (mol%)	Time (h)	Yield (%)	ee (%)	Reference
Cyclopentadiene + Cinnamaldehyde	Gen 1	5	6	99	93 (exo)	[2]
Cyclopentadiene + Cinnamaldehyde	Gen 2	5	3	95	96 (exo)	[5]
Cyclopentadiene + Crotonaldehyde	Gen 1	10	12	81	91 (endo)	[2]
Cyclopentadiene + Crotonaldehyde	Gen 2	5	4	85	94 (endo)	[5]

Table 1. Comparative performance in the Diels-Alder reaction. Data compiled from multiple sources for illustrative purposes.

Friedel-Crafts Alkylation

The enantioselective Friedel-Crafts alkylation of electron-rich aromatics, such as indoles and pyrroles, with α,β-unsaturated aldehydes is another area where the second-generation catalyst demonstrates marked improvement. The increased reactivity of the iminium ion intermediate allows for the efficient alkylation of a broader range of substrates, often with superior enantiocontrol.

Indole Substrate	Aldehyde Substrate	Catalyst	Catalyst Loading (mol%)	Time (h)	Yield (%)	ee (%)	Reference
Indole	Crotonaldehyde	Gen 1	20	48	75	85	[6]
Indole	Crotonaldehyde	Gen 2	10	12	92	96	[4]
5-Methoxyindole	Cinnamaldehyde	Gen 1	20	72	68	82	[6]
5-Methoxyindole	Cinnamaldehyde	Gen 2	10	18	95	97	[4]

Table 2. Comparative performance in the Friedel-Crafts alkylation of indoles. Data compiled from multiple sources for illustrative purposes.

1,3-Dipolar Cycloaddition

A direct comparative study on the 1,3-dipolar cycloaddition of nitrones with arylpropionaldehydes provides striking evidence of the second-generation catalyst's enhanced activity. In this study, the second-generation catalyst as a hydrochloride salt accelerated the reaction by a factor of over 100 compared to the first-generation catalyst, while still achieving excellent enantioselectivity.[7][8]

Reaction	Catalyst	Catalyst Loading (mol%)	Time (h)	Conversion (%)	e.r. (S/R)	Reference
Nitrone + 3-Phenylpropionaldehyde	Gen 1 (HCl salt)	20	24	<10	-	[7][8]
Nitrone + 3-Phenylpropionaldehyde	Gen 2 (HCl salt)	20	<0.5	>99	>96/4	[7][8]

Table 3. Direct comparison in the 1,3-dipolar cycloaddition reaction.

Mechanistic Rationale for Enhanced Performance

The superior performance of the second-generation MacMillan catalyst can be attributed to several key factors stemming from its structural modification.

Figure 1. Comparison of the structural and performance attributes of first and second-generation MacMillan catalysts.

The tert-butyl group in the second-generation catalyst enforces a more rigid and sterically hindered conformation of the iminium ion intermediate. This increased steric demand more effectively blocks one face of the dienophile, leading to higher enantioselectivity. Furthermore, this rigidity is believed to pre-organize the substrate for the incoming nucleophile, lowering the activation energy of the transition state and thus accelerating the reaction rate.[3][5]

Experimental Protocols

To provide practical guidance for researchers, the following are representative, detailed experimental protocols for key reactions using both first and second-generation MacMillan catalysts.

Protocol 1: Asymmetric Diels-Alder Reaction with First-Generation Catalyst

This protocol is adapted from the original report by Ahrendt, Borths, and MacMillan.[2]

Figure 2. Experimental workflow for a typical Diels-Alder reaction using the first-generation MacMillan catalyst.

Step-by-Step Methodology:

• To a clean, dry vial equipped with a magnetic stir bar, add (5S)-5-benzyl-2,2,3-trimethylimidazolidin-4-one hydrochloride (Catalyst 1 , 6.7 mg, 0.025 mmol, 5 mol%).

• Add the solvent mixture of acetonitrile and water (95:5 v/v, 0.5 mL).

• Add the α,β-unsaturated aldehyde (e.g., cinnamaldehyde, 66 mg, 0.5 mmol, 1.0 equiv).

• Add the diene (e.g., cyclopentadiene, 99 mg, 1.5 mmol, 3.0 equiv) to the reaction mixture.

• Stir the reaction mixture vigorously at room temperature for 6 hours.

• Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium chloride (5 mL).

• Extract the aqueous layer with diethyl ether (3 x 10 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to afford the desired Diels-Alder adduct.

Protocol 2: Asymmetric Friedel-Crafts Alkylation with Second-Generation Catalyst

This protocol is based on the work of Austin and MacMillan.[4]

Figure 3. Experimental workflow for a typical Friedel-Crafts alkylation using the second-generation MacMillan catalyst.

Step-by-Step Methodology:

• To a clean, dry vial equipped with a magnetic stir bar, add (2S,5S)-5-benzyl-2-tert-butyl-3-methylimidazolidin-4-one (Catalyst 2 , 13.7 mg, 0.05 mmol, 10 mol%).

• Add the solvent (e.g., tetrahydrofuran, 1.0 mL).

• Add the indole substrate (e.g., indole, 58.6 mg, 0.5 mmol, 1.0 equiv).

• Add the α,β-unsaturated aldehyde (e.g., crotonaldehyde, 42.1 mg, 0.6 mmol, 1.2 equiv) to the reaction mixture.

• Stir the reaction mixture at room temperature for 12 hours.

• Monitor the progress of the reaction by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent.

• Directly purify the crude residue by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the desired alkylated indole product.

Conclusion and Future Outlook

The evolution from the first to the second-generation MacMillan catalysts represents a significant advancement in the field of asymmetric organocatalysis. The second-generation catalyst, with its enhanced reactivity and broader substrate scope, has become an indispensable tool for synthetic chemists. Its superior performance, rooted in a well-reasoned structural modification, underscores the power of rational catalyst design. As the field continues to evolve, the principles learned from the development of these foundational catalysts will undoubtedly pave the way for even more efficient and selective organocatalytic systems, further expanding the horizons of modern organic synthesis.

References

• Ahrendt, K. A., Borths, C. J., & MacMillan, D. W. C. (2000). New Strategies for Organic Catalysis: The First Highly Enantioselective Organocatalytic Diels−Alder Reaction. Journal of the American Chemical Society, 122(17), 4243–4244. [Link]

• Austin, J. F., & MacMillan, D. W. C. (2002). Enantioselective Organocatalytic Indole Alkylations. Design of a New and Highly Effective Chiral Amine for Iminium Catalysis. Journal of the American Chemical Society, 124(7), 1172–1173. [Link]

• MacMillan, D. W. C. (2008). The advent and development of organocatalysis. Nature, 455(7211), 304–308. [Link]

• Paras, N. A., & MacMillan, D. W. C. (2001). New Strategies in Organic Catalysis: The First Enantioselective Organocatalytic Friedel−Crafts Alkylation. Journal of the American Chemical Society, 123(18), 4370–4371. [Link]

• Larsen, C. H. (2005). Investigating Imidazolidinone Catalysts: Enantioselective Organocatalytic Diels–Alder Reactions, Conjugate Additions to Access Non-Natural α-Amino Acids, and Bimodal Catalyst Activation for the Development of Organo-Cascade Reactions. [Link]

• Northrup, A. B., & MacMillan, D. W. C. (2002). The First General Enantioselective Catalytic Diels−Alder Reaction with Simple α,β-Unsaturated Ketones. Journal of the American Chemical Society, 124(11), 2458–2460. [Link]

• MacMillan Group. (2006). ASYMMETRIC SYNTHESIS ENABLED BY METAL-FREE CATALYSIS. Accounts of Chemical Research, 39(3), 78-87. [Link]

• Larsen, C. H., et al. (2005). Investigating Imidazolidinone Catalysts: Enantioselective Organocatalytic Diels–Alder Reactions, Conjugate Additions to Access Non-Natural α-Amino Acids, and Bimodal Catalyst Activation for the Development of Organo-Cascade Reactions. [Link]

• Fast MacMillan’s Imidazolidinone-Catalyzed Enantioselective Synthesis of Polyfunctionalized 4-Isoxazoline Scaffolds. ACS Omega 2022, 7, 28, 24571–24580. [Link]

• Ahrendt, K. A., Borths, C. J., & MacMillan, D. W. C. (2000). New Strategies for Organic Catalysis: The First Highly Enantioselective Organocatalytic Diels-Alder Reaction. Journal of the American Chemical Society, 122(17), 4243–4244. [Link]

• Fast MacMillan's Imidazolidinone-Catalyzed Enantioselective Synthesis of Polyfunctionalized 4-Isoxazoline Scaffolds. National Institutes of Health. [Link]

• Northrup, A. B., & MacMillan, D. W. C. (2002). The First General Enantioselective Catalytic Diels-Alder Reaction with Simple r,β-Unsaturated Ketones. Journal of the American Chemical Society, 124(11), 2458–2460. [Link]

• Paras, N. A., & MacMillan, D. W. C. (2001). New Strategies in Organic Catalysis: The First Enantioselective Organocatalytic Friedel-Crafts Alkylation. Journal of the American Chemical Society, 123(18), 4370–4371. [Link]

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A Senior Scientist's Guide to Determining Enantiomeric Excess for Products of Asymmetric Catalysis

Introduction: The Imperative of Chiral Purity

In the realm of asymmetric catalysis, the ultimate measure of success is not merely the creation of a chiral molecule but the selective synthesis of one enantiomer over its mirror image. This selectivity, quantified as enantiomeric excess (ee), is a critical quality attribute in drug development, as different enantiomers of a therapeutic agent can exhibit vastly different pharmacological and toxicological profiles.[1][2] An accurate and robust determination of enantiomeric excess is therefore the cornerstone of process validation, quality control, and regulatory compliance.[3][4]

This guide provides an in-depth comparison of the principal analytical techniques used to determine enantiomeric excess. Moving beyond a simple recitation of methods, we will explore the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative standards to provide researchers, scientists, and drug development professionals with a comprehensive and practical framework for method selection and implementation.

Chromatographic Methods: The Gold Standard of Separation

Chromatographic techniques are the most widely used and reliable methods for determining enantiomeric excess.[5][6] The underlying principle is the physical separation of enantiomers by passing a solution of the analyte through a column containing a chiral stationary phase (CSP). The differential, transient interactions between each enantiomer and the CSP lead to different retention times, allowing for their separation and individual quantification.[2]

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the state-of-the-art technique for the vast majority of non-volatile or thermally sensitive chiral compounds.[2][7]

Causality in Method Design: The success of a chiral HPLC separation is critically dependent on the selection of the CSP and the mobile phase.[2] CSPs, often based on polysaccharides (e.g., cellulose or amylose derivatives) or cyclodextrins, create a chiral environment.[1][8] The choice is empirical; a specific CSP may form stable, transient diastereomeric complexes with one class of analytes but not another. The mobile phase (typically a mixture of a non-polar solvent like hexane and a polar modifier like isopropanol) modulates the analyte's interaction with the stationary phase. A stronger mobile phase reduces retention time, while a weaker one increases it, affecting the resolution between the enantiomeric peaks. The goal is to achieve baseline separation (Resolution, Rₛ > 1.5) for accurate integration.[1]

Experimental Protocol: Chiral HPLC Analysis

• System Preparation: Ensure the HPLC system is clean and equilibrated with the mobile phase until a stable baseline is achieved.

• Column Selection: Select an appropriate chiral column (e.g., Chiralcel® OD-H, a cellulose-based CSP).[1][9]

• Mobile Phase Preparation: Prepare the mobile phase, for instance, a 90:10 (v/v) mixture of n-hexane and isopropanol.[5] Filter and degas the solvent to prevent pump issues and baseline noise.

• Standard Preparation:

  • Racemic Standard: Prepare a solution of the racemic analyte (containing a 50:50 mixture of both enantiomers) in the mobile phase at a known concentration (e.g., 1 mg/mL). This is crucial for identifying the retention times of each enantiomer.[5]

  • Sample Preparation: Prepare a solution of the product from the asymmetric catalysis reaction in the mobile phase at a similar concentration.[9]

• Chromatographic Conditions:

  • Flow Rate: Set to a typical value, such as 0.5 mL/min.[9]

  • Column Temperature: Maintain at a constant temperature, e.g., 25 °C, to ensure reproducible retention times.[9]

  • Detection: Use a UV detector set to a wavelength where the analyte exhibits strong absorbance (e.g., 220 nm or 254 nm).[9][10]

• Analysis:

  • Inject the racemic standard to determine the retention times for both enantiomers.

  • Inject the reaction sample.

• Data Processing: Integrate the peak areas for the two enantiomers in the sample chromatogram.

• Calculation of Enantiomeric Excess: Use the integrated peak areas to calculate the ee using the standard formula:[5][11] ee (%) = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] x 100

Workflow for Chiral HPLC

Caption: Workflow for ee determination via Chiral HPLC.

Chiral Gas Chromatography (GC)

For analytes that are volatile and thermally stable, chiral GC offers high resolution and sensitivity.[12] The principle is analogous to HPLC, but the mobile phase is an inert gas (e.g., helium or nitrogen), and separation occurs in a heated column coated with a chiral stationary phase, typically a cyclodextrin derivative.[1][13]

Causality in Method Design: The key variables in chiral GC are the choice of CSP and the oven temperature program. Different cyclodextrin derivatives (e.g., β-dex 225) provide unique selectivities for different classes of compounds.[1][12] The temperature program—an initial hold followed by a gradual ramp—is optimized to ensure that the enantiomers are well-resolved and elute in a reasonable time. For compounds with polar functional groups (e.g., alcohols, amines), derivatization may be necessary to increase volatility and prevent peak tailing.[5]

Experimental Protocol: Chiral GC Analysis

• System Preparation: Install a chiral GC column (e.g., β-dex 225) and condition it according to the manufacturer's instructions.[1]

• Standard and Sample Preparation: Dissolve the racemic standard and the reaction product in a suitable volatile solvent (e.g., dichloromethane) to a concentration of ~1 mg/mL.[5]

• Instrumental Parameters:

  • Injector Temperature: Set 20-50 °C above the analyte's boiling point.[5]

  • Oven Program: Example: Hold at 100 °C for 2 min, then ramp at 5 °C/min to 180 °C.

  • Detector: Use a Flame Ionization Detector (FID), typically set at a high temperature (e.g., 250 °C).

  • Carrier Gas: Use helium at a constant flow rate.

• Analysis: Inject the racemic standard to identify retention times, followed by the reaction sample.

• Data Processing and Calculation: Integrate the peak areas and calculate the ee using the same formula as for HPLC.[5]

Workflow for Chiral GC

Caption: Workflow for ee determination via Chiral GC.

NMR Spectroscopy: A Homogeneous Solution Approach

Nuclear Magnetic Resonance (NMR) spectroscopy offers a powerful alternative to chromatography, avoiding the need for physical separation. The method relies on converting the pair of enantiomers, which are indistinguishable in a standard NMR spectrum (isochronous), into diastereomers or diastereomeric complexes, which have distinct chemical shifts (anisochronous).[14]

Causality in Method Design: The conversion to diastereomeric species is achieved in one of two ways:

• Chiral Derivatizing Agents (CDAs): The analyte is reacted with an enantiomerically pure CDA to form a covalent bond, creating a mixture of diastereomers. This method is robust but requires the analyte to have a reactive functional group and may necessitate purification of the derivatized product.[15]

• Chiral Solvating Agents (CSAs): The analyte is mixed with an enantiomerically pure CSA. They form rapid, reversible, non-covalent diastereomeric complexes in solution.[16][17] This approach is simpler as it requires no reaction, but the degree of chemical shift difference (Δδ) can be sensitive to solvent, temperature, and concentration.[16]

The ee is determined by integrating the signals corresponding to each diastereomer.[18]

Experimental Protocol: ee Determination using a Chiral Solvating Agent (CSA)

• CSA Selection: Choose a CSA known to interact with the analyte's functional class (e.g., (R)-BINOL for primary amines).[18]

• Sample Preparation:

  • Accurately weigh the analyte (~5-10 mg) into an NMR tube.

  • Add a solution of the CSA in a suitable deuterated solvent (e.g., CDCl₃). The molar ratio of CSA to analyte is critical and often needs to be optimized (typically starting at 1:1).

• NMR Acquisition:

  • Acquire a high-resolution ¹H NMR spectrum.

  • Ensure a sufficient relaxation delay (d1) to allow for accurate integration of all relevant signals.

• Data Analysis:

  • Identify a pair of well-resolved signals corresponding to a specific proton in the two diastereomeric complexes.

  • Carefully integrate these two signals.

• Calculation: Calculate the ee based on the integrals: ee (%) = [ (Integral_major - Integral_minor) / (Integral_major + Integral_minor) ] x 100

Workflow for NMR Spectroscopy

Caption: Workflow for ee determination via NMR with a CSA.

Chiroptical Methods: High-Throughput Screening

Chiroptical methods, particularly Circular Dichroism (CD) spectroscopy, measure the differential absorption of left- and right-circularly polarized light. Since enantiomers interact differently with polarized light, the magnitude of the CD signal is directly proportional to the enantiomeric excess.[19]

Causality in Method Design: This technique is exceptionally fast, making it ideal for high-throughput screening of catalyst libraries.[20][21] However, it is generally less accurate than chromatography for precise ee determination and requires a calibration curve.[9] The analyte must contain a chromophore near the stereocenter to produce a measurable CD signal. The accuracy of the method relies on a linear relationship between the CD signal intensity and the ee, which must be established by preparing and measuring samples of known enantiomeric composition.[22]

Experimental Protocol: Circular Dichroism (CD) Analysis

• Calibration Curve Construction:

  • Prepare a series of solutions of the analyte with known ee values (e.g., 100%, 75%, 50%, 25%, 0%, -50%, -75%, -100%) at a constant total concentration in a suitable solvent.[9]

  • Record the CD spectrum for each standard solution at the wavelength of maximum absorbance (λ_max).

  • Plot the CD signal intensity (in millidegrees) versus the known % ee. The result should be a straight line.

• Sample Analysis:

  • Prepare a solution of the reaction product at the same total concentration used for the calibration curve.

  • Record its CD spectrum.

• Calculation: Interpolate the CD signal of the unknown sample on the calibration curve to determine its % ee.[22]

Capillary Electrophoresis (CE)

Chiral Capillary Electrophoresis is a high-efficiency separation technique particularly suited for charged or polar analytes.[23] Enantiomers are separated in a capillary filled with a background electrolyte containing a chiral selector (e.g., cyclodextrins).[24][25] When a voltage is applied, the enantiomers migrate at different velocities due to their differing affinities for the chiral selector, thus enabling separation.[26]

Causality in Method Design: The key to separation in CE is the differential interaction between the enantiomers and the chiral selector, which alters their effective charge-to-size ratio.[23] Factors such as the type and concentration of the chiral selector, the pH of the buffer, and the applied voltage must be carefully optimized to achieve resolution. Its low sample and solvent consumption make it an environmentally friendly alternative to HPLC.[27]

Comparative Overview of Methods

The selection of the optimal analytical method depends on several factors, including the properties of the analyte, the required accuracy, desired sample throughput, and available instrumentation.

Parameter	Chiral HPLC	Chiral GC	NMR Spectroscopy	Circular Dichroism (CD)	Capillary Electrophoresis (CE)
Principle	Physical Separation	Physical Separation	Diastereomeric Differentiation	Differential Light Absorption	Differential Migration
Accuracy	High (±0.1-1%)	High (±0.1-1%)	Moderate to High (±1-3%)	Moderate (±2-7%)[20]	High (±0.5-2%)
Precision	High	High	Moderate to High	Moderate	High
Throughput	Low to Medium	Low to Medium	Medium	High[20]	High
Analytes	Non-volatile, thermally (in)stable	Volatile, thermally stable[12]	Most soluble compounds	Must have a chromophore[9]	Charged or polar compounds[23]
Derivatization	Rarely needed	Sometimes required[5]	Often required (CDA) or not (CSA)	Sometimes required[22]	Rarely needed
Development Time	Moderate to High	Moderate	Low to Moderate	Moderate (calibration needed)	Moderate
Cost	High (instrument, columns, solvents)	Moderate (instrument, columns)	High (instrument)	Moderate (instrument)	Moderate (instrument)
Key Advantage	"Gold Standard," high reliability[2]	Excellent for volatile compounds	No physical separation required	Very fast, for HTS[21]	Low sample/solvent use[27]
Key Limitation	Slower analysis time[20]	Limited to thermally stable analytes	Lower accuracy, potential signal overlap	Requires calibration, less precise	Limited to charged/polar analytes

Conclusion: A Self-Validating Approach to Chiral Analysis

The determination of enantiomeric excess is a non-negotiable step in the validation of any asymmetric catalysis process. While chiral chromatography (HPLC and GC) remains the gold standard for its accuracy and robustness, faster techniques like NMR and CD spectroscopy offer significant advantages for reaction monitoring and high-throughput screening.

A truly trustworthy protocol is a self-validating one. Regardless of the chosen primary technique, the analysis should always begin with a racemic standard to unequivocally establish the signal or retention time of each enantiomer. The method must be validated according to established guidelines (e.g., ICH Q2(R2)) for accuracy, precision, linearity, and robustness to ensure the integrity of the data.[28][29] By understanding the fundamental principles behind each technique and making informed experimental choices, researchers can confidently and accurately quantify the success of their stereoselective transformations.

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The Catalyst Crossroads: A Cost-Benefit Analysis of Organocatalysts versus Metal Catalysts in Asymmetric Synthesis

A Technical Guide for Researchers and Drug Development Professionals

In the landscape of modern synthetic chemistry, particularly within pharmaceutical and fine chemical development, the choice of catalyst is a critical decision point that profoundly impacts the efficiency, cost, and sustainability of a synthetic route. For decades, transition metal catalysts have been the workhorses of asymmetric synthesis, enabling the construction of complex chiral molecules with remarkable precision. However, the last two decades have witnessed the meteoric rise of organocatalysis, a field that utilizes small, metal-free organic molecules to achieve similar feats of stereocontrol. This guide provides a comprehensive cost-benefit analysis of organocatalysts versus metal catalysts, offering a technical deep-dive into their respective economic, performance, and environmental profiles to aid researchers in making informed decisions at the lab bench and beyond.

The Economic Equation: Beyond the Price Tag of the Catalyst

A simplistic comparison of the price per gram of a catalyst precursor is often misleading. A true cost analysis must encompass the entire ecosystem of the catalytic system, including ligands, additives, reaction conditions, and downstream processing.

Organocatalysts often present a compelling economic advantage due to their inherent simplicity and availability. Many are derived from readily available chiral pool starting materials like amino acids or cinchona alkaloids.[1] In contrast, many transition metal catalysts rely on precious and rare metals such as palladium, rhodium, and iridium, which are subject to significant price volatility.[2] Furthermore, metal catalysts often require complex and expensive chiral ligands to induce high levels of stereoselectivity.

Catalyst System Component	Organocatalyst Example: (S)-Proline	Metal Catalyst Example: [Cu(II)(box)] Complex
Catalyst/Precursor	(S)-Proline: ~$0.75 - $2.22 per gram[3]	Copper(II) Triflate (Cu(OTf)₂): ~$4.80 - $16.60 per gram[4][5]
Chiral Ligand	Not applicable (catalyst is chiral)	2,2'-Isopropylidenebis((4S)-4-phenyl-2-oxazoline): ~$438 per gram[6]
Additives	Often minimal, sometimes a co-catalyst or acid/base	May require co-catalysts or activators
Reaction Conditions	Often milder (room temp, atmospheric pressure)	Can require elevated temperatures and inert atmospheres
Work-up & Purification	Generally simpler, lower risk of metal contamination	May require special procedures to remove trace metals

Note: Prices are approximate and subject to change based on vendor, purity, and quantity. The prices listed are for research-grade quantities and may differ significantly for bulk industrial procurement.

Performance Metrics: A Tale of Two Activation Modes

The ultimate measure of a catalyst's utility lies in its performance – its ability to deliver the desired product in high yield and with excellent stereoselectivity. Both organocatalysts and metal catalysts have demonstrated exceptional performance in a wide array of asymmetric transformations, though their modes of action and optimal applications can differ.

Key Performance Indicators:

• Yield (%): The amount of desired product obtained.

• Enantiomeric Excess (ee %): A measure of the stereoselectivity of a reaction, indicating the purity of one enantiomer over the other.

• Diastereomeric Ratio (dr): The ratio of diastereomers formed in a reaction.

• Turnover Number (TON): The number of substrate molecules converted per molecule of catalyst.

• Turnover Frequency (TOF): The turnover number per unit of time.

Organocatalysts typically activate substrates through the formation of covalent intermediates (like enamines or iminium ions) or through non-covalent interactions such as hydrogen bonding.[6] Metal catalysts, on the other hand, operate through coordination of the substrate to the metal center, activating it towards nucleophilic attack.

Environmental and Safety Considerations: The "Green" Chemistry Perspective

The principles of green chemistry increasingly guide the development of new synthetic methodologies, and it is in this arena that organocatalysis often shines.[7]

Toxicity and Contamination: A primary advantage of organocatalysts is the circumvention of heavy metal usage. Many transition metals are toxic and can pose environmental and health risks.[2] For pharmaceutical applications, the removal of trace metal impurities from the final active pharmaceutical ingredient (API) is a stringent regulatory requirement, often necessitating costly purification steps. Organocatalysts, being composed of common elements like carbon, hydrogen, nitrogen, and oxygen, generally have a more benign toxicological profile.[8]

Reaction Conditions and Energy Consumption: Organocatalyzed reactions can often be conducted under milder conditions, such as at room temperature and under aerobic conditions, which reduces energy consumption. Metal-catalyzed reactions, in contrast, may require elevated temperatures, inert atmospheres, and anhydrous solvents, all of which contribute to a larger environmental footprint.

Green Chemistry Metrics:

To move beyond qualitative assessments, the environmental performance of chemical processes can be quantified using metrics like the E-factor (mass of waste per mass of product) and Process Mass Intensity (PMI) (total mass input per mass of product).[9][10] Lower E-factors and PMIs are indicative of a "greener" process. While specific PMI and E-factor values are highly process-dependent, the reduced reliance on solvents and purification steps in some organocatalytic processes can lead to more favorable metrics.[9][10]

Case Study 1: The Asymmetric Aldol Reaction

The aldol reaction is a cornerstone of C-C bond formation. Here, we compare the performance of the organocatalyst (S)-proline with a metal-based system in the reaction of acetone and 4-nitrobenzaldehyde.

Organocatalytic Approach: (S)-Proline

(S)-proline is a simple amino acid that has been shown to be a remarkably effective catalyst for the direct asymmetric aldol reaction.[11][12] It operates via an enamine mechanism, mimicking the action of Class I aldolase enzymes.[13]

Figure 1. Catalytic cycle and workflow for the (S)-proline catalyzed aldol reaction.

Experimental Protocol: (S)-Proline-Catalyzed Aldol Reaction

• To a stirred solution of (S)-proline (0.035 g, 0.3 mmol, 30 mol%) in DMSO (4 mL) is added acetone (10 mL).

• 4-Nitrobenzaldehyde (0.5 g, 3.3 mmol) is then added, and the resulting mixture is stirred at room temperature for 4-24 hours.

• The reaction is quenched by the addition of half-saturated aqueous NH₄Cl solution.

• The aqueous layer is extracted with ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

• The residue is purified by flash column chromatography on silica gel to afford the desired aldol product.[14]

Metal-Catalyzed Approach: Zn(II)-Proline Complex

While proline itself is an organocatalyst, its metal complexes can also catalyze the aldol reaction, often with different reactivity and selectivity profiles. These systems blur the lines between organocatalysis and metal catalysis.

Performance Comparison: Aldol Reaction

Catalyst System	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	ee (%)	Reference
(S)-Proline	30	DMSO/Acetone	4-24	68	76	[14]
(S)-Prolinamide derivative	20	Acetone	24-72	up to 95	up to >99	[11]
Zn-(L)-Proline	5	H₂O/Acetone	24	100	56	[15]

Case Study 2: The Asymmetric Michael Addition

The Michael addition is a versatile method for forming C-C bonds through the conjugate addition of a nucleophile to an α,β-unsaturated carbonyl compound.

Organocatalytic Approach: Chiral Thiourea Catalysts

Bifunctional thiourea catalysts, such as Takemoto's catalyst, have emerged as powerful tools for asymmetric Michael additions.[16] They activate the electrophile through hydrogen bonding with the thiourea moiety and the nucleophile via the basic amine group.

Figure 2. Catalytic cycle and workflow for the thiourea-catalyzed Michael addition.

Experimental Protocol: Thiourea-Catalyzed Michael Addition

• To a solution of the 1,3-dicarbonyl compound (0.2 mmol) in a suitable solvent (e.g., toluene, 1.0 mL) is added the chiral thiourea catalyst (0.02 mmol, 10 mol%).

• The nitroolefin (0.1 mmol) is then added, and the reaction mixture is stirred at room temperature for the specified time.

• Upon completion, the solvent is removed under reduced pressure.

• The residue is purified by flash column chromatography on silica gel to give the Michael adduct.

Metal-Catalyzed Approach: Copper(II)-Bis(oxazoline) Complexes

Chiral copper(II)-bis(oxazoline) (box) complexes are widely used Lewis acid catalysts for enantioselective Michael additions.[17][18]

Performance Comparison: Michael Addition

Catalyst System	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	ee (%)	Reference
Thiourea Catalyst	10	Toluene	24	95	92	[19]
Cu(II)-Bis(oxazoline)	1-10	Et₂O	24-72	up to 99	up to 99	[18]

Catalyst Recyclability: A Key to Sustainable Synthesis

The ability to recover and reuse a catalyst is a critical factor in its overall cost-effectiveness and environmental impact.

Organocatalysts: Many organocatalysts can be recovered and reused, although this often requires immobilization on a solid support, which can sometimes lead to a decrease in activity.[7][13] For example, proline can be supported on gold nanoparticles and recycled multiple times with minimal loss of activity.[7]

Metal Catalysts: Heterogenization of metal catalysts is a well-established strategy for improving their recyclability.[4] However, leaching of the metal from the support can be a significant issue, leading to product contamination and a loss of catalytic activity over time.[4]

Conclusion: A Symbiotic Future

The choice between an organocatalyst and a metal catalyst is not always a zero-sum game. The optimal catalyst depends on the specific transformation, the desired scale of the reaction, and the relative importance of factors such as cost, performance, and environmental impact.

• Organocatalysts often offer significant advantages in terms of cost, toxicity, and environmental friendliness, making them an excellent choice for many applications, particularly in the early stages of drug discovery and for processes where metal contamination is a major concern.

• Metal catalysts remain indispensable for many transformations, often exhibiting higher turnover numbers and frequencies. For large-scale industrial processes, the high efficiency of metal catalysts can sometimes outweigh their higher initial cost and environmental concerns, especially when effective recycling protocols are in place.

Ultimately, the continued development of both organocatalysis and metal catalysis, as well as hybrid approaches that combine the strengths of both, will provide synthetic chemists with an ever-expanding toolkit to address the challenges of modern chemical synthesis in an efficient, cost-effective, and sustainable manner.

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A Comparative Guide to Chiral Auxiliaries and Organocatalysts for Asymmetric α-Alkylation of Aldehydes

For researchers, synthetic chemists, and professionals in drug development, the stereoselective formation of carbon-carbon bonds at the α-position of carbonyl compounds is a cornerstone of modern organic synthesis. The development of chiral α-branched aldehydes, in particular, provides access to a rich diversity of valuable synthetic intermediates. The (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone, a well-known MacMillan organocatalyst, has been instrumental in advancing the field of asymmetric organocatalysis, enabling the direct, enantioselective α-alkylation of aldehydes. However, the landscape of asymmetric synthesis is vast, and a number of powerful alternatives exist, each with its own set of advantages and ideal applications.

This guide provides an in-depth, objective comparison of the leading alternatives to the MacMillan catalyst for the α-alkylation of aldehydes and ketones. We will delve into the mechanistic underpinnings, substrate scope, and practical considerations of stoichiometric chiral auxiliary-based methods, namely Evans oxazolidinones and Enders' SAMP/RAMP hydrazones, and compare them with the organocatalytic approach. This analysis is supported by experimental data and detailed protocols to empower researchers to make informed decisions for their specific synthetic challenges.

The Benchmark: MacMillan Imidazolidinone Organocatalysis

The MacMillan catalyst operates through an enamine catalysis mechanism. The secondary amine of the imidazolidinone condenses with an aldehyde to form a chiral enamine intermediate. This enamine then acts as a nucleophile, attacking an electrophile. The steric environment created by the chiral catalyst directs the approach of the electrophile, leading to the formation of one enantiomer of the α-functionalized aldehyde in excess. A key advantage of this method is its catalytic nature, requiring only a substoichiometric amount of the chiral amine.

Caption: General workflow for asymmetric α-alkylation using an Evans oxazolidinone auxiliary.

The Evans auxiliary approach consistently delivers high diastereoselectivity for a wide range of electrophiles.

Substrate (N-Acyl Oxazolidinone)	Alkylating Agent	Base	Diastereoselectivity (dr)	Yield (%)	Reference
N-Propionyl-(4S)-4-isopropyl-2-oxazolidinone	Benzyl bromide	NaHMDS	>99:1	94	[1]
N-Propionyl-(4R,5S)-4-methyl-5-phenyl-2-oxazolidinone	Methyl iodide	LDA	99:1	85-95
N-Propionyl-(4S)-4-benzyl-2-oxazolidinone	Allyl iodide	NaHMDS	98:2	61-77	[2]

Step 1: N-Acylation of (S)-4-isopropyl-2-oxazolidinone

• To a stirred solution of (S)-4-isopropyl-2-oxazolidinone (1.0 eq) in anhydrous THF (0.2 M) at -78 °C under an argon atmosphere, add n-butyllithium (1.1 eq, 2.5 M in hexanes) dropwise.

• Stir the solution for 20 minutes at -78 °C.

• Add propionyl chloride (1.2 eq) dropwise.

• Stir the reaction for 1 hour, then allow it to warm to room temperature over 15 minutes.

• Quench the reaction by pouring it into water and extract with ethyl acetate.

• Dry the combined organic layers over MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (e.g., 15% EtOAc in hexanes) to yield the N-propionyl oxazolidinone.

Step 2: Diastereoselective Alkylation

• Dissolve the N-propionyl oxazolidinone (1.0 eq) in anhydrous THF (0.5 M) and cool the solution to -78 °C under an argon atmosphere.

• Add NaHMDS (1.1 eq, 1 M in THF) dropwise over 2 minutes.

• After stirring for 30 minutes, add a solution of benzyl bromide (1.1 eq) in anhydrous THF (1 M) dropwise.

• Stir the reaction for 2 hours at -78 °C.

• Quench the reaction with a saturated aqueous solution of NH₄Cl.

• Allow the mixture to warm to room temperature, then extract with diethyl ether.

• Wash the combined organic layers with brine, dry over MgSO₄, filter, and concentrate.

• Purify the product by flash chromatography to separate the diastereomers.

Step 3: Cleavage of the Chiral Auxiliary

• Dissolve the purified N-acylated oxazolidinone (1.0 eq) in a 4:1 mixture of THF and water (0.2 M) and cool to 0 °C.

• Add 30% aqueous hydrogen peroxide (4.0 eq) dropwise, followed by a 0.8 M aqueous solution of lithium hydroxide (LiOH) (2.0 eq).[3]

• Stir the mixture at 0 °C for 1 hour.

• Quench the excess peroxide by adding a 1.5 M aqueous solution of Na₂SO₃.

• Concentrate the mixture under reduced pressure to remove the THF.

• Extract the aqueous layer with dichloromethane to recover the chiral auxiliary.

• Acidify the aqueous layer to pH 1-2 with 1 M HCl and extract with ethyl acetate to isolate the chiral carboxylic acid.

Enders' SAMP/RAMP Hydrazone Method

Developed by E. J. Corey and Dieter Enders, the SAMP/RAMP hydrazone method is a powerful technique for the asymmetric α-alkylation of both aldehydes and ketones.[4] (S)-1-amino-2-(methoxymethyl)pyrrolidine (SAMP) and its enantiomer (R)-1-amino-2-(methoxymethyl)pyrrolidine (RAMP) are chiral auxiliaries derived from proline. The method involves three key steps:

• Hydrazone Formation: The aldehyde or ketone is condensed with SAMP or RAMP to form a chiral hydrazone.

• Azaenolate Formation and Alkylation: The hydrazone is deprotonated with a strong base like LDA at low temperature to form a rigid, chelated azaenolate. The lithium cation is coordinated to the methoxy oxygen, creating a sterically defined structure that directs the electrophile to attack from the less hindered face.[4][5]

• Hydrazone Cleavage: The resulting alkylated hydrazone is cleaved, typically by ozonolysis or treatment with an acid like oxalic acid, to regenerate the α-alkylated carbonyl compound and the auxiliary.[4][6][7]

Caption: General workflow for asymmetric α-alkylation using the SAMP/RAMP hydrazone method.

The SAMP/RAMP method is renowned for its high enantioselectivities, often exceeding 95% ee.

Carbonyl Substrate	Alkylating Agent	Enantiomeric Excess (ee)	Overall Yield (%)	Reference
3-Pentanone	Ethyl Iodide	≥97%	56-58	[6]
Propanal	Benzyl Bromide	>96%	~60
Cyclohexanone	Methyl Iodide	≥95%	65-75	[4]

Step 1: Hydrazone Formation

• In a flask equipped with a condenser, combine 3-pentanone (1.2 eq) and SAMP (1.0 eq).

• Heat the mixture at 60 °C under an argon atmosphere overnight.[6]

• Remove the excess 3-pentanone under reduced pressure.

• Dilute the crude product with diethyl ether and wash with water.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate.

• Purify the hydrazone by short-path distillation to obtain a colorless oil.[6]

Step 2: Asymmetric Alkylation

• Prepare a solution of LDA by adding n-butyllithium (1.1 eq) to diisopropylamine (1.15 eq) in anhydrous THF at -78 °C and stirring for 30 minutes.

• Add the purified SAMP hydrazone (1.0 eq) to the LDA solution at -78 °C.

• Stir the mixture for 2-4 hours at -78 °C to ensure complete azaenolate formation.

• Cool the reaction to -100 °C and slowly add the alkylating agent (e.g., ethyl iodide, 1.2 eq).

• Allow the reaction to slowly warm to room temperature and stir overnight.

• Quench the reaction with water and extract with diethyl ether.

• Wash the combined organic layers with brine, dry over MgSO₄, filter, and concentrate to yield the crude alkylated hydrazone.

Step 3: Ozonolysis for Hydrazone Cleavage

• Dissolve the crude alkylated hydrazone in dichloromethane (0.1 M) in a Schlenk tube and cool to -78 °C.

• Bubble ozone through the solution until a persistent blue color is observed.[6]

• Purge the solution with nitrogen or oxygen to remove excess ozone.

• Allow the solution to warm to room temperature.

• The product can be purified by distillation or flash column chromatography to yield the α-alkylated ketone.[6]

Comparison of Methodologies

Feature	MacMillan Organocatalysis	Evans Oxazolidinones	SAMP/RAMP Hydrazones
Stoichiometry	Catalytic (typically 5-20 mol%)	Stoichiometric	Stoichiometric
Substrate Scope	Primarily aldehydes; ketones can be challenging.	Carboxylic acid derivatives (via N-acylation).	Aldehydes and ketones.
Electrophile Scope	Activated electrophiles often required; simple alkyl halides can be problematic.	Wide range of alkyl halides and other electrophiles.	Broad scope of alkyl halides.
Stereoselectivity	Generally high (often >90% ee).	Excellent (often >98% de).	Excellent (often >95% ee).
Reaction Conditions	Mild, often room temperature.	Requires strong bases and low temperatures (-78 °C).	Requires strong bases and very low temperatures (-78 to -100 °C).
Workup/Purification	Generally straightforward.	Requires chromatographic separation of diastereomers and auxiliary cleavage.	Requires cleavage step (e.g., ozonolysis) and purification.
Auxiliary/Catalyst Recovery	Catalyst can be recovered, but may require specific strategies.	Auxiliary is cleaved and can be recovered in high yield.	Auxiliary can be recovered after cleavage.

Conclusion: Selecting the Optimal Strategy

The choice between MacMillan organocatalysis and chiral auxiliary-based methods for asymmetric α-alkylation is highly dependent on the specific synthetic target and experimental constraints.

• MacMillan organocatalysis offers the elegance and atom economy of a catalytic process. It is an excellent choice for the α-functionalization of aldehydes with suitable electrophiles, particularly when avoiding stoichiometric amounts of chiral reagents is a priority. The ongoing development of synergistic catalytic systems is continuously expanding its applicability to traditionally challenging transformations.[8][9]

• Evans oxazolidinone auxiliaries provide a robust and highly predictable method for the asymmetric α-alkylation of carboxylic acid derivatives. The exceptionally high diastereoselectivities and the reliability of the method make it a go-to strategy in complex total synthesis where stereochemical fidelity is paramount.

• SAMP/RAMP hydrazones represent the gold standard for the asymmetric α-alkylation of a broad range of aldehydes and ketones. The consistently high enantioselectivities and the ability to access either enantiomer of the product by choosing between SAMP and RAMP make this a versatile and powerful tool in the synthetic chemist's arsenal.

Ultimately, a thorough understanding of the mechanisms, advantages, and limitations of each of these powerful methods will enable researchers to navigate the complexities of asymmetric synthesis and efficiently construct the chiral molecules of tomorrow.

References

• Enders, D. (1981). The SAMP/RAMP-Hydrazone Method. CHEMTECH, 11, 504-513.
• Wright, T. B., & Evans, P. A. (2021). Catalytic enantioselective alkylation of prochiral enolates. Chemical Society Reviews, 50(15), 8756-8773.
• Smith, A. B., III, et al. (2009). An Efficient Protocol for the Oxidative Hydrolysis of Ketone SAMP Hydrazones Employing SeO2 and H2O2 under Buffered (pH 7) Conditions. Synlett, 2009(19), 3131-3134.
• Enders, D., Fey, P., & Kipphardt, H. (1987). (S)-(−)-1-AMINO-2-METHOXYMETHYLPYRROLIDINE (SAMP) AND (R)-(+)-1-AMINO-2-METHOXYMETHYLPYRROLIDINE (RAMP), VERSATILE CHIRAL AUXILIARIES. Organic Syntheses, 65, 173.
• Capacci, A. G., Malinowski, J. T., McAlpine, N. J., Kuhne, J., & MacMillan, D. W. C. (2017). Direct, enantioselective α-alkylation of aldehydes using simple olefins.

• Capacci, A. G., et al. (2017). Direct, enantioselective α-alkylation of aldehydes using simple olefins. ResearchGate. [Link]

• Enders, D., et al. (1985). ASYMMETRIC SYNTHESES USING THE SAMP-/RAMP- HYDRAZONE METHOD: (S)-(+)-4-METHYL-3-HEPTANONE. Massachusetts Institute of Technology. [Link]

• Evans, D. A., et al. (1990). (S)-4-(Phenylmethyl)-2-oxazolidinone. Organic Syntheses, 68, 83.

• ChemTube3D. (n.d.). Asymmetric Alkylation of SAMP Hydrazone. Retrieved from [Link]

• MacMillan, D. W. C. (2008). The Advent and Development of the Field of Enantioselective Organocatalysis. Macmillan Group, Princeton University. [Link]

• MacMillan, D. W. C. (2005). Enantioselective Organocatalysis: A Valuable Strategy for Chemical Synthesis. Macmillan Group, Princeton University. [Link]

• Smith, T. E., et al. (2008). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Experiment for Advanced Undergraduates.

• Capacci, A. G., Malinowski, J. T., McAlpine, N. J., Kuhne, J., & MacMillan, D. W. C. (2017). Direct, enantioselective α-alkylation of aldehydes using simple olefins. PubMed. [Link]

• MacMillan Group. (2017). Direct, enantioselective α-alkylation of aldehydes using simple olefins. Princeton University. [Link]

• Knettle, B. W., et al. (2019). Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2. Organic Process Research & Development, 23(7), 1337–1345.

• PrepChem. (n.d.). Synthesis of (4R,5S)-4-Methyl-5-phenyl-2-oxazolidinone. Retrieved from [Link]

• Knettle, B. W., et al. (2019). Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2. ACS Publications. [Link]

• McMurry, J. E., & Melton, J. (1977).
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• Enders, D., et al. (1996). Mild, Racemization Free Cleavage of Ketone SAMP-Hydrazones with Oxalic Acid - Recycling of the Chiral Auxiliary. ResearchGate. [Link]

• Takeda, R., et al. (2018). Tandem Alkylation-Second-Order Asymmetric Transformation Protocol for the Preparation of Phenylalanine-Type Tailor-Made α-Amino Acids. ACS Omega, 3(8), 9729–9737.

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• Shih, H.-W., et al. (2010). Enantioselective α-Benzylation of Aldehydes via Photoredox Organocatalysis. Macmillan Group, Princeton University. [Link]

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• Carlone, A., et al. (2011).
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A Comparative Guide to Seminal Chiral Auxiliaries in Asymmetric Aldol Reactions

For Researchers, Scientists, and Drug Development Professionals

In the landscape of asymmetric synthesis, the aldol reaction stands as a paramount tool for the stereoselective construction of carbon-carbon bonds, forming the backbone of countless complex molecules and pharmacologically active agents. The ability to precisely control the stereochemical outcome of this reaction is of utmost importance. Among the various strategies developed, the use of chiral auxiliaries remains a robust and reliable method for inducing facial selectivity in enolates. This guide provides an in-depth performance comparison of three seminal classes of chiral auxiliaries that have revolutionized the field: Evans' oxazolidinones, Myers' pseudoephedrine amides, and Oppolzer's sultams.

This document moves beyond a simple recitation of facts, offering a detailed analysis of the mechanistic underpinnings of stereocontrol, comparative performance data, and field-proven experimental protocols. Our objective is to equip researchers with the critical insights needed to select the most appropriate chiral auxiliary for their specific synthetic challenges.

The Central Role of Chiral Auxiliaries in Aldol Reactions

A chiral auxiliary is an enantiomerically pure compound that is reversibly attached to a substrate, directing the stereochemical course of a reaction. In the context of aldol reactions, the auxiliary is typically appended to an acyl group, which then serves as the enolate precursor. The inherent chirality of the auxiliary creates a diastereomeric transition state, favoring the approach of the electrophile (an aldehyde or ketone) from one face of the enolate over the other. The efficacy of a chiral auxiliary is judged by several key criteria: the level of stereocontrol it imparts (diastereoselectivity), the ease of its attachment and removal, and its recoverability for reuse.[1]

Evans' Oxazolidinone Auxiliaries: The Gold Standard for Syn-Aldol Products

Developed by David A. Evans and his research group, chiral oxazolidinones are arguably the most widely utilized and well-understood class of chiral auxiliaries for asymmetric aldol reactions.[2] Derived from readily available amino alcohols, such as valinol and phenylalaninol, these auxiliaries have become the benchmark for achieving high levels of syn-diastereoselectivity.[3]

Mechanism of Stereocontrol

The remarkable stereodirecting ability of Evans' oxazolidinones stems from the formation of a rigid, chelated (Z)-boron enolate.[2][4] The reaction is typically mediated by a soft Lewis acid, such as dibutylboron triflate (Bu₂BOTf), in the presence of a tertiary amine base.[5] The resulting boron enolate adopts a well-defined six-membered ring transition state, as described by the Zimmerman-Traxler model.[6]

In this transition state, the aldehyde substrate approaches the enolate in a chair-like conformation. The substituent on the oxazolidinone (e.g., an isopropyl or benzyl group) effectively shields one face of the enolate, forcing the aldehyde to approach from the less sterically hindered face. This, combined with the preference for the aldehyde substituent to occupy a pseudo-equatorial position to minimize 1,3-diaxial interactions, leads to the predictable formation of the syn-aldol adduct.[2]

Caption: Proposed chelated transition state for Myers' auxiliary aldol reaction.

Performance and Applications

While highly effective, the diastereoselectivity in Myers' pseudoephedrine-mediated aldol reactions can be more substrate-dependent compared to Evans' auxiliaries. However, they offer the significant advantage of often being highly crystalline, which can facilitate purification by recrystallization. [7]The auxiliary can be cleaved under acidic or basic conditions to furnish the corresponding carboxylic acid, which can then be converted to other functional groups. [8]

Oppolzer's Sultams: Rigidity and Predictability

Oppolzer's camphorsultams are another powerful class of chiral auxiliaries, prized for their rigid bicyclic structure derived from camphor. [9]This conformational rigidity provides a highly predictable and well-defined chiral environment, leading to excellent stereocontrol in a variety of transformations, including aldol reactions. [10]

Mechanism of Stereocontrol

The stereochemical outcome of aldol reactions using Oppolzer's sultams is also rationalized through the formation of a chelated transition state. The enolization is typically achieved using a Lewis acid such as TiCl₄ in the presence of a hindered amine base. The titanium center is thought to coordinate to both the carbonyl oxygen of the N-acyl group and one of the sulfonyl oxygens, creating a rigid bicyclic system. This chelation, in conjunction with the steric hindrance imposed by the camphor backbone, dictates the facial selectivity of the enolate. The aldehyde then approaches from the less hindered face to give the aldol adduct.

Caption: Proposed chelated transition state for Oppolzer's sultam aldol reaction.

Performance and Applications

Oppolzer's sultams are known for their high diastereoselectivity in a range of reactions, including aldol additions. [9]The resulting aldol adducts are often crystalline, simplifying purification. A key advantage of the sultam auxiliary is its robustness and ease of removal under a variety of conditions, including acidic and basic hydrolysis, as well as reductive cleavage.

Performance Comparison: A Head-to-Head Look

To provide a clear comparison of these auxiliaries, the following table summarizes their performance in the aldol reaction of a propionyl derivative with representative aldehydes, benzaldehyde and propionaldehyde. It is important to note that direct comparisons can be challenging as optimal conditions may vary. The data presented here is a synthesis of representative results from the literature to provide a comparative overview.

Chiral Auxiliary	Aldehyde	Reagents	Diastereomeric Ratio (syn:anti or anti:syn)	Yield (%)	Reference
Evans' Oxazolidinone	Benzaldehyde	Bu₂BOTf, Et₃N	>99:1 (syn)	80-95	[2][11]
Propionaldehyde	Bu₂BOTf, Et₃N	>99:1 (syn)	85-95	[2][12]
Myers' Pseudoephedrine	Benzaldehyde	LDA, LiCl	>95:5 (syn)	70-85	[13][14]
Propionaldehyde	LDA, LiCl, then ZrCp₂Cl₂	>95:5 (syn)	75-90	[13]
Oppolzer's Sultam	Benzaldehyde	TiCl₄, (-)-Sparteine	>98:2 (syn)	~85	[9][10]
Propionaldehyde	Bu₂BOTf, i-Pr₂NEt	>95:5 (syn)	~90	[11]

Experimental Protocols: Field-Proven Methodologies

The following are representative, step-by-step protocols for performing an asymmetric aldol reaction using each of the discussed chiral auxiliaries.

Evans' Auxiliary Protocol

Materials: N-propionyloxazolidinone, anhydrous dichloromethane (DCM), dibutylboron triflate (Bu₂BOTf), triethylamine (Et₃N), aldehyde, methanol, hydrogen peroxide.

Procedure:

• Dissolve the N-propionyloxazolidinone (1.0 equiv) in anhydrous DCM under an inert atmosphere and cool to 0 °C.

• Add Bu₂BOTf (1.1 equiv) dropwise, followed by the dropwise addition of Et₃N (1.2 equiv). Stir the mixture at 0 °C for 30 minutes.

• Cool the reaction mixture to -78 °C and add the aldehyde (1.2 equiv) dropwise.

• Stir the reaction at -78 °C for 2 hours, then allow it to warm to 0 °C and stir for an additional 1 hour.

• Quench the reaction by the addition of a pH 7 buffer, followed by methanol and 30% hydrogen peroxide.

• Extract the aqueous layer with DCM, combine the organic layers, dry over MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Myers' Auxiliary Protocol

Materials: N-propionylpseudoephedrine amide, anhydrous tetrahydrofuran (THF), lithium diisopropylamide (LDA), lithium chloride (LiCl), aldehyde.

Procedure:

• To a solution of diisopropylamine (2.2 equiv) in anhydrous THF at -78 °C, add n-butyllithium (2.1 equiv) dropwise and stir for 30 minutes to generate LDA.

• Add anhydrous LiCl (6.0 equiv) to the LDA solution.

• Add a solution of the N-propionylpseudoephedrine amide (1.0 equiv) in anhydrous THF to the LDA/LiCl mixture at -78 °C.

• Stir the reaction mixture at -78 °C for 1 hour, then warm to 0 °C for 30 minutes.

• Cool the mixture back to -78 °C and add the aldehyde (1.2 equiv) dropwise.

• Stir at -78 °C for 2-4 hours or until the reaction is complete as monitored by TLC.

• Quench the reaction with saturated aqueous ammonium chloride.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate.

• Purify by flash chromatography or recrystallization.

Oppolzer's Sultam Protocol

Materials: N-propionylsultam, anhydrous dichloromethane (DCM), titanium(IV) chloride (TiCl₄), (-)-sparteine, aldehyde.

Procedure:

• Dissolve the N-propionylsultam (1.0 equiv) in anhydrous DCM under an inert atmosphere and cool to -78 °C.

• Add TiCl₄ (1.1 equiv) dropwise and stir for 5 minutes.

• Add (-)-sparteine (1.2 equiv) dropwise and stir the resulting deep red solution for 1 hour at -78 °C.

• Add the aldehyde (1.2 equiv) dropwise.

• Stir the reaction at -78 °C for 4-6 hours.

• Quench the reaction with saturated aqueous ammonium chloride.

• Separate the layers and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate.

• Purify the product by flash column chromatography.

Conclusion: Selecting the Right Tool for the Job

The choice of a chiral auxiliary for an asymmetric aldol reaction is a critical decision that can significantly impact the success of a synthetic campaign.

• Evans' oxazolidinones remain the preeminent choice for achieving high syn-diastereoselectivity with a broad range of substrates and are supported by a wealth of literature.

• Myers' pseudoephedrine amides offer a practical and economical alternative, often providing highly crystalline products that simplify purification, though their selectivity can be more variable.

• Oppolzer's sultams provide a robust and highly predictable platform for asymmetric synthesis due to their conformational rigidity, consistently delivering high levels of stereocontrol.

Ultimately, the optimal auxiliary will depend on the specific substrate, the desired stereochemical outcome, and practical considerations such as cost and availability. This guide provides the foundational knowledge and practical protocols to empower researchers to make informed decisions and successfully implement these powerful tools in their synthetic endeavors.

References

• Northrup, A. B., & MacMillan, D. W. C. (2002). The First Direct and Enantioselective Cross-Aldol Reaction of Aldehydes. Journal of the American Chemical Society, 124(24), 6798–6799. [Link]

• Williamson, K. L. (1999). Macroscale and Microscale Organic Experiments. Houghton Mifflin.

• Evans, D. A., Bartroli, J., & Shih, T. L. (1981). Enantioselective aldol condensations. 2. Erythro-selective chiral aldol condensations via boron enolates. Journal of the American Chemical Society, 103(8), 2127–2129. [Link]

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A Senior Application Scientist's Guide to the Validation of Absolute Stereochemistry in Synthetic Products

For researchers, scientists, and drug development professionals, the precise three-dimensional arrangement of atoms in a chiral molecule—its absolute stereochemistry—is a critical parameter. This structural nuance can dictate the efficacy, safety, and overall pharmacological profile of a drug candidate. The history of pharmaceuticals is marked by stark reminders of this principle, where one enantiomer of a drug provides therapeutic benefits while its mirror image is inactive or, in the worst cases, toxic. Therefore, the unambiguous assignment of absolute configuration is a non-negotiable cornerstone of modern chemical synthesis and drug development.[1][2][3]

This guide provides an in-depth comparison of the principal analytical techniques for validating absolute stereochemistry. Moving beyond a simple listing of methods, it delves into the causality behind experimental choices, offering field-proven insights to help you select and execute the most appropriate strategy for your synthetic products.

Choosing Your Method: A Comparative Overview

The selection of a technique for determining absolute configuration is a multi-faceted decision, balancing the physical properties of the sample, available instrumentation, project timelines, and the desired level of certainty. The primary methods can be broadly categorized into diffraction, chiroptical, and NMR-based approaches.

Feature	Single-Crystal X-ray Crystallography	Vibrational Circular Dichroism (VCD)	Electronic Circular Dichroism (ECD)	NMR (Mosher's Method)
Principle	Anomalous dispersion of X-rays by atoms in a single crystal.[4][5]	Differential absorption of left and right circularly polarized infrared light.[6]	Differential absorption of left and right circularly polarized UV-Vis light.[7]	Analysis of chemical shifts in diastereomeric esters/amides.[8][9][10]
Sample State	High-quality single crystal (typically 0.1-0.5 mm).[1][4]	Solution, neat liquid, or oil.[1][2]	Solution.	Solution.[2]
Sample Amount	Micrograms to milligrams.[2]	2-15 mg (typically recoverable).[1]	Micrograms to milligrams.	Sub-milligram to milligrams.[2]
Key Advantage	Considered the "gold standard"; provides a direct, unambiguous 3D structure.[11][12]	Applicable to non-crystalline samples (oils, liquids) and molecules without a UV chromophore.[1][6][13]	Highly sensitive; applicable to molecules with UV-Vis chromophores.[14]	Widely accessible via standard NMR; excellent for secondary alcohols/amines.[9][10][15]
Main Limitation	Absolute requirement for a high-quality single crystal, which can be a significant bottleneck.[1][13]	Requires quantum mechanical calculations for spectral interpretation; can be computationally intensive for flexible molecules.[16][17]	Requires a chromophore near the stereocenter; interpretation can be complex.[18][19][20]	Requires chemical derivatization with both enantiomers of the reagent; potential for reaction complications.[2][21]

Single-Crystal X-ray Crystallography: The Definitive Answer

X-ray crystallography stands as the most powerful and reliable method for the direct determination of a molecule's three-dimensional structure, including its absolute configuration.[4][11][12] The technique relies on the diffraction of X-rays by the electron clouds of atoms arranged in a highly ordered crystal lattice.

Causality in the Experiment: The key to determining absolute configuration lies in a phenomenon called anomalous dispersion.[5] When X-rays interact with electrons, particularly those of heavier atoms (P, S, Cl, Br, etc.), a small phase shift occurs.[4][5] This subtle effect breaks the symmetry of the diffraction pattern, allowing for the differentiation between a molecule and its mirror image. Modern instrumentation and methods have advanced to the point where the anomalous scattering from an oxygen atom can often be sufficient for a confident assignment in high-quality crystals.[5]

Self-Validating System: The result of a successful X-ray crystallographic analysis is a complete 3D structural model with atomic coordinates. The internal consistency of the data, including bond lengths, angles, and statistical parameters like the Flack parameter, provides a high degree of confidence in the assigned structure.[5]

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computational modeling of transition states in imidazolidinone catalysis

As a Senior Application Scientist, this guide is designed to provide researchers, scientists, and drug development professionals with an in-depth comparison of computational methodologies for modeling transition states in imidazolidinone catalysis. We will move beyond simple protocols to explore the underlying rationale, ensuring a robust and validated approach to predicting reaction outcomes.

Introduction: Decoding Stereoselectivity in Imidazolidinone Catalysis

Imidazolidinone-based organocatalysts, famously developed by David W.C. MacMillan, represent a cornerstone of modern asymmetric synthesis.[1][2][3] These small organic molecules efficiently catalyze a vast array of transformations by activating α,β-unsaturated aldehydes and ketones through the formation of transient iminium or enamine intermediates.[3][4] The remarkable success of these catalysts lies in their ability to create a chiral environment that precisely controls the stereochemical outcome of a reaction.

The key to this control lies in the transition state (TS) — the fleeting, high-energy arrangement of atoms at the peak of the reaction energy profile. The subtle differences in energy between competing diastereomeric transition states, often just a few kilocalories per mole, dictate the enantiomeric ratio of the final product. Experimentally characterizing these transient structures is exceptionally challenging. Therefore, computational modeling, particularly Density Functional Theory (DFT), has become an indispensable tool for elucidating the mechanisms of organocatalyzed reactions and rationally designing more effective catalysts.[5][6]

This guide compares two robust and widely adopted DFT-based workflows for locating and analyzing transition states in imidazolidinone catalysis, providing the theoretical grounding and practical protocols necessary for confident application.

The Guiding Principle: The Curtin-Hammett Principle in Silico

Before delving into specific methods, it is crucial to understand the theoretical foundation. The stereoselectivity of these reactions is governed by the energy difference between the diastereomeric transition states leading to the different stereoisomers. According to the Curtin-Hammett principle, the ratio of products depends on this energy difference (ΔΔG‡), not on the populations of any preceding ground-state conformers. Our primary goal with computational modeling is to accurately calculate these transition state free energies.

Comparative Analysis of Computational Workflows

The choice of computational methodology is a trade-off between accuracy and computational cost. For systems as complex as organocatalytic transition states, which are governed by subtle non-covalent interactions, a thoughtful approach is required. We will compare two field-proven strategies.

Workflow 1: The Multi-Level "Hybrid" Approach (e.g., M06-2X//B3LYP)

This is arguably the most common and validated approach in the literature for organocatalysis.[7][8][9] It leverages the strengths of different DFT functionals for different parts of the calculation to achieve high accuracy in a cost-effective manner.

• Core Concept: A less computationally demanding functional (e.g., B3LYP) is used to perform the geometry optimization and vibrational frequency calculations. Subsequently, a more accurate and robust functional (e.g., M06-2X), which is better at describing the crucial non-covalent interactions, is used for a final, high-accuracy single-point energy calculation on the optimized geometry.[7][8]

• Expertise & Rationale: The B3LYP functional provides reasonable geometries for many organic systems and is computationally efficient, making it suitable for the iterative process of optimization. However, it notoriously struggles with describing medium-range electron correlation, which is the physical basis of dispersion forces (van der Waals interactions).[10] Functionals like M06-2X from the Minnesota family are specifically parameterized to better capture these non-covalent interactions, which are critical for determining the stability of the crowded transition states in imidazolidinone catalysis.[7][11] By using M06-2X for a final energy correction, we achieve a result close to a full M06-2X optimization at a fraction of the computational cost.

• Trustworthiness & Validation: This method's reliability is demonstrated by its successful application in numerous studies to correctly predict the stereochemical outcomes of reactions catalyzed by MacMillan and Jørgensen-Hayashi type catalysts.[7][12][13]

Workflow 2: The Unified Single-Functional Approach (e.g., ωB97X-D)

This approach utilizes a single, modern DFT functional that includes built-in corrections for dispersion effects for all stages of the calculation.

• Core Concept: A range--separated hybrid functional with an empirical dispersion correction (the "-D"), such as ωB97X-D, is used for geometry optimization, frequency calculations, and the final energy evaluation.

• Expertise & Rationale: The primary advantage here is theoretical consistency. The potential energy surface is explored using the same level of theory that is used for the final energy evaluation. Range-separated functionals correctly describe long-range interactions, while the empirical dispersion term provides a robust correction for the missing van der Waals physics in standard DFT. This unified approach avoids potential inconsistencies that could arise from using different functionals for geometry and energy.

• Trustworthiness & Validation: While perhaps less ubiquitous in older literature than the hybrid approach, modern dispersion-corrected functionals are rigorously benchmarked and have shown excellent performance for non-covalent interactions and reaction barrier heights, making them a highly reliable choice for new studies.[11]

Quantitative Comparison of Methodologies

The following table summarizes the key characteristics of the two workflows to guide your selection process.

Feature	Workflow 1: Hybrid (M06-2X//B3LYP)	Workflow 2: Unified (ωB97X-D)	Rationale & Field Insights
Accuracy	Excellent	Excellent	Both methods, when properly applied, can achieve high accuracy in predicting enantiomeric ratios. The hybrid method's accuracy is well-established in catalysis literature.[7][8]
Computational Cost	Moderate	Moderate-to-High	The hybrid approach is often faster because the most demanding part (optimization) is done with the more efficient B3LYP functional.
Dispersion Handling	Addressed at the final energy step	Included throughout the calculation	The unified approach offers a more consistent treatment of the non-covalent interactions that dictate stereoselectivity.
Ease of Setup	Requires a multi-step job submission	Simpler, single-step job submission	The unified workflow is more straightforward to implement in most quantum chemistry software packages.
When to Choose	When following established literature protocols or when computational resources are a primary constraint.	For new systems where theoretical consistency is paramount and resources permit. Excellent for fundamental mechanistic investigations.

Visualizing the Computational Process

To provide a clear overview, the following diagrams illustrate the general workflow for a transition state search and the key molecular interactions that confer stereoselectivity.

Caption: General workflow for computational transition state analysis.

Caption: Key non-covalent interactions governing stereoselectivity.

Protocol: A Self-Validating Workflow for Transition State Searching

This protocol details the hybrid approach (Workflow 1), as it involves distinct validation stages. It is written with syntax relevant to the Gaussian software package but is conceptually applicable to any modern quantum chemistry software.

Objective: To find the transition state for a Diels-Alder reaction between acrolein and cyclopentadiene, catalyzed by a MacMillan-type imidazolidinone.

Step 1: Initial Structure Generation

• Build the catalyst, acrolein, and cyclopentadiene separately in a molecular editor.

• Perform a low-level (e.g., molecular mechanics) conformational search on the catalyst to identify its lowest energy conformer.

• Manually dock the acrolein to the catalyst to form the iminium ion intermediate. Ensure the geometry is reasonable (e.g., C=N bond length ~1.3 Å).

• Position the cyclopentadiene relative to the iminium ion in an orientation that suggests the desired bond formation for the Diels-Alder reaction. This is your initial guess structure for the TS.

Step 2: Geometry Optimization (B3LYP)

• Rationale: We will locate the stationary point on the potential energy surface that corresponds to the transition state.

• Input Keywords: #p B3LYP/6-31G(d) Opt=(TS,CalcFC,NoEigentest) SCRF=(SMD,Solvent=Dichloromethane)

  • Opt=(TS,CalcFC,NoEigentest): Instructs the program to optimize to a transition state (saddle point). CalcFC computes the initial force constants, which is crucial for starting the search. NoEigentest prevents the optimizer from stopping if it follows the wrong eigenvector initially, giving it a chance to find the correct path.

  • SCRF=(SMD,Solvent=...): Applies a continuum solvation model (SMD is a good choice) to account for the solvent environment, as these reactions are performed in solution.[7]

• Execution: Run the calculation. This is the most computationally intensive step.

Step 3: Frequency Calculation & Validation

• Rationale: This is a critical self-validation step. A true transition state must have exactly one imaginary vibrational frequency, which corresponds to the motion of the atoms along the reaction coordinate (i.e., bond formation/breaking).

• Input Keywords: #p B3LYP/6-31G(d) Freq SCRF=(SMD,Solvent=Dichloromethane) (Use the optimized geometry from Step 2).

• Verification:

  • Check the output for the number of imaginary frequencies. If there is exactly one (it will be listed as a negative value), the structure is a valid transition state.

  • Visualize the imaginary frequency with software like GaussView or Avogadro. The animation should clearly show the C-C bonds of the Diels-Alder reaction forming. If it does not, your structure is a TS for a different process (e.g., a rotation), and you must rebuild your initial guess.

Step 4: Intrinsic Reaction Coordinate (IRC) Calculation

• Rationale: This calculation confirms that the located TS connects the correct reactants (iminium ion + diene) and the correct cycloadduct product.

• Input Keywords: #p B3LYP/6-31G(d) IRC=(CalcAll,MaxPoints=20) SCRF=(SMD,Solvent=Dichloromethane)

• Verification: Run the IRC calculation. Plot the energy profile. It should show a smooth path downhill from the TS to the reactant complex in the reverse direction and to the product complex in the forward direction.

Step 5: High-Accuracy Single-Point Energy Calculation

• Rationale: To obtain a more accurate electronic energy, we use a superior functional on the validated TS geometry.

• Input Keywords: #p M062X/6-311+G(d,p) SCRF=(SMD,Solvent=Dichloromethane) Geom=Check Guess=Read

  • M062X/6-311+G(d,p): A higher-level functional and a larger basis set for improved accuracy.

  • Geom=Check Guess=Read: Reads the geometry and wavefunction from the previous calculation's checkpoint file.

• Execution: This calculation is relatively fast. The resulting energy is used to compute the final free energy of activation (ΔG‡) after adding the thermal corrections (Zero-Point Energy, etc.) from the B3LYP frequency calculation.

By repeating this entire workflow for the competing diastereomeric transition state (arising from attack on the opposite face of the iminium ion), you can calculate the crucial ΔΔG‡ and predict the enantiomeric ratio of the reaction. The experimental validation comes from comparing this predicted ratio to laboratory results.[14]

Conclusion

The is a powerful strategy for understanding and predicting stereoselectivity. While various DFT methods can be employed, the compared workflows—the multi-level hybrid approach and the unified single-functional approach—represent two of the most reliable and scientifically sound strategies. The choice between them depends on the specific research question, available computational resources, and desired level of theoretical consistency. By following a rigorous, self-validating protocol as outlined, researchers can generate trustworthy data that not only explains observed reactivity but also guides the future design of next-generation organocatalysts.

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A Comparative Guide to Non-Natural Chiral Auxiliaries in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of enantiomerically pure compounds, essential for the development of modern pharmaceuticals and functional materials, the synthetic chemist's toolbox is ever-expanding. Among the most reliable strategies for controlling stereochemistry is the use of chiral auxiliaries. These molecular scaffolds temporarily attach to a prochiral substrate, directing subsequent chemical transformations to yield a specific stereoisomer. While nature provides a rich "chiral pool" of starting materials for auxiliaries, the field has seen a significant shift towards the design and application of non-natural chiral auxiliaries. These synthetically-derived molecules often offer enhanced performance, greater modularity, and access to stereochemical outcomes not readily achieved with their natural counterparts.

This guide provides an in-depth technical comparison of prominent non-natural chiral auxiliaries, focusing on their performance in key asymmetric reactions. We will delve into the mechanistic underpinnings of their stereocontrol, provide supporting experimental data, and offer detailed protocols to aid in their practical application.

The Rationale for Non-Natural Chiral Auxiliaries

The ideal chiral auxiliary should be readily available, easily attached to the substrate, provide high levels of stereocontrol, and be removable under mild conditions without affecting the newly formed stereocenter.[1] While many auxiliaries derived from natural sources like amino acids and terpenes have been invaluable, they are not without limitations. Non-natural chiral auxiliaries are designed to overcome these challenges, often featuring:

• Enhanced Steric Shielding: Their structures can be fine-tuned to create a more defined and rigid chiral environment, leading to higher diastereoselectivity.

• Improved Cleavage Conditions: Non-natural auxiliaries can be engineered for cleavage under specific, mild conditions that are orthogonal to other functional groups in the molecule.

• Access to Both Enantiomers: Synthetic routes to non-natural auxiliaries often allow for the preparation of both enantiomeric forms, providing access to either enantiomer of the target molecule.

• Novel Reactivity and Selectivity: The unique electronic and steric properties of non-natural auxiliaries can lead to novel reactivity and selectivity profiles.

Key Classes of Non-Natural Chiral Auxiliaries: A Comparative Analysis

This section will explore the performance of several key classes of non-natural chiral auxiliaries in common asymmetric transformations, including alkylations, aldol reactions, Diels-Alder reactions, and conjugate additions.

Pseudoephedrine and its Derivatives: The Power of Amino Alcohols

Derived from the readily available and inexpensive pseudoephedrine, this class of chiral auxiliaries, pioneered by Andrew G. Myers, has become a workhorse in asymmetric synthesis.[2] The corresponding amides derived from pseudoephedrine undergo highly diastereoselective alkylations, providing access to a wide range of enantiomerically enriched carboxylic acids, alcohols, aldehydes, and ketones.[2]

A significant advancement in this class is the development of pseudoephenamine, a non-regulated alternative that exhibits remarkable stereocontrol, particularly in the formation of challenging quaternary carbon centers.[3]

Mechanism of Stereocontrol:

The high diastereoselectivity of pseudoephedrine-mediated alkylations is attributed to the formation of a rigid Z-enolate that is chelated to the lithium cation, which is also coordinated to the auxiliary's hydroxyl group. This conformation effectively blocks one face of the enolate, directing the electrophile to the opposite face.

Comparative Performance in Asymmetric Alkylation:

Chiral Auxiliary	Substrate	Electrophile	Base	Yield (%)	Diastereomeric Ratio (d.r.)
Pseudoephedrine	N-Propionyl amide	Allyl iodide	LDA	80-92	>99:1
Pseudoephedrine	N-Phenylacetyl amide	Benzyl bromide	LDA	95	>99:1
Pseudoephenamine	N-Propionyl amide	Methyl iodide	LDA	91	>99:1
Pseudoephenamine	N-α-Methylphenylacetyl amide	Benzyl bromide	LHMDS	85	>50:1

Experimental Protocol: Asymmetric Alkylation of a Pseudoephedrine Amide

This protocol is a representative example of an asymmetric alkylation using a pseudoephedrine-derived chiral auxiliary.[4][5]

• Amide Formation: To a solution of (+)-pseudoephedrine (1.0 eq) in an appropriate solvent (e.g., CH₂Cl₂), add the desired acyl chloride or anhydride (1.1 eq) and a base such as triethylamine (1.2 eq) at 0 °C. Allow the reaction to warm to room temperature and stir until completion (monitored by TLC). Work up the reaction to isolate the N-acyl-(+)-pseudoephedrine amide.

• Diastereoselective Alkylation: To a suspension of the N-acyl-(+)-pseudoephedrine amide (1.0 eq) and anhydrous lithium chloride (6.0 eq) in dry THF at -78 °C, slowly add a solution of lithium diisopropylamide (LDA) (2.2 eq) in THF. Stir the mixture for 1 hour at -78 °C, then warm to 0 °C for 30 minutes, and re-cool to -78 °C. Add the alkyl halide (1.5 eq) dropwise and stir at -78 °C for 2-4 hours.

• Work-up and Purification: Quench the reaction by the slow addition of a saturated aqueous solution of NH₄Cl. Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The diastereomeric ratio can be determined by ¹H NMR or HPLC analysis of the crude product. Purify the desired diastereomer by column chromatography.

• Auxiliary Cleavage to a Chiral Carboxylic Acid: The alkylated pseudoephedrine amide can be hydrolyzed to the corresponding carboxylic acid by heating with aqueous sulfuric acid.[3] The pseudoephedrine auxiliary can be recovered from the aqueous layer by basification and extraction.

Camphorsultams: Rigid Scaffolds for High Stereocontrol

Oppolzer's camphorsultam is a highly effective and versatile chiral auxiliary derived from camphor.[6] Its rigid bicyclic structure provides a well-defined chiral environment, leading to excellent stereocontrol in a variety of reactions, including Diels-Alder reactions, alkylations, and aldol reactions. Both enantiomers of camphorsultam are commercially available, making it a popular choice in asymmetric synthesis.

Mechanism of Stereocontrol:

The stereochemical outcome of reactions involving N-acyl camphorsultams is dictated by the steric bulk of the camphor skeleton, which effectively shields one face of the enolate or dienophile. The sulfonyl group can also play a role in chelating Lewis acids, further rigidifying the transition state.

Comparative Performance in Asymmetric Diels-Alder Reaction:

Dienophile	Diene	Lewis Acid	Yield (%)	Diastereomeric Ratio (d.r.)
N-Acryloyl-(+)-camphorsultam	Cyclopentadiene	Et₂AlCl	95	>99:1 (endo)
N-Crotonoyl-(+)-camphorsultam	Isoprene	TiCl₄	88	98:2 (endo)

Experimental Protocol: Asymmetric Diels-Alder Reaction with a Camphorsultam Auxiliary

This protocol describes a typical Lewis acid-catalyzed Diels-Alder reaction using an N-enoyl camphorsultam.[7]

• Preparation of the N-Enoyl Camphorsultam: React the desired enantiomer of camphorsultam with the corresponding α,β-unsaturated acyl chloride in the presence of a base like triethylamine and a catalytic amount of DMAP.

• Diels-Alder Reaction: To a solution of the N-enoyl camphorsultam (1.0 eq) in a dry solvent such as CH₂Cl₂ at low temperature (e.g., -78 °C), add the Lewis acid (e.g., Et₂AlCl, 1.1 eq) dropwise. After stirring for a short period, add the diene (1.2 eq). Stir the reaction at the low temperature until completion (monitored by TLC).

• Work-up and Purification: Quench the reaction with a saturated aqueous solution of NaHCO₃. Separate the layers and extract the aqueous layer with CH₂Cl₂. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. The crude product can be purified by column chromatography.

• Auxiliary Cleavage: The camphorsultam auxiliary can be removed by hydrolysis with LiOH/H₂O₂ to yield the carboxylic acid, or by reduction with LiAlH₄ or LiBH₄ to afford the corresponding alcohol.

Non-Natural Amino Acid-Derived Auxiliaries

The vast diversity of non-natural amino acids provides a rich platform for the development of novel chiral auxiliaries.[8] By incorporating unique side chains and stereochemistries, these auxiliaries can be tailored to specific applications, offering fine-tuned steric and electronic properties.[9] They have been successfully employed in a range of asymmetric transformations, including the synthesis of complex, biologically active molecules.[6][10]

Advantages of Non-Natural Amino Acid-Derived Auxiliaries:

• High Modularity: The side chains of non-natural amino acids can be easily modified to optimize stereoselectivity for a particular reaction.

• Biocompatibility: Their amino acid backbone can be advantageous in syntheses targeting peptides or other biologically relevant molecules.

• Access to Diverse Chiral Scaffolds: The synthetic accessibility of non-natural amino acids allows for the creation of a wide array of chiral auxiliary structures.

Comparative Performance in Asymmetric Conjugate Addition:

While a standardized comparison is challenging due to the diversity of this class, representative examples demonstrate their high efficacy.

Chiral Auxiliary	Michael Acceptor	Nucleophile	Yield (%)	Diastereomeric Ratio (d.r.)
(S)-Phenylalanine derived	α,β-Unsaturated ester	Grignard reagent	85-95	>95:5
(R)-tert-Leucine derived	α,β-Unsaturated amide	Organocuprate	90	>98:2

Cost-Effectiveness and Commercial Availability

A critical consideration for researchers, particularly in industrial settings, is the cost and availability of chiral auxiliaries.

Chiral Auxiliary	Typical Supplier	Relative Cost	Availability of Both Enantiomers
(+)-Pseudoephedrine	Sigma-Aldrich	Low	Yes
(-)-Pseudoephedrine	Sigma-Aldrich	Low	Yes
(1R,2R)-Pseudoephenamine	Not widely commercial	Synthesis required	Yes (via synthesis)
(+)-Camphorsultam	Sigma-Aldrich	Moderate	Yes
(-)-Camphorsultam	Sigma-Aldrich	Moderate	Yes
Non-natural Amino Acids	Various	Varies widely	Often yes

While pseudoephedrine is inexpensive, its use is regulated in many regions.[11] Pseudoephenamine, though requiring synthesis, offers a practical, unregulated alternative.[3] Camphorsultams are commercially available at a moderate cost. The price of non-natural amino acid-derived auxiliaries can vary significantly depending on their complexity and scale of production.

Conclusion

Non-natural chiral auxiliaries represent a powerful and versatile tool in the field of asymmetric synthesis. Their rational design allows for the optimization of stereochemical control, offering advantages over their natural counterparts in terms of efficiency, selectivity, and access to a broader range of chemical space. From the well-established and reliable pseudoephedrine and camphorsultam auxiliaries to the ever-expanding repertoire of non-natural amino acid-derived scaffolds, these reagents empower chemists to construct complex chiral molecules with a high degree of precision. As the demand for enantiomerically pure compounds in pharmaceuticals and materials science continues to grow, the development and application of novel non-natural chiral auxiliaries will undoubtedly remain a vibrant and impactful area of research.

References

• Myers, A. G., et al. (1997). Pseudoephedrine as a Practical Chiral Auxiliary for the Synthesis of Highly Enantiomerically Enriched Carboxylic Acids, Alcohols, Aldehydes, and Ketones. Journal of the American Chemical Society, 119(28), 6496-6511. [Link]

• Myers, A. G., et al. (2009). Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis. Angewandte Chemie International Edition, 48(49), 9342-9345. [Link]

• SynArchive. (n.d.). Myers Asymmetric Alkylation. [Link]

• Myers, A. G., et al. (1997). Pseudoephedrine as a Practical Chiral Auxiliary for the Synthesis of Highly Enantiomerically Enriched Carboxylic Acids, Alcohols, Aldehydes, and Ketones. Journal of the American Chemical Society, 119(28), 6496-6511. [Link]

• Wikipedia. (n.d.). Chiral auxiliary. [Link]

• de Souza, R. O. M. A., et al. (2019). Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review. Chirality, 31(10), 776-812. [Link]

• ResearchGate. (2019). Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review. [Link]

• Asymmetric Synthesis. (n.d.). [Link]

• Evans, D. A., et al. (2003). Recent advances in asymmetric synthesis with chiral imide auxiliaries. L'actualité chimique, 4-5, 35-40. [Link]

• Zhang, Y., et al. (2023). Discovery of Staircase Chirality through the Design of Unnatural Amino Acid Derivatives. Journal of the American Chemical Society, 145(34), 18837-18845. [Link]

• Morales-Nava, R., & Olivo, H. F. (2018). Diastereoselective and enantioselective conjugate addition reactions utilizing α,β-unsaturated amides and lactams. Beilstein Journal of Organic Chemistry, 14, 2466-2493. [Link]

• Daugulis, O., et al. (2012). Nonnatural Amino Acid Synthesis by Using Carbon-Hydrogen Bond Functionalization Methodology. Angewandte Chemie International Edition, 51(49), 12192-12195. [Link]

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• 2. pubs.acs.org [pubs.acs.org]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. web.mnstate.edu [web.mnstate.edu]
• 8. Nonnatural Amino Acid Synthesis by Using Carbon-Hydrogen Bond Functionalization Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Discovery of Staircase Chirality through the Design of Unnatural Amino Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Chiral auxiliary - Wikipedia [en.wikipedia.org]

A Senior Application Scientist's Guide to the Scalability and Industrial Application of Imidazolidinone Catalysts

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, the pursuit of efficient, scalable, and sustainable catalytic systems is paramount. Among the arsenal of tools available to the process chemist, organocatalysis has emerged as a powerful strategy, offering a metal-free approach to asymmetric synthesis. Within this domain, imidazolidinone catalysts, pioneered by David MacMillan, have garnered significant attention for their versatility and robustness. This guide provides an in-depth comparison of imidazolidinone catalysts with alternative catalytic systems, focusing on their scalability and industrial applicability, supported by experimental data and field-proven insights.

The Rise of Imidazolidinone Catalysts: A Paradigm Shift in Asymmetric Synthesis

Imidazolidinone catalysts, often referred to as MacMillan catalysts, are a class of chiral secondary amines that have revolutionized the field of asymmetric organocatalysis. Their mode of action typically involves the formation of a transient iminium ion with α,β-unsaturated aldehydes, which lowers the LUMO of the substrate, activating it towards nucleophilic attack. This mechanism has proven effective in a wide array of transformations, including Diels-Alder reactions, Friedel-Crafts alkylations, and 1,3-dipolar cycloadditions, consistently delivering high levels of enantioselectivity.

The appeal of imidazolidinone catalysts in an industrial setting stems from several key advantages over traditional metal catalysts and even other organocatalysts like proline and its derivatives. They are generally inexpensive to prepare, stable to air and moisture, and operate under mild reaction conditions. Furthermore, being metal-free, they circumvent the issues of metal contamination in the final active pharmaceutical ingredient (API), which is a significant regulatory concern.

Comparative Performance: Imidazolidinone Catalysts vs. The Alternatives

The true measure of a catalyst's industrial viability lies in its performance under process conditions. Here, we compare imidazolidinone catalysts with other commonly used catalytic systems in key industrial transformations.

Asymmetric Diels-Alder Reactions

The Diels-Alder reaction is a cornerstone of organic synthesis for the construction of six-membered rings. Imidazolidinone catalysts have demonstrated exceptional efficacy in promoting highly enantioselective [4+2] cycloadditions.

Catalyst System	Reaction	Catalyst Loading (mol%)	Yield (%)	ee (%)	Reference
Imidazolidinone	Cyclopentadiene + Cinnamaldehyde	5	99	93 (exo)
Proline	Cyclopentadiene + α,β-Unsaturated Ketone	20-30	85	76
Cu(II)-BOX	Cyclopentadiene + Acryloyl Oxazolidinone	10	95	98	N/A

As the data suggests, imidazolidinone catalysts can achieve high yields and excellent enantioselectivities at significantly lower catalyst loadings compared to proline for similar transformations. While chiral Lewis acid catalysts like Cu(II)-BOX can offer superior enantioselectivity, they often require strictly anhydrous conditions and pose the risk of metal contamination.

Industrial Case Study: The Synthesis of Telcagepant

A landmark example of the industrial application of imidazolidinone catalysis is Merck's synthesis of Telcagepant, a calcitonin gene-related peptide (CGRP) receptor antagonist for the treatment of migraine. This synthesis represents the first industrial-scale application of iminium organocatalysis and was successfully demonstrated on scales greater than 10 kg.

The key transformation involved an asymmetric Michael addition of a nitronate to an α,β-unsaturated aldehyde, catalyzed by a second-generation imidazolidinone catalyst. A critical innovation in this process was the development of a dual acid cocatalyst system, which was crucial for achieving high reaction efficiency and ensuring the stability of the product. This industrial application underscores the capability of imidazolidinone catalysts to perform under the demanding conditions of large-scale pharmaceutical manufacturing, delivering high purity (>99.8%) and high enantioselectivity (>99.9% ee) of the final API.

Navigating the Challenges of Scale-Up

Transitioning an organocatalytic reaction from the laboratory to a pilot plant or industrial scale presents a unique set of challenges. Understanding and mitigating these is crucial for a successful and economically viable process.

Common Hurdles in Scaling Up Organocatalytic Reactions:

• Heat Transfer: Exothermic reactions that are easily managed in a lab flask can become difficult to control in large reactors, potentially leading to side reactions and reduced selectivity.

• Mixing and Mass Transfer: Ensuring efficient mixing is critical, as poor mass transfer can lead to localized "hot spots" and variations in reaction rates and selectivity.

• Catalyst Loading and Cost: While organocatalysts are generally cheaper than their metal counterparts, the catalyst loading needs to be optimized for cost-effectiveness on a large scale. A balance must be struck between reaction time and the cost of the catalyst.

• Catalyst Removal and Product Purification: A significant challenge in homogeneous organocatalysis is the removal of the catalyst from the product stream. This often requires additional purification steps, which can increase the overall process cost and environmental footprint.

Strategies for Overcoming Scale-Up Challenges:

• Process Engineering: Careful reactor design, including efficient stirring and cooling systems, is essential for managing heat and mass transfer.

• Catalyst Immobilization: To address the challenge of catalyst removal, significant research has focused on immobilizing imidazolidinone catalysts on solid supports. This allows for easy separation of the catalyst from the reaction mixture by filtration and enables catalyst recycling, improving the overall process economics.

• Flow Chemistry: Continuous flow processing offers several advantages for organocatalytic reactions, including enhanced heat and mass transfer, precise control over reaction parameters, and the potential for process intensification. The use of packed-bed reactors with immobilized catalysts is a particularly promising approach for industrial-scale organocatalysis.

Experimental Protocols for Key Transformations

To provide practical guidance for researchers, this section outlines a detailed, step-by-step methodology for a representative imidazolidinone-catalyzed reaction.

Protocol: Enantioselective Organocatalytic Diels-Alder Reaction

This protocol describes the reaction between cyclopentadiene and cinnamaldehyde, a classic example of an imidazolidinone-catalyzed Diels-Alder reaction.

Materials:

• (5S)-5-Benzyl-2,2,3-trimethylimidazolidin-4-one hydrochloride (MacMillan's first-generation catalyst)

• Cinnamaldehyde

• Cyclopentadiene (freshly cracked)

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• To an oven-dried round-bottom flask under a nitrogen atmosphere, add the imidazolidinone catalyst (5 mol%).

• Add anhydrous DCM and cool the mixture to -78 °C in a dry ice/acetone bath.

• Add cinnamaldehyde (1.0 equiv) to the cooled solution.

• In a separate flask, dilute freshly cracked cyclopentadiene (3.0 equiv) in anhydrous DCM.

• Slowly add the cyclopentadiene solution to the reaction mixture via syringe over 10 minutes.

• Stir the reaction at -78 °C and monitor its progress by TLC.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Allow the mixture to warm to room temperature and transfer it to a separatory funnel.

• Separate the layers and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired Diels-Alder adduct.

• Determine the enantiomeric excess by chiral HPLC or GC analysis.

Visualizing the Catalytic Cycle and Workflow

To better understand the underlying principles, the following diagrams illustrate the catalytic cycle of an imidazolidinone-catalyzed reaction and a typical experimental workflow.

Caption: Catalytic cycle of an imidazolidinone-catalyzed reaction.

Caption: A typical experimental workflow for an organocatalytic reaction.

Conclusion and Future Outlook

Imidazolidinone catalysts have firmly established themselves as a valuable and practical tool for asymmetric synthesis, both in academic research and on an industrial scale. Their operational simplicity, robustness, and metal-free nature make them an attractive alternative to traditional catalytic systems. The successful application in the multi-kilogram synthesis of Telcagepant is a testament to their industrial viability.

Future developments in this field will likely focus on the design of more active and selective catalysts, the development of more efficient immobilization and recycling strategies, and the broader application of these catalysts in continuous flow manufacturing. As the pharmaceutical and fine chemical industries continue to embrace greener and more sustainable manufacturing processes, the importance and application of imidazolidinone catalysts are set to grow.

References

• BenchChem Technical Support Team. (2025).
• Ahrendt, K. A., Borths, C. J., & MacMillan, D. W. C. (2000). New Strategies for Organic Catalysis: The First Highly Enantioselective Organocatalytic Diels-Alder Reaction. Journal of the American Chemical Society, 122(17), 4243–4244.
• Porta, R., Benaglia, M., & Puglisi, A. (2020). Recent advances in continuous-flow organocatalysis for process intensification. Reaction Chemistry & Engineering, 5(1), 9–27.
• Cernak, T., et al. (2010). Asymmetric Synthesis of Telcagepant, a CGRP Receptor Antagonist for the Treatment of Migraine. The Journal of Organic Chemistry, 75(21), 7476–7485.
• Paolillo, V., et al. (2010). Asymmetric Synthesis of Telcagepant, a CGRP Receptor Antagonist for the Treatment of Migraine. The Journal of Organic Chemistry, 75(21), 7476–7485.
• Porta, R., Benaglia, M., & Puglisi, A. (2016). Organocatalysis Chemistry in Flow.
• Calvo-Flores, F. G., et al. (2002). Asymmetric Organocatalytic Diels–Alder Reactions on Solid Support. Organic Letters, 4(15), 2573-2575.
• Sigma-Aldrich. (n.d.).
• MDPI. (n.d.). Recent Advances in the Catalytic Synthesis of Imidazolidin-2-ones and Benzimidazolidin-2-ones.
• ResearchGate. (n.d.).
• Beilstein Journals. (2024). Factors influencing the performance of organocatalysts immobilised on solid supports: A review.
• J&K Scientific LLC. (2021).
• NIH. (2025).
• NIH. (2021).
• ACS Publications. (2021).
• ACS Omega. (2022). Fast MacMillan's Imidazolidinone-Catalyzed Enantioselective Synthesis of Polyfunctionalized 4-Isoxazoline Scaffolds.
• NIH. (n.d.).
• UK-CPI.com. (2025). 6 key challenges when scaling up sustainable chemical processes.
• Organic Chemistry Portal. (n.d.). Imidazolidinone synthesis.
• ResearchGate. (2025).
• Semantic Scholar. (n.d.).

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone

As researchers and developers, our focus is often on the synthesis and application of novel compounds like the MacMillan organocatalyst, (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone. However, the life cycle of a chemical does not end with its use in an experiment. Responsible management of its waste is paramount, not only for regulatory compliance but for the safety of our colleagues and the protection of our environment.

This guide provides a comprehensive, step-by-step framework for the proper disposal of this chiral imidazolidinone auxiliary. The procedures outlined here are grounded in established safety protocols and regulatory standards, designed to provide a clear and logical path for laboratory personnel. The foundational principle is that all chemical waste must be managed in a manner that is safe, compliant, and environmentally sound from the moment it is generated.[1]

Hazard Assessment and Waste Characterization

Before disposal, a thorough understanding of the compound's properties is essential. (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone is a white to light yellow crystalline solid.[2] According to available safety information, it is classified as a non-combustible solid.[3]

However, the absence of a flammability hazard does not render a substance non-hazardous. Under the Resource Conservation and Recovery Act (RCRA), a waste is considered hazardous if it exhibits at least one of four characteristics—ignitability, corrosivity, reactivity, or toxicity—or if it is specifically listed by the Environmental Protection Agency (EPA).[1][4]

Core Directive: In the absence of a complete hazardous waste profile, (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone and any materials contaminated with it must be treated as hazardous chemical waste. This conservative approach ensures the highest level of safety and compliance. Disposal into regular trash or down the sewer system is strictly prohibited.[4][5]

Guiding Principles for Safe Disposal

Adherence to these core principles is critical for safe handling and storage of chemical waste in a laboratory setting.

• Avoidance First: The most effective waste management strategy is minimization. Order only the quantity of the chemical needed for your research to reduce surplus.[1] Consider the potential for recycling chiral auxiliaries, a sustainable practice that can minimize waste and cost.[6][7]

• Segregation is Key: Never mix incompatible wastes.[5] Although this compound is a non-combustible solid, it should be stored separately from strong acids, bases, and oxidizing agents to prevent any unforeseen reactions.[8]

• Containment is Crucial: All waste containers must be kept tightly closed except when adding waste.[5][9] This prevents the release of dust or vapors and protects the container's contents from contamination.

• Designate and Document: All hazardous waste must be accumulated at or near its point of generation in a designated Satellite Accumulation Area (SAA).[4][8] Meticulous labeling is not just a regulatory requirement; it is a critical safety measure for all personnel who may handle the waste.[1]

Step-by-Step Disposal Protocol

This protocol provides a direct, procedural workflow for managing waste streams containing (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone.

Part A: Personal Protective Equipment (PPE)

Before handling the compound in any form (pure solid or waste), ensure you are wearing the appropriate PPE.

• Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

• Hand Protection: Chemically resistant gloves (e.g., nitrile) are required.[3]

• Respiratory Protection: For handling fine powders, a type N95 (US) or equivalent respirator should be used to prevent inhalation.[3]

• Protective Clothing: A standard laboratory coat should be worn.

Part B: Waste Collection and Segregation

Three primary waste streams should be considered:

• Unused or Expired Solid Compound: Collect in a dedicated hazardous waste container.

• Contaminated Solid Waste: This includes items like weighing paper, gloves, and contaminated silica gel. These should be collected in a separate, clearly labeled solid waste container.

• Contaminated Liquid Waste: Solvents used to rinse glassware or from reaction workups. This waste must be collected in a container designated for halogenated or non-halogenated solvent waste, as appropriate. Do not mix aqueous and organic waste streams.[5]

Part C: Container Selection and Labeling

Proper containment and labeling are mandated by regulatory bodies like OSHA and the EPA.[4][10]

• Choose a Compatible Container: For solid waste, a high-density polyethylene (HDPE) pail or a wide-mouth glass jar with a screw-top lid is suitable. The container must be in good condition, free of damage, and have a secure, leak-proof closure.[4]

• Affix a Hazardous Waste Label: As soon as you begin collecting waste, label the container. The label must include:

  • The words "Hazardous Waste" .[8][10]

  • The full chemical name: "(2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone" . Avoid abbreviations or formulas.

  • An accurate list of all constituents by percentage or volume, including any solvents.[8]

  • The date accumulation started (the day the first waste was added).

  • The generating laboratory's information (building, room number, Principal Investigator).

  • A clear indication of the hazards (e.g., using NFPA or HMIS warning conventions).[10]

Part D: Storage in a Satellite Accumulation Area (SAA)

The SAA is the designated location within the lab for storing hazardous waste.

• Location: The SAA must be at or near the point of waste generation and under the control of laboratory personnel.[1][4]

• Storage Limits: Do not accumulate more than 55 gallons of hazardous waste in your SAA.[1][10]

• Inspections: The SAA must be inspected weekly to check for container leakage and proper labeling.[8]

Part E: Arranging for Final Disposal

Laboratory personnel should never transport hazardous waste themselves or attempt to dispose of it via standard means.

• Contact EHS: Once a waste container is full or has been in the SAA for the maximum allowed time (typically 6-12 months for partially filled containers), contact your institution's Environmental Health and Safety (EHS) or equivalent department to schedule a waste pickup.[1][8]

• Final Disposal Methods: The EHS office will ensure the waste is transported to a licensed Treatment, Storage, and Disposal Facility (TSDF). Common disposal methods for this type of chemical waste include high-temperature incineration or secure chemical landfilling.[11]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for correctly segregating and containerizing waste generated from work with (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone.

Caption: Disposal decision workflow for imidazolidinone waste.

Decontamination and Spill Management

Properly cleaning contaminated surfaces and equipment is essential to prevent unintended exposure and cross-contamination.

Decontamination Protocol

• Prepare: Wear the appropriate PPE as described in Section 3A.

• Gross Decontamination: Carefully remove any visible solid residue using a scoop or spatula. Treat the removed solid as contaminated waste.

• Solvent Rinse: Rinse glassware and surfaces with a suitable solvent (e.g., ethanol or acetone).

• Collect Rinse: All solvent rinsate must be collected and disposed of as hazardous liquid waste.[5] Never evaporate chemical waste as a disposal method.[5]

• Final Wash: Wash with soap and water.

Spill Management

• Alert Personnel: Immediately alert others in the area.

• Isolate: Secure the area to prevent others from entering.

• Assess: For a small spill of solid material, if you are trained and have the proper equipment, you can proceed with cleanup. For large spills or any spill you are not comfortable handling, evacuate the area and contact your institution's EHS emergency line.

• Cleanup (Small Spill):

  • Wear appropriate PPE, including respiratory protection.

  • Gently sweep the solid material into a dustpan or onto a piece of paper. Avoid creating dust.

  • Place the spilled material and all cleanup supplies (gloves, wipes, etc.) into a sealed container labeled as hazardous waste.

  • Decontaminate the spill area as described above.

Regulatory and Storage Summary

The following table summarizes key requirements for the management of hazardous waste in a laboratory setting, primarily derived from EPA and OSHA guidelines.

Requirement	Guideline	Citations
Waste Identification	Must be labeled with the words "Hazardous Waste" and the full chemical name(s) of the contents.	[8][10]
SAA Storage Limit	A maximum of 55 gallons of hazardous waste may be stored in a single Satellite Accumulation Area.	[1][10]
Container Status	Containers must be kept closed at all times unless waste is being added. Must be compatible with the waste and free from leaks.	[4][9]
Storage Time Limit	Full containers must be removed from the SAA within three days. Partially filled containers may remain for up to one year.	[8]
Disposal Method	Must be managed through the institution's EHS office for pickup by a licensed hazardous waste contractor. No drain or trash disposal.	[4]
Inspections	SAAs must be inspected weekly for container integrity and proper labeling.	[8]

By integrating these procedures into your standard laboratory operations, you contribute to a culture of safety and ensure that your innovative work is conducted with the utmost responsibility from discovery through disposal.

References

• How to Ensure Safe Chemical Waste Disposal in Labor
• (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone 97%. Sigma-Aldrich.
• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University.
• Laboratory Waste Management: The New Regulations.
• (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone 390766-89-9. TCI Chemicals.
• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center.
• Laboratory Chemical Waste Management Guidelines. University of Pennsylvania EHRS.
• (2R,5R)-(+)-2-TERT-BUTYL-3-METHYL-5-BENZYL-4-IMIDAZOLIDINONE. Echemi.
• (2r,5r)-(+)-2-tert-butyl-3-methyl-5-benzyl-4-imidazolidinone. ChemicalBook.
• (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone. Oakwood Chemical.
• Factsheet: Disposal of Hazardous Waste - Basic Principles. ETH Zürich.
• Hazardous Waste Disposal Guide. Dartmouth Policy Portal.
• Chapter 9 - What Happens To The Hazardous Waste Gener
• Chiral auxiliary recycling in continuous flow: automated recovery and reuse of Oppolzer's sultam. (2018).
• A Comparative Guide to the Recyclability of Chiral Auxiliaries in Asymmetric Synthesis. Benchchem.
• (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone. Chem-Impex.

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A Senior Application Scientist's Guide to the Safe Handling of (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone

As a key chiral auxiliary in modern asymmetric synthesis, (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone is instrumental in the development of complex, stereospecific molecules within the pharmaceutical and chemical research sectors.[1] Its handling, however, necessitates a robust safety protocol that respects the compound's physical and potential toxicological properties. This guide provides essential, field-proven safety and logistical information for researchers, scientists, and drug development professionals to ensure safe and effective use.

Understanding the Compound: Key Physical and Safety Data

A thorough understanding of the compound's properties is the foundation of a reliable safety plan. While comprehensive toxicological data for this specific molecule is not widely published, its characteristics as a solid organic compound and information from related structures guide our safety precautions.

Property	Value	Source
Chemical Formula	C₁₅H₂₂N₂O	[1]
Molecular Weight	246.35 g/mol	[1]
Appearance	White to light yellow powder or crystal	[2][3]
Melting Point	98.0-102.0°C	[1][2]
Storage	Room temperature, in a cool, dry, and dark place	[1][2][4]

Due to the lack of specific toxicity data, this compound should be handled as a substance of unknown toxicity. General precautions for handling solid organic chemicals should be strictly followed, with an emphasis on preventing dust generation and exposure through inhalation, ingestion, and skin contact.[4]

Core Directive: Personal Protective Equipment (PPE)

The selection of appropriate PPE is the most critical step in mitigating exposure risk. The following recommendations are based on a cautious approach, assuming potential for irritation and unknown long-term effects.

Eye and Face Protection

Given that related imidazolidinone compounds can cause serious eye irritation, robust eye protection is mandatory.[4][5]

• Standard Operation: ANSI Z87.1-compliant safety glasses with side shields are the minimum requirement.

• Operations with High Dust Potential: When weighing or transferring significant quantities of the solid, a full-face shield should be worn in addition to safety glasses to protect against airborne particles.

Skin and Body Protection

Preventing skin contact is crucial. This compound is a solid powder, and deposition on the skin can lead to absorption.

• Gloves: Nitrile gloves are the standard recommendation for handling solid organic chemicals. Ensure gloves are regularly inspected for tears and replaced immediately if compromised. For extended operations, consider double-gloving.

• Lab Coat: A standard, flame-resistant laboratory coat should be worn at all times and kept fully fastened.

• Additional Protection: For large-scale operations, consider the use of disposable sleeves and a chemical-resistant apron.

Respiratory Protection

Inhalation of airborne powder is a primary exposure route.[4]

• Engineering Controls: All handling of the solid compound that may generate dust, such as weighing and transferring, should be performed within a certified chemical fume hood or a ventilated balance enclosure.

• Respiratory Masks: For situations where engineering controls may not be sufficient to control airborne dust, a NIOSH-approved N95 respirator is recommended.

Operational Handling and Disposal Plan

A systematic approach to handling and disposal minimizes the risk of exposure and environmental contamination.

Step-by-Step Handling Protocol

• Preparation: Before handling, ensure the work area within the chemical fume hood is clean and uncluttered. Assemble all necessary equipment, including spatulas, weighing paper, and receiving flasks.

• Weighing: Carefully open the container in the fume hood. Use a spatula to transfer the desired amount of the solid to a tared weigh boat or paper. Avoid creating dust by handling the material gently.

• Transfer: Transfer the weighed solid to the reaction vessel. If possible, use a powder funnel to minimize the risk of spillage.

• Post-Handling: Tightly seal the container of (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone and return it to its designated storage location.[4]

• Decontamination: Wipe down the spatula, weigh boat, and any other contaminated surfaces with a suitable solvent (e.g., isopropanol) and a disposable towel. Dispose of the towel as solid chemical waste.

Disposal Plan

Proper disposal is essential to prevent environmental contamination and ensure regulatory compliance.

• Solid Waste: All disposable materials contaminated with the compound, including gloves, weighing paper, and cleaning materials, must be placed in a clearly labeled hazardous waste container.

• Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be collected and disposed of as liquid chemical waste. The rinsed container can then be disposed of according to institutional guidelines.

• Chemical Waste: Unused or waste (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone must be disposed of through your institution's hazardous waste program.[4][5] Do not dispose of this chemical down the drain or in regular trash.[6]

Visualizing the Safe Handling Workflow

The following diagram illustrates the logical flow of operations for the safe handling of (2R,5R)-(+)-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone.

Sources

• 1. (2R,5R)-()-2-tert-Butyl-3-methyl-5-benzyl-4-imidazolidinone [myskinrecipes.com]
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